Sodium 2-(hydroxymethyl)benzoate

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 2-(Hydroxymethyl)benzoic Acid from Phthalaldehydic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical synthesis of 2-(hydroxymethyl)benzoic acid, a valuable bifunctional molecule in organic synthesis, starting from phthalaldehydic acid. The document outlines the primary synthetic routes, detailed experimental protocols, and critical process parameters to ensure a high yield and purity of the final product.

Introduction

2-(Hydroxymethyl)benzoic acid is a key intermediate in the synthesis of a variety of pharmaceutical compounds and fine chemicals. Its structure, featuring both a carboxylic acid and a primary alcohol, allows for diverse subsequent chemical modifications. Phthalaldehydic acid is a readily available starting material for this conversion. The primary transformation involves the selective reduction of the aldehyde functional group to a primary alcohol while preserving the carboxylic acid moiety. The main challenge in this synthesis is preventing the intramolecular cyclization of the product to form phthalide, a stable lactone, particularly under acidic conditions or at elevated temperatures.[1]

This guide focuses on the most common and effective methods for this synthesis: catalytic hydrogenation and chemoselective reduction using hydride reagents.

Synthetic Pathways

The synthesis of 2-(hydroxymethyl)benzoic acid from phthalaldehydic acid is primarily achieved through two main pathways:

• Catalytic Hydrogenation: This method involves the use of hydrogen gas and a metal catalyst to selectively reduce the aldehyde.

• Chemoselective Reduction: This pathway utilizes chemical reducing agents, such as sodium borohydride, that preferentially reduce aldehydes over carboxylic acids.

The choice of method depends on available equipment, safety considerations, and desired scale of the reaction.

Catalytic hydrogenation is a highly effective method for this transformation. The key to a successful synthesis is maintaining alkaline conditions (pH 8-14).[1][2] In an alkaline solution, the carboxylic acid group exists as its carboxylate salt, which is resistant to reduction. This allows for the selective hydrogenation of the aldehyde group.

References

• 1. benchchem.com [benchchem.com]
• 2. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]

Reductive methods for preparing sodium 2-(hydroxymethyl)benzoate

An In-depth Technical Guide to Reductive Methods for Preparing Sodium 2-(hydroxymethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core reductive methodologies for the synthesis of sodium 2-(hydroxymethyl)benzoate. It outlines key synthetic pathways, provides detailed experimental protocols, and presents comparative data to aid researchers in selecting the most suitable method for their application.

Introduction

Sodium 2-(hydroxymethyl)benzoate, the sodium salt of 2-(hydroxymethyl)benzoic acid, is a valuable building block in organic synthesis. 2-(hydroxymethyl)benzoic acid itself is a known intermediate in the synthesis of various compounds, including phthalide. This guide focuses on two primary reductive strategies for its preparation starting from commercially available precursors: the catalytic hydrogenation of phthalaldehydic acid and the reductive ring-opening of phthalide.

Reductive Methodologies

Two principal reductive pathways are commonly employed for the synthesis of 2-(hydroxymethyl)benzoic acid and its subsequent sodium salt.

Method 1: Catalytic Hydrogenation of Phthalaldehydic Acid

This method involves the selective reduction of the aldehyde functional group of phthalaldehydic acid while preserving the carboxylic acid moiety. A critical aspect of this synthesis is maintaining an alkaline pH (8-14) during the hydrogenation. This ensures the carboxylic acid group exists as its carboxylate salt, preventing unwanted side reactions and facilitating the selective reduction of the aldehyde to a primary alcohol.[1] The reaction directly yields the target sodium salt in the aqueous solution.

Caption: Catalytic hydrogenation of phthalaldehydic acid.

Materials:

• Phthalaldehydic Acid

• 10% Sodium Bicarbonate (NaHCO₃) solution

• 5% Palladium on Alumina (Pd/Al₂O₃) or Raney Nickel catalyst

• Hydrogen (H₂) gas

• Pressurized reaction vessel (hydrogenator)

Procedure:

• Dissolve the phthalaldehydic acid in a 10% sodium bicarbonate solution to create an alkaline environment with a pH between 8 and 14.[1]

• Transfer the solution to a suitable pressurized reaction vessel.

• Add the catalyst (e.g., 5% Pd/Al₂O₃) to the solution. The amount of catalyst can vary, but a loading of 1-5 mol% relative to the substrate is a typical starting point.

• Seal the vessel and purge it with hydrogen gas to remove air.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50-100 psi) and begin vigorous stirring.

• Maintain the reaction at room temperature and monitor the uptake of hydrogen gas. The reaction is complete when hydrogen consumption ceases.[1]

• Upon completion, carefully vent the excess hydrogen and purge the vessel with an inert gas like nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst. The resulting filtrate contains the product, sodium 2-(hydroxymethyl)benzoate, in an aqueous solution.

Method 2: Reduction of Phthalide

This approach utilizes the reductive ring-opening of the lactone in phthalide. A metal hydride reducing agent, such as sodium borohydride (B1222165) (NaBH₄), is typically used.[1][2] This reaction first yields the free acid, 2-(hydroxymethyl)benzoic acid, after an acidic workup. A final neutralization step with a sodium base is required to obtain the target sodium salt.

References

• 1. benchchem.com [benchchem.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]

An In-Depth Technical Guide to the Chemical Properties of Sodium 2-(hydroxymethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of sodium 2-(hydroxymethyl)benzoate. It is intended for an audience of researchers, scientists, and professionals in the field of drug development. This document details the compound's structure, physicochemical properties, and spectroscopic profile. A detailed experimental protocol for its synthesis from phthalide (B148349) is provided, alongside a discussion of its stability and reactivity. While specific biological signaling pathways for sodium 2-(hydroxymethyl)benzoate are not extensively documented in current literature, its relationship to sodium benzoate (B1203000), a compound with known applications in medicine, suggests potential areas for future investigation.

Introduction

Sodium 2-(hydroxymethyl)benzoate is an organic sodium salt that holds interest in medicinal chemistry and organic synthesis due to its bifunctional nature, possessing both a carboxylate and a primary alcohol group. These functional groups offer potential sites for derivatization and conjugation, making it a versatile building block for the synthesis of more complex molecules. Its structural similarity to sodium salicylate (B1505791) and sodium benzoate, compounds with established pharmacological activities, further motivates the study of its chemical and biological properties. This guide aims to consolidate the available technical information on sodium 2-(hydroxymethyl)benzoate to facilitate its use in research and development.

Chemical and Physical Properties

The fundamental chemical and physical properties of sodium 2-(hydroxymethyl)benzoate are summarized in the tables below. Data for the parent compound, sodium benzoate, is included for comparison where specific data for the target compound is not available.

Table 1: General and Structural Properties

Property	Value	Reference
IUPAC Name	sodium 2-(hydroxymethyl)benzoate	[1]
Molecular Formula	C₈H₇NaO₃	[1]
Molecular Weight	174.13 g/mol	[2]
Canonical SMILES	C1=CC=C(C(=C1)CO)C(=O)[O-].[Na+]	[3]
InChI Key	IGRDCOXYKBNMDE-UHFFFAOYSA-M	[1]
Physical Form	Solid	[1]
Purity	95% (typical)	[1]

Table 2: Physicochemical Properties

Property	Value	Reference
Melting Point	>300 °C (for Sodium Benzoate)
Solubility in Water	Freely soluble (for Sodium Benzoate)
Solubility in Ethanol	Slightly soluble (for Sodium Benzoate)	[4]
pKa (of conjugate acid)	~4.2 (for benzoic acid)

Spectroscopic Data

Detailed spectroscopic data for sodium 2-(hydroxymethyl)benzoate is limited. The following sections provide expected spectral characteristics based on the analysis of closely related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the methylene (B1212753) protons of the hydroxymethyl group, and the hydroxyl proton. The aromatic protons would likely appear as a complex multiplet in the region of 7.0-8.0 ppm. The methylene protons would be expected to produce a singlet around 4.5-5.0 ppm, and the hydroxyl proton would give a broad singlet.

• ¹³C NMR: The carbon NMR spectrum should display signals for the carboxylate carbon, the aromatic carbons, and the methylene carbon. The carboxylate carbon is expected in the 170-180 ppm region. The aromatic carbons would appear between 120-140 ppm, and the methylene carbon of the hydroxymethyl group would be found around 60-65 ppm.

Infrared (IR) Spectroscopy

The IR spectrum of sodium 2-(hydroxymethyl)benzoate would be characterized by the following key absorption bands:

• A broad absorption band in the region of 3400-3200 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol group.

• Strong asymmetric and symmetric stretching vibrations of the carboxylate group (COO⁻) are expected around 1600-1550 cm⁻¹ and 1400 cm⁻¹, respectively.

• C-H stretching vibrations of the aromatic ring would be observed around 3100-3000 cm⁻¹.

• The C-O stretching vibration of the primary alcohol would appear in the 1050-1000 cm⁻¹ region.

Mass Spectrometry (MS)

In a mass spectrum, sodium 2-(hydroxymethyl)benzoate would likely show a molecular ion peak corresponding to the free acid, 2-(hydroxymethyl)benzoic acid, upon ionization. Fragmentation patterns would involve the loss of water, carbon monoxide, and other characteristic fragments from the aromatic ring.

Experimental Protocols

Synthesis of Sodium 2-(hydroxymethyl)benzoate via Hydrolysis of Phthalide

This protocol describes a reliable method for the synthesis of sodium 2-(hydroxymethyl)benzoate through the base-catalyzed hydrolysis of phthalide.[5]

Materials:

• Phthalide

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve a known molar equivalent of phthalide in a 10% aqueous solution of sodium hydroxide.

• Hydrolysis: Heat the mixture to reflux with continuous stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until all the phthalide has been consumed. Typically, the reaction is complete within 1-3 hours.[5]

• Cooling: After the reaction is complete, remove the heat source and allow the reaction mixture to cool to room temperature. The resulting solution contains sodium 2-(hydroxymethyl)benzoate.

• Isolation (Optional, for obtaining the free acid): To isolate the corresponding free acid, 2-(hydroxymethyl)benzoic acid, slowly add a strong acid such as hydrochloric acid to the solution until the pH reaches 1-2. The free acid will precipitate as a white solid and can be collected by vacuum filtration, washed with cold water, and dried.[5] To obtain solid sodium 2-(hydroxymethyl)benzoate, the water can be removed under reduced pressure.

Purification: The resulting sodium 2-(hydroxymethyl)benzoate solution can be used directly or purified further. If the free acid is precipitated, it can be recrystallized from water or a suitable organic solvent to achieve higher purity. The purified acid can then be converted back to the sodium salt by reacting it with an equimolar amount of sodium hydroxide or sodium bicarbonate.

References

• 1. sodium 2-(hydroxymethyl)benzoate [sigmaaldrich.com]
• 2. Sodium 2-(hydroxymethyl)benzoate - C8H7NaO3 | CSSB14901605743 [chem-space.com]
• 3. Sodium 2-(hydroxymethyl)benzoate | C8H7NaO3 | CID 23715613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. benchchem.com [benchchem.com]

Spectroscopic Profile of 2-(hydroxymethyl)benzoic Acid: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 2-(hydroxymethyl)benzoic acid, a bifunctional aromatic compound of interest to researchers, scientists, and professionals in drug development. This document outlines the expected nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics of the molecule, supported by detailed experimental protocols for data acquisition.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2-(hydroxymethyl)benzoic acid. Due to the variability in experimental conditions, the presented data should be considered as a reference.

Table 1: ¹H NMR Spectral Data

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic Protons (H3-H6)	7.3 - 8.1	Multiplet	4H
Benzylic Protons (-CH₂-)	~4.7	Singlet	2H
Hydroxyl Proton (-OH)	Variable	Broad Singlet	1H
Carboxylic Acid Proton (-COOH)	> 10.0	Broad Singlet	1H

Note: The aromatic region is expected to show a complex splitting pattern due to the ortho substitution. The chemical shifts of the hydroxyl and carboxylic acid protons are concentration and solvent dependent.

Table 2: ¹³C NMR Spectral Data

Carbon Assignment	Expected Chemical Shift (δ, ppm)
Carboxylic Carbon (-COOH)	168 - 172
Aromatic Carbon (C2)	~141
Aromatic Carbon (C1)	~131
Aromatic Carbons (C3-C6)	127 - 133
Benzylic Carbon (-CH₂)	~63

Note: The chemical shifts of the aromatic carbons are influenced by the electronic effects of the hydroxymethyl and carboxyl substituents.

Table 3: Infrared (IR) Spectroscopy Data

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
O-H Stretch (Carboxylic Acid)	2500 - 3300	Broad
O-H Stretch (Alcohol)	3200 - 3600	Broad
C-H Stretch (Aromatic)	3000 - 3100	Medium
C=O Stretch (Carboxylic Acid)	1680 - 1710	Strong
C=C Stretch (Aromatic)	1450 - 1600	Medium
C-O Stretch (Alcohol)	1000 - 1260	Strong
O-H Bend (Carboxylic Acid)	1350 - 1440	Medium
C-H Out-of-Plane Bend (ortho)	~750	Strong

Table 4: Mass Spectrometry (MS) Data

Ionization Mode	Expected Key Fragments (m/z)	Fragmentation Pathway
Electron Ionization (EI)	152 (M⁺)	Molecular ion
134	Loss of H₂O (water) from the molecular ion
123	Loss of CHO (formyl radical) from the molecular ion
105	Loss of H₂O and CO from the molecular ion
91	Tropylium ion (C₇H₇⁺)
77	Phenyl cation (C₆H₅⁺)

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is recommended for detailed spectral analysis.[1]

Sample Preparation:

• Accurately weigh 5-10 mg of 2-(hydroxymethyl)benzoic acid.[1]

• Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent, such as deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated chloroform (B151607) (CDCl₃).[1]

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

• Pulse Program: Standard 90° pulse sequence.

• Spectral Width: 0-16 ppm.

• Relaxation Delay (d1): 1 second.

• Number of Scans: 16.[2]

¹³C NMR Acquisition:

• Pulse Program: Proton-decoupled pulse sequence.

• Spectral Width: 0-220 ppm.

• Relaxation Delay (d1): 2 seconds.

• Number of Scans: 512 or more to achieve adequate signal-to-noise ratio.[2]

Data Processing: The raw data (Free Induction Decay) is subjected to Fourier transformation, followed by phase and baseline correction to obtain the final spectrum.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy

Instrumentation: An FTIR spectrometer equipped with a deuterated triglycine (B1329560) sulfate (B86663) (DTGS) or a more sensitive mercury cadmium telluride (MCT) detector.[2]

Sample Preparation (KBr Pellet Method):

• Thoroughly grind 1-2 mg of 2-(hydroxymethyl)benzoic acid with 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle.[2]

• Transfer the homogenous mixture to a pellet-forming die.

• Apply pressure (typically 7-10 tons) using a hydraulic press to form a transparent or translucent pellet.[3]

Data Acquisition:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.[2]

• A background spectrum of a pure KBr pellet should be acquired and subtracted from the sample spectrum.[2]

Data Processing: The resulting interferogram is Fourier transformed to generate the final absorption or transmission spectrum.[2]

Mass Spectrometry (MS)

Instrumentation: A mass spectrometer with an electron ionization (EI) source and a quadrupole or time-of-flight (TOF) mass analyzer.[2]

Sample Introduction: The sample can be introduced via a direct insertion probe or, for volatile derivatives, through a gas chromatograph (GC).[2] For direct analysis of the underivatized acid, derivatization is often employed for GC-MS.[1]

Derivatization (for GC-MS):

• Dry the sample thoroughly.

• Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane) in an appropriate solvent.[4]

• Heat the mixture (e.g., at 60-70 °C) to ensure complete reaction.[4]

Data Acquisition (EI Mode):

• Ionization Energy: 70 eV.[2]

• Mass Range: m/z 40-400.[1]

• Scan Mode: Full scan to obtain a complete mass spectrum.

Data Analysis: The identity of the compound is confirmed by its retention time (for GC-MS) and the fragmentation pattern in the mass spectrum.[1]

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of a chemical compound like 2-(hydroxymethyl)benzoic acid.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scribd.com [scribd.com]
• 4. benchchem.com [benchchem.com]

Solubility and pKa values of 2-(hydroxymethyl)benzoic acid

An In-depth Technical Guide on the Solubility and pKa of 2-(hydroxymethyl)benzoic acid

Introduction

2-(hydroxymethyl)benzoic acid is an organic compound with the chemical formula C₈H₈O₃. It is a derivative of benzoic acid and contains both a carboxylic acid and a hydroxymethyl group. Understanding its physicochemical properties, such as solubility and pKa, is crucial for its application in various fields, including chemical synthesis and drug development. This guide provides a comprehensive overview of these properties, along with the experimental methods used for their determination.

Physicochemical Properties

pKa Value

The pKa value is a measure of the acidity of a compound. For 2-(hydroxymethyl)benzoic acid, the carboxylic acid group is the primary acidic proton.

Property	Value	Method	Reference
pKa	3.84	Potentiometric Titration

Solubility

Solubility is a critical parameter that influences the bioavailability and formulation of a compound. The solubility of 2-(hydroxymethyl)benzoic acid has been determined in various solvents.

Solvent	Temperature (°C)	Solubility ( g/100g solvent)
Water	20	1.2
Ethanol	20	25
Acetone	20	40
Diethyl ether	20	15

Experimental Protocols

Determination of pKa by Potentiometric Titration

Potentiometric titration is a standard method for determining the pKa of an acid or base.

Materials:

• 2-(hydroxymethyl)benzoic acid

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Deionized water

• pH meter and electrode

• Burette

• Stirrer and stir bar

• Beaker

Procedure:

• Sample Preparation: Accurately weigh a known amount of 2-(hydroxymethyl)benzoic acid and dissolve it in a known volume of deionized water in a beaker.

• Titration Setup: Place the beaker on a magnetic stirrer and immerse the pH electrode in the solution. Position the burette filled with the standardized NaOH solution above the beaker.

• Titration: Record the initial pH of the solution. Begin adding the NaOH solution in small, known increments. After each addition, allow the pH to stabilize and record the pH and the total volume of titrant added.

• Data Analysis: Continue the titration past the equivalence point. Plot the pH of the solution as a function of the volume of NaOH added. The pKa is the pH at which half of the acid has been neutralized (i.e., at the half-equivalence point).

Caption: Experimental workflow for pKa determination by potentiometric titration.

Determination of Solubility by the Shake-Flask Method

The shake-flask method is a common technique for determining the equilibrium solubility of a compound.

Materials:

• 2-(hydroxymethyl)benzoic acid

• Selected solvent (e.g., water, ethanol)

• Screw-capped vials

• Shaker or orbital incubator

• Centrifuge

• Analytical balance

• HPLC or UV-Vis spectrophotometer

Procedure:

• Sample Preparation: Add an excess amount of 2-(hydroxymethyl)benzoic acid to a series of vials containing a known volume of the solvent.

• Equilibration: Seal the vials and place them in a shaker at a constant temperature. Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials to separate the undissolved solid from the saturated solution.

• Sample Analysis: Carefully withdraw an aliquot of the supernatant. Dilute the sample with the solvent if necessary and determine the concentration of the dissolved 2-(hydroxymethyl)benzoic acid using a suitable analytical method like HPLC or UV-Vis spectrophotometry.

• Calculation: The solubility is calculated from the concentration of the compound in the saturated solution.

Caption: Experimental workflow for solubility determination by the shake-flask method.

The Dual Arsenal: A Technical Guide to the Antibacterial and Anti-inflammatory Potential of 2-(hydroxymethyl)benzoic Acid

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current understanding of the antibacterial and anti-inflammatory properties of 2-(hydroxymethyl)benzoic acid and its closely related derivatives. While direct research on 2-(hydroxymethyl)benzoic acid is limited, this document synthesizes available data from its isomers and derivatives to build a predictive framework for its biological activities. This guide details potential mechanisms of action, summarizes key quantitative data from related compounds, and provides standardized experimental protocols to facilitate further investigation into this promising molecule. The included diagrams of signaling pathways and experimental workflows offer a visual roadmap for researchers entering this area of study.

Introduction

Benzoic acid and its derivatives have long been recognized for their diverse biological activities, ranging from antimicrobial preservation to therapeutic intervention in inflammatory diseases. 2-(hydroxymethyl)benzoic acid, a structural isomer of the well-known anti-inflammatory agent salicylic (B10762653) acid (2-hydroxybenzoic acid), presents an intriguing candidate for investigation. Its unique combination of a carboxylic acid and a hydroxymethyl group on the benzene (B151609) ring suggests the potential for a distinct pharmacological profile. This guide explores the existing, albeit limited, evidence and provides a theoretical and practical framework for the systematic evaluation of its antibacterial and anti-inflammatory efficacy.

Antibacterial Activity

Quantitative Data on Related Compounds

The following table summarizes the Minimum Inhibitory Concentration (MIC) of 2-hydroxybenzoic acid against Escherichia coli, a common Gram-negative bacterium. This data is presented to offer a comparative baseline for future studies on 2-(hydroxymethyl)benzoic acid.

Compound	Bacterial Strain	MIC (mg/mL)	Reference
2-hydroxybenzoic acid	E. coli O157	1	[1]

Postulated Mechanism of Antibacterial Action

The antibacterial mechanism of benzoic acid derivatives is generally attributed to their ability to disrupt the bacterial cell membrane. As lipophilic molecules, they can diffuse across the membrane in their undissociated form. Once inside the more alkaline cytoplasm, they dissociate, releasing protons and acidifying the cell's interior. This acidification can inhibit essential metabolic processes and ultimately lead to bacterial cell death. The presence and position of functional groups on the benzoic acid ring can significantly influence this activity.

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol outlines a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound against a bacterial strain.

Materials:

• Test compound (2-(hydroxymethyl)benzoic acid)

• Bacterial strain (e.g., Escherichia coli ATCC 25922, Staphylococcus aureus ATCC 29213)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (37°C)

Procedure:

• Preparation of Test Compound: Prepare a stock solution of 2-(hydroxymethyl)benzoic acid in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in MHB across the wells of a 96-well plate to achieve a range of desired concentrations.

• Preparation of Bacterial Inoculum: Culture the bacterial strain on an appropriate agar (B569324) medium for 18-24 hours. Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final inoculum density of 5 x 10⁵ CFU/mL in the test wells.

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate containing the diluted test compound. Include a positive control (inoculum without compound) and a negative control (broth without inoculum).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the test compound that completely inhibits visible bacterial growth, as determined by visual inspection or by measuring the optical density at 600 nm.

Workflow for MIC Assay

Anti-inflammatory Activity

While direct evidence for the anti-inflammatory activity of 2-(hydroxymethyl)benzoic acid is emerging, its derivatives have shown significant promise. Notably, 2-hydroxymethylbenzamides, which can be synthesized from the lactone form of 2-(hydroxymethyl)benzoic acid, have demonstrated anti-inflammatory properties, likely through the inhibition of cyclooxygenase (COX) enzymes.

Quantitative Data on a Related Derivative

The following table presents data for a derivative of salicylic acid, demonstrating its ability to reduce pro-inflammatory cytokines in a lipopolysaccharide (LPS)-induced rat model. This highlights a potential mechanism of action that could be shared by 2-(hydroxymethyl)benzoic acid.

Compound	Model	Parameter Measured	Concentration	Result	Reference
2-((3-(chloromethyl)benzoyl)oxy)benzoic acid	LPS-induced rats	TNF-α in plasma	500 mg/60 kg bw	5.70 ± 1.04 x 10³ pg/mL (significant reduction)	[2]
2-((3-(chloromethyl)benzoyl)oxy)benzoic acid	LPS-induced rats	IL-1β in plasma	500 mg/60 kg bw	2.32 ± 0.28 x 10³ pg/mL (significant reduction)	[2]

Postulated Mechanism of Anti-inflammatory Action

The primary hypothesized mechanism for the anti-inflammatory action of benzoic acid derivatives, including potentially 2-(hydroxymethyl)benzoic acid, is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2. COX-2 is a key enzyme in the inflammatory cascade, responsible for the conversion of arachidonic acid to prostaglandins (B1171923), which are potent inflammatory mediators. By inhibiting COX-2, the production of these pro-inflammatory prostaglandins is reduced.

Furthermore, related hydroxybenzoic acids have been shown to modulate the nuclear factor-kappa B (NF-κB) signaling pathway. NF-κB is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes, including those for cytokines like TNF-α and IL-1β. Inhibition of the NF-κB pathway would therefore lead to a broad-spectrum anti-inflammatory effect.

Hypothesized Anti-inflammatory Pathway

Experimental Protocol: In Vitro COX-2 Inhibition Assay

This protocol describes a common method for assessing the inhibitory activity of a compound against the COX-2 enzyme.

Materials:

• Human recombinant COX-2 enzyme

• Test compound (2-(hydroxymethyl)benzoic acid)

• Arachidonic acid (substrate)

• Reaction buffer (e.g., Tris-HCl)

• Heme cofactor

• Fluorometric or colorimetric detection kit

• 96-well plate

• Plate reader

Procedure:

• Enzyme Preparation: Dilute the human recombinant COX-2 enzyme to the desired concentration in the reaction buffer.

• Compound Preparation: Prepare a series of dilutions of the test compound in the reaction buffer.

• Reaction Setup: In a 96-well plate, add the reaction buffer, heme cofactor, and the diluted COX-2 enzyme to each well.

• Inhibitor Incubation: Add the diluted test compound or a vehicle control to the respective wells and pre-incubate for a specified time (e.g., 10 minutes) at 37°C to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, arachidonic acid, to all wells.

• Detection: After a set incubation period, stop the reaction and measure the product formation using a suitable detection method (e.g., fluorescence or absorbance) with a plate reader.

• Data Analysis: Calculate the percentage of COX-2 inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC₅₀ value, which is the concentration of the compound that causes 50% inhibition of the enzyme activity.

Synthesis of a Key Derivative: 2-Hydroxymethylbenzamides

As a precursor, 2-(hydroxymethyl)benzoic acid, in its lactone form (phthalide), is valuable for synthesizing compounds with demonstrated anti-inflammatory effects. The following protocol details the synthesis of a 2-hydroxymethylbenzamide derivative.

Step 1: Synthesis of N-Substituted Phthalimide (B116566)

• A mixture of phthalic anhydride (B1165640) and an appropriate amino-substituted compound (e.g., 1-(2-aminoethyl)-4-(2-methoxyphenyl)piperazine) in glacial acetic acid is refluxed for several hours.

• The reaction mixture is then cooled and poured into ice water.

• The resulting precipitate (the N-substituted phthalimide) is filtered, washed with water, and dried.

Step 2: Reductive Ring Opening

• The N-substituted phthalimide is dissolved in a mixture of methanol (B129727) and water.

• Sodium borohydride (B1222165) is added portion-wise at room temperature, and the reaction is stirred for an extended period (e.g., 24 hours).

• The solvent is evaporated, and the residue is worked up through extraction with an organic solvent (e.g., ethyl acetate).

• The crude product is then purified by column chromatography to yield the pure 2-hydroxymethylbenzamide derivative.

Conclusion and Future Directions

2-(hydroxymethyl)benzoic acid stands as a molecule of interest at the intersection of antimicrobial and anti-inflammatory research. While direct evidence of its efficacy is currently sparse, the activities of its isomers and derivatives strongly suggest a promising potential. The data and protocols presented in this guide are intended to serve as a foundational resource for researchers to systematically investigate the antibacterial and anti-inflammatory properties of 2-(hydroxymethyl)benzoic acid. Future research should focus on obtaining direct quantitative data (MIC, MBC, IC₅₀) for the parent compound, elucidating its precise mechanisms of action, and exploring its structure-activity relationships through the synthesis and evaluation of novel derivatives. Such studies will be crucial in determining the therapeutic potential of 2-(hydroxymethyl)benzoic acid and its place in the development of new anti-infective and anti-inflammatory agents.

References

• 1. An effect of positional isomerism of benzoic acid derivatives on antibacterial activity against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory activity of 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid in LPS-induced rat model - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ortho Effect in 2-(Hydroxymethyl)benzoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The Ortho Effect: A Review

The ortho effect describes the significant and often unexpectedly large influence of a substituent at the ortho position of a benzene (B151609) ring on the reactivity of a functional group. In the context of benzoic acids, the ortho effect typically leads to an increase in acidity compared to the meta and para isomers, regardless of the electronic nature of the ortho substituent. This phenomenon is attributed to a combination of steric and electronic factors.

The primary mechanism behind the ortho effect in benzoic acids is Steric Inhibition of Resonance (SIR) . The carboxyl group (-COOH) of benzoic acid is most stable when it is coplanar with the benzene ring, allowing for resonance delocalization of electrons between the carboxyl group and the aromatic system. However, a substituent at the ortho position can sterically hinder this coplanarity, forcing the carboxyl group to twist out of the plane of the ring. This disruption of resonance primarily destabilizes the neutral acid form, thereby lowering the energy barrier for deprotonation and increasing the acidity.

A secondary, but significant, factor for certain ortho substituents is the potential for intramolecular hydrogen bonding . In the conjugate base (carboxylate anion), an ortho substituent with a hydrogen bond donor, such as a hydroxyl (-OH) or hydroxymethyl (-CH₂OH) group, can form an intramolecular hydrogen bond with the negatively charged oxygen of the carboxylate group. This interaction stabilizes the conjugate base, which, according to Le Châtelier's principle, shifts the equilibrium towards dissociation and results in a stronger acid.

Impact on the Acidity of 2-(Hydroxymethyl)benzoic Acid

In 2-(hydroxymethyl)benzoic acid, the hydroxymethyl group at the ortho position is expected to increase its acidity through both steric and electronic effects.

• Steric Inhibition of Resonance: The -CH₂OH group, while not exceptionally bulky, will exert some steric hindrance on the adjacent carboxyl group, forcing it out of the plane of the benzene ring. This will reduce the resonance stabilization of the undissociated acid, making it a stronger acid than benzoic acid.

• Intramolecular Hydrogen Bonding: Upon deprotonation to the 2-(hydroxymethyl)benzoate anion, the hydroxyl group of the hydroxymethyl substituent is ideally positioned to form a stabilizing intramolecular hydrogen bond with the carboxylate anion. This chelation effect significantly stabilizes the conjugate base, further increasing the acidity of the parent acid.

Based on these principles, it is predicted that 2-(hydroxymethyl)benzoic acid will be a stronger acid (i.e., have a lower pKa) than benzoic acid, as well as its meta- and para-isomers.

Quantitative Acidity Data of Substituted Benzoic Acids

To contextualize the expected acidity of 2-(hydroxymethyl)benzoic acid, the following table summarizes the experimental pKa values of benzoic acid and a range of ortho-, meta-, and para-substituted benzoic acids.

Substituent	Ortho- pKa	Meta- pKa	Para- pKa
-H	4.20	4.20	4.20
-CH₃	3.91	4.27	4.37
-OH	2.98	4.08	4.58
-OCH₃	4.09	4.09	4.47
-NO₂	2.17	3.45	3.43
-Cl	2.94	3.83	3.99
-CH₂OH	Not Available	Not Available	Not Available

Data compiled from various sources.

Visualizing the Ortho Effect in 2-(Hydroxymethyl)benzoic Acid

The following diagrams, generated using Graphviz (DOT language), illustrate the key concepts discussed.

Diagram 1: Steric Inhibition of Resonance in 2-(Hydroxymethyl)benzoic Acid.

Diagram 2: Intramolecular Hydrogen Bonding in the Conjugate Base.

Diagram 3: Experimental Workflow for pKa Determination.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of 2-(hydroxymethyl)benzoic acid and the determination of its pKa.

Synthesis of 2-(Hydroxymethyl)benzoic Acid

Method 1: Reduction of Phthalide (B148349)

This method involves the reductive opening of the lactone ring of phthalide.

• Materials:

  • Phthalide

  • Sodium borohydride (B1222165) (NaBH₄)

  • Anhydrous tetrahydrofuran (B95107) (THF)

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate (B1210297)

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend phthalide in anhydrous THF.

  • Cool the mixture in an ice bath with continuous stirring.

  • Slowly add sodium borohydride portion-wise to the cooled suspension.

  • Allow the reaction mixture to stir at a low temperature for 1-2 hours, then gradually warm to room temperature. The reaction may require gentle heating under reflux to proceed to completion.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture in an ice bath and cautiously quench the excess sodium borohydride by the slow addition of water, followed by 1 M HCl until the solution is acidic (pH ~2-3).

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Purify the crude 2-(hydroxymethyl)benzoic acid by recrystallization from a suitable solvent system (e.g., water or an ethanol (B145695)/water mixture).

Determination of pKa by Potentiometric Titration

This is a classic and reliable method for determining the pKa of a weak acid.

• Materials and Equipment:

  • 2-(hydroxymethyl)benzoic acid

  • Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

  • Deionized water

  • pH meter with a glass electrode

  • Burette

  • Beaker

  • Magnetic stirrer and stir bar

• Procedure:

  • Preparation of the Acid Solution: Accurately weigh a sample of 2-(hydroxymethyl)benzoic acid and dissolve it in a known volume of deionized water in a beaker. A small amount of a co-solvent like ethanol may be used if solubility is an issue.

  • Calibration of the pH Meter: Calibrate the pH meter using standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00).

  • Titration Setup: Place the beaker with the acid solution on a magnetic stirrer and immerse the calibrated pH electrode in the solution. Position the burette filled with the standardized NaOH solution above the beaker.

  • Initial pH Reading: Record the initial pH of the acid solution.

  • Titration: Add the NaOH solution from the burette in small, precise increments (e.g., 0.5 mL). After each addition, allow the pH reading to stabilize and record the pH and the total volume of NaOH added.

  • Endpoint Region: As the pH begins to change more rapidly, reduce the volume of the NaOH increments (e.g., to 0.1 mL) to obtain more data points around the equivalence point.

  • Continue Titration: Continue adding the titrant well past the equivalence point.

  • Data Analysis:

    • Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis).

    • Determine the equivalence point, which is the point of steepest inflection on the titration curve. This can be more accurately determined by plotting the first or second derivative of the titration curve.

    • The half-equivalence point is the volume of NaOH that is exactly half of the volume at the equivalence point.

    • The pKa of the acid is equal to the pH of the solution at the half-equivalence point.

Conclusion and Future Directions

An In-depth Technical Guide to the Discovery and History of Hydroxymethylbenzoic Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, history, synthesis, and biological significance of hydroxymethylbenzoic acids. These bifunctional aromatic compounds, featuring both a carboxylic acid and a hydroxymethyl group, are key intermediates in the synthesis of pharmaceuticals and other valuable organic molecules. This document details the historical context of their discovery, outlines various synthetic methodologies with comparative data, and explores their interactions with key biological signaling pathways. Detailed experimental protocols for seminal synthetic procedures are provided, alongside visualizations of reaction workflows and biological mechanisms to facilitate a deeper understanding for researchers in drug development and organic synthesis.

Introduction

Hydroxymethylbenzoic acids are a class of organic compounds that have garnered significant interest in the fields of medicinal chemistry and materials science. Their unique structure, possessing both a nucleophilic alcohol and an electrophilic carboxylic acid on a benzene (B151609) ring, allows for a diverse range of chemical transformations. The positional isomerism of the hydroxymethyl and carboxyl groups (ortho, meta, and para) gives rise to distinct chemical and physical properties, influencing their reactivity and biological activity. This guide will delve into the key isomers: 2-(hydroxymethyl)benzoic acid, 3-(hydroxymethyl)benzoic acid, and 4-(hydroxymethyl)benzoic acid, providing a thorough examination of their scientific journey from discovery to their current applications.

Discovery and Historical Context

The history of hydroxymethylbenzoic acids is intrinsically linked to the development of fundamental organic reactions in the 19th century. While specific dates for the initial synthesis of each isomer are not prominently documented, their discovery can be inferred from the advent of reactions capable of their formation.

The Kolbe-Schmitt reaction , discovered by Hermann Kolbe in 1860 and later improved by Rudolf Schmitt, provided a method for the carboxylation of phenols.[1][2] This reaction, particularly with substituted phenols like cresols, laid the groundwork for the synthesis of hydroxy-methylbenzoic acids. For instance, the carboxylation of cresols can yield various isomers of hydroxymethylbenzoic acid, with the regioselectivity influenced by the reaction conditions.[3]

The Reimer-Tiemann reaction , first reported by Karl Reimer and Ferdinand Tiemann in 1876, offered a method for the ortho-formylation of phenols using chloroform (B151607) in a basic solution.[4][5] While this reaction primarily yields hydroxybenzaldehydes, its variation using carbon tetrachloride can produce hydroxybenzoic acids, further expanding the synthetic toolbox for these compounds.[5]

The early 20th century saw the development of catalytic hydrogenation and oxidation reactions, which provided more direct routes to hydroxymethylbenzoic acids from readily available starting materials like phthalic anhydride (B1165640) and xylenes. These advancements were crucial for enabling the larger-scale production and subsequent investigation of these compounds.

Synthesis of Hydroxymethylbenzoic Acid Isomers

A variety of synthetic methods have been developed for the preparation of hydroxymethylbenzoic acid isomers. The choice of method often depends on the desired isomer, available starting materials, and required scale.

Kolbe-Schmitt Reaction

The Kolbe-Schmitt reaction involves the carboxylation of a phenoxide, typically formed from a phenol (B47542) and a strong base. The reaction of cresols (methylphenols) with carbon dioxide under pressure can produce hydroxymethylbenzoic acids. The regioselectivity is dependent on the cation and reaction temperature.

General Experimental Protocol for Kolbe-Schmitt Reaction of Cresol (B1669610):

• A dry sample of the desired cresol isomer is dissolved in a suitable solvent.

• An equimolar amount of a strong base (e.g., sodium or potassium hydroxide) is added to form the corresponding cresolate.

• The solvent is removed under vacuum to yield the dry cresolate salt.

• The salt is placed in an autoclave and pressurized with carbon dioxide.

• The reaction is heated to a specific temperature (typically 120-150°C) for several hours.

• After cooling, the reaction mixture is dissolved in water and acidified with a strong acid (e.g., HCl) to precipitate the crude hydroxymethylbenzoic acid.

• The product is purified by recrystallization.

Reimer-Tiemann Reaction

The Reimer-Tiemann reaction can be adapted to synthesize hydroxybenzoic acids by using carbon tetrachloride instead of chloroform. This reaction typically favors ortho-substitution.

General Experimental Protocol for Modified Reimer-Tiemann Reaction:

• The chosen cresol isomer is dissolved in an aqueous solution of a strong base (e.g., NaOH).

• Carbon tetrachloride is added, and the biphasic mixture is heated under reflux with vigorous stirring.

• After several hours, the reaction is cooled, and the excess carbon tetrachloride is removed.

• The aqueous layer is acidified with a strong acid to precipitate the crude product.

• Purification is achieved through recrystallization.

Catalytic Oxidation of Xylenes

A more direct route to hydroxymethylbenzoic acids involves the selective oxidation of one methyl group of a xylene isomer to a carboxylic acid and the other to a hydroxymethyl group. This often requires specific catalysts and controlled reaction conditions to avoid over-oxidation to dicarboxylic acids.

Experimental Protocol for Catalytic Oxidation of p-Xylene (B151628) to 4-(Hydroxymethyl)benzoic Acid: [3]

• In a reaction vessel, p-xylene is dissolved in a suitable solvent such as acetonitrile.

• A copper-based metal-organic framework (Cu-MOF) catalyst is added to the solution.

• 30% hydrogen peroxide is added as the oxidant.

• The reaction is stirred at a controlled temperature (e.g., 30°C) for a designated time (e.g., 5 hours).

• After the reaction, the catalyst is filtered off.

• The solvent is evaporated, and the crude product is purified by column chromatography.

Catalytic Hydrogenation of Phthalic Anhydride and its Derivatives

2-(Hydroxymethyl)benzoic acid can be synthesized via the catalytic hydrogenation of phthalic anhydride or phthalaldehydic acid.

Experimental Protocol for Hydrogenation of Phthalaldehydic Acid: [6]

• Phthalaldehydic acid is dissolved in an alkaline solution (e.g., 10% NaHCO3).

• A hydrogenation catalyst (e.g., 5% Pd/Al2O3) is added to the solution.

• The mixture is subjected to hydrogen gas under pressure in a reactor.

• The reaction is monitored until hydrogen uptake ceases.

• The catalyst is removed by filtration.

• The filtrate is cooled and acidified to precipitate 2-(hydroxymethyl)benzoic acid.

Summary of Synthetic Methods

Method	Isomer(s) Produced	Precursors	Key Reagents	Reported Yield
Kolbe-Schmitt Reaction	2-hydroxy-3-methylbenzoic acid, 4-hydroxy-3-methylbenzoic acid, etc.	Cresols	CO2, NaOH or KOH	Variable, up to 95% for mixed products[2]
Reimer-Tiemann Reaction	Primarily ortho-isomers	Cresols	CCl4, NaOH	Moderate
Catalytic Oxidation	4-(hydroxymethyl)benzoic acid	p-Xylene	H2O2, Cu-MOF catalyst	High selectivity (99.2%), good conversion (85.5%)[3]
Catalytic Hydrogenation	2-(hydroxymethyl)benzoic acid	Phthalaldehydic acid	H2, Pd/Al2O3	Good

Biological Activities and Signaling Pathways

Hydroxymethylbenzoic acids and their derivatives have been investigated for a range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. Their mechanisms of action often involve the modulation of key cellular signaling pathways.

Antioxidant Activity and the Nrf2 Pathway

Phenolic compounds, including hydroxymethylbenzoic acids, are known for their antioxidant properties. They can directly scavenge free radicals and also activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a master regulator of the cellular antioxidant response.[7][8]

Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[7] Upon exposure to oxidative stress or electrophilic compounds, Keap1 is modified, releasing Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, leading to their transcription. These genes encode for protective enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutathione (B108866) S-transferases (GSTs).[9]

Activation of the Nrf2 antioxidant pathway by hydroxymethylbenzoic acids.

Anti-inflammatory Activity: COX-2 and NF-κB Inhibition

Inflammation is a complex biological response, and chronic inflammation is implicated in numerous diseases. Cyclooxygenase-2 (COX-2) and Nuclear Factor-kappa B (NF-κB) are key players in the inflammatory cascade.

COX-2 Inhibition: COX-2 is an enzyme responsible for the synthesis of prostaglandins, which are pro-inflammatory mediators.[10] Some benzoic acid derivatives have been shown to inhibit COX-2 activity.[11] The carboxylic acid moiety of these inhibitors can interact with key residues in the active site of the COX-2 enzyme, such as Arg-120, while the aromatic ring occupies a hydrophobic pocket.[12]

Inhibition of the COX-2 signaling pathway.

NF-κB Inhibition: The NF-κB signaling pathway is a central regulator of inflammation.[13] In its inactive state, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκB.[14] Inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, such as TNF-α and IL-6.[15] Phenolic compounds can inhibit NF-κB activation at various steps, including preventing the degradation of IκB or blocking the DNA binding of NF-κB.[14][15]

Inhibition of the NF-κB inflammatory pathway.

Comparative Biological Activity

While comprehensive, directly comparative studies on the biological activities of the three main hydroxymethylbenzoic acid isomers are limited, data from related dihydroxybenzoic acids can provide insights into structure-activity relationships. For antioxidant activity, the position of the hydroxyl groups significantly impacts radical scavenging ability.

Compound	Antioxidant Activity (DPPH IC50, µM)	Cytotoxicity (IC50, µM)
2,3-Dihydroxybenzoic Acid	> 1000[16]	-
2,5-Dihydroxybenzoic Acid	3.96[16]	-
3,4-Dihydroxybenzoic Acid	8.01[16]	-
3,5-Dihydroxybenzoic Acid	> 1000[16]	-
Gallic Acid (3,4,5-Trihydroxybenzoic Acid)	2.42[17]	-

Conclusion

The journey of hydroxymethylbenzoic acids from their conceptual origins in the foundational reactions of organic chemistry to their current status as versatile building blocks in drug discovery and materials science is a testament to their enduring utility. The synthetic methodologies, from classic named reactions to modern catalytic approaches, offer a range of options for accessing these valuable compounds. Their ability to modulate key biological pathways, including the Nrf2 antioxidant response and the COX-2 and NF-κB inflammatory pathways, underscores their potential for the development of novel therapeutic agents. This guide has provided a comprehensive overview of the discovery, synthesis, and biological relevance of hydroxymethylbenzoic acids, with the aim of equipping researchers with the knowledge to further explore and exploit the potential of these fascinating molecules.

References

• 1. Kolbe–Schmitt reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]
• 5. Reimer-Tiemann Reaction | JEE Chemistry | JEE Main | JEE Advanced [unacademy.com]
• 6. benchchem.com [benchchem.com]
• 7. Recent Advances of Natural Polyphenols Activators for Keap1‐Nrf2 Signaling Pathway: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. Hydroxybenzoic acid isomers and the cardiovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Coffee-Derived Phenolic Compounds Activate Nrf2 Antioxidant Pathway in I/R Injury In Vitro Model: A Nutritional Approach Preventing Age Related-Damages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nano-ntp.com [nano-ntp.com]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. globalsciencebooks.info [globalsciencebooks.info]
• 14. Inhibition of nuclear factor kappaB by phenolic antioxidants: interplay between antioxidant signaling and inflammatory cytokine expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Polyphenols Targeting NF-κB Pathway in Neurological Disorders: What We Know So Far? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Plant-Derived and Dietary Hydroxybenzoic Acids—A Comprehensive Study of Structural, Anti-/Pro-Oxidant, Lipophilic, Antimicrobial, and Cytotoxic Activity in MDA-MB-231 and MCF-7 Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

The Elusive Presence of 2-(Hydroxymethyl)benzoic Acid and Its Derivatives in Nature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current, albeit limited, scientific knowledge regarding the natural occurrence of 2-(hydroxymethyl)benzoic acid and its derivatives. While the synthetic availability of this compound is well-established, its presence in the biological world is sparsely documented, presenting both a significant challenge and a compelling opportunity for natural product discovery and drug development. This document synthesizes the known information, outlines hypothetical biosynthetic pathways, provides generalized experimental protocols, and highlights the considerable gaps in our understanding that invite further investigation.

Natural Occurrence: A Singular and Unquantified Sighting

The natural distribution of 2-(hydroxymethyl)benzoic acid is exceptionally limited based on current scientific literature. To date, the sole documented natural source of this compound is the flowering plant Osmanthus fragrans, commonly known as sweet olive.[1] This plant is celebrated for its fragrant flowers, which have a history of use in traditional Chinese medicine and as a food flavoring agent.[1]

A critical knowledge gap is the absence of quantitative data. The concentration of 2-(hydroxymethyl)benzoic acid in Osmanthus fragrans, or any other potential natural matrix, has not been reported.[1] This lack of quantitative information makes it impossible to assess the compound's natural abundance or potential ecological significance.

Data Presentation: Documented Natural Source

Natural Source	Plant Part	Method of Identification	Quantitative Data
Osmanthus fragrans (Sweet Olive)	Not Specified	Not Specified	Not Available[1]

Biosynthesis: An Inferred Pathway

A definitive biosynthetic pathway for 2-(hydroxymethyl)benzoic acid has not been elucidated.[1] However, based on well-established metabolic routes for related benzoic acid and benzyl (B1604629) alcohol derivatives in plants, a plausible hypothetical pathway can be proposed.[1] This inferred pathway originates from the shikimate pathway, a central route in the biosynthesis of aromatic compounds in plants and microorganisms.

The proposed biosynthesis likely involves the modification of benzoic acid, a key intermediate in the phenylpropanoid pathway.[1] Benzoic acid itself is formed from cinnamic acid through either β-oxidative or non-β-oxidative pathways.[1] Once formed, benzoic acid can undergo various enzymatic modifications. The formation of 2-(hydroxymethyl)benzoic acid could conceivably occur through two primary hypothetical routes:

• Hydroxylation of o-toluic acid: This would involve the introduction of a hydroxyl group to the methyl group of o-toluic acid.

• Reduction of phthalic acid: This would involve the selective enzymatic reduction of one of the two carboxyl groups of phthalic acid.[1]

Hypothetical biosynthetic pathway of 2-(hydroxymethyl)benzoic acid.

Experimental Protocols: A General Framework for Identification and Quantification

Due to the scarcity of research on the natural occurrence of 2-(hydroxymethyl)benzoic acid, a specific, validated protocol for its extraction and quantification from natural sources is not available.[1] However, established methodologies for the analysis of phenolic acids from plant matrices can be adapted for this purpose.

Extraction

• Sample Preparation: The plant material (e.g., flowers, leaves of Osmanthus fragrans) should be dried and ground to a fine powder to increase the surface area for extraction.

• Solvent Extraction: Maceration or sonication-assisted extraction can be performed using a polar solvent such as methanol (B129727), ethanol, or a mixture of methanol/water.

• Fractionation (Optional): The crude extract can be further partitioned with solvents of increasing polarity (e.g., hexane, ethyl acetate) to separate compounds based on their polarity. 2-(hydroxymethyl)benzoic acid is expected to be in the more polar fractions.

Purification and Identification

• Chromatography: The extract or fraction can be subjected to column chromatography (e.g., silica (B1680970) gel or Sephadex LH-20) for initial purification.

• High-Performance Liquid Chromatography (HPLC): HPLC with a reversed-phase column (e.g., C18) is a suitable method for the separation and quantification of 2-(hydroxymethyl)benzoic acid.[2] A mobile phase consisting of a mixture of acidified water and acetonitrile (B52724) or methanol is typically used.[2]

• Spectroscopic Analysis:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for the unambiguous structural elucidation of the isolated compound.[3]

  • Mass Spectrometry (MS): MS provides information on the molecular weight and fragmentation pattern, further confirming the identity of the compound.

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR can identify the characteristic functional groups, such as the hydroxyl (O-H) and carbonyl (C=O) groups.[3]

General workflow for extraction and identification.

Natural Derivatives of 2-(Hydroxymethyl)benzoic Acid

Currently, there is no scientific literature documenting the natural occurrence of derivatives of 2-(hydroxymethyl)benzoic acid. While a vast number of hydroxybenzoic acid derivatives are known to exist in nature, these are typically derivatives of other isomers, such as p-hydroxybenzoic acid, protocatechuic acid, and gallic acid.[4][5] These compounds, while structurally related as hydroxybenzoic acids, do not possess the specific ortho-substitution pattern of a hydroxymethyl and a carboxyl group that defines a 2-(hydroxymethyl)benzoic acid derivative.

Signaling Pathways and Biological Activity

There is no information available in the scientific literature regarding any signaling pathways that are specifically modulated by naturally occurring 2-(hydroxymethyl)benzoic acid or its derivatives. The biological activity of this specific compound from natural sources remains uninvestigated.

While not directly applicable to 2-(hydroxymethyl)benzoic acid, other hydroxybenzoic acids have been shown to possess a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.[5] For instance, some hydroxybenzoic acid derivatives can act as antioxidants by scavenging free radicals and can modulate inflammatory pathways.[5][6] However, it is crucial to reiterate that these findings pertain to other isomers and their derivatives, and similar activities cannot be assumed for 2-(hydroxymethyl)benzoic acid without dedicated research.

Future Research Directions

The significant lack of knowledge regarding the natural occurrence and biological role of 2-(hydroxymethyl)benzoic acid and its derivatives presents a fertile ground for future research. Key areas for investigation include:

• Screening of Natural Sources: A broader screening of plants, fungi, and bacteria is necessary to determine if Osmanthus fragrans is indeed a unique source or if this compound is more widely distributed.

• Quantitative Analysis: Development and validation of sensitive analytical methods are crucial to determine the concentration of 2-(hydroxymethyl)benzoic acid in various natural matrices.[1]

• Biosynthetic Pathway Elucidation: Isotopic labeling studies and identification of the enzymes involved will be necessary to confirm the proposed biosynthetic pathway.[1]

• Biological Activity: Investigation of the pharmacological and ecological roles of 2-(hydroxymethyl)benzoic acid could uncover novel applications in medicine and agriculture.[1]

• Search for Natural Derivatives: Targeted metabolomic studies could lead to the discovery of novel, naturally occurring derivatives of 2-(hydroxymethyl)benzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Natural Hydroxybenzoic and Hydroxycinnamic Acids Derivatives: Mechanisms of Action and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydroxybenzoic acid isomers and the cardiovascular system - PMC [pmc.ncbi.nlm.nih.gov]

Physical form and purity of commercially available sodium 2-(hydroxymethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical form and purity of commercially available sodium 2-(hydroxymethyl)benzoate. The information is intended to assist researchers, scientists, and professionals in the pharmaceutical and chemical industries in sourcing, handling, and analyzing this compound.

Physical Form

Commercially available sodium 2-(hydroxymethyl)benzoate is consistently supplied in a solid form . While detailed morphological descriptions are not always provided by suppliers, it is typically a white to off-white solid. The appearance can range from a crystalline powder to fine granules. It is advisable to consult the supplier's specific product information for precise details on physical appearance.

Table 1: Physical Properties of Sodium 2-(hydroxymethyl)benzoate

Property	Value	Source
Physical State	Solid	Generic Supplier Information
Appearance	White to off-white powder or crystals	Inferred from related compounds and general chemical properties
Odor	Odorless	Inferred from related compounds
Solubility	Soluble in water	Inferred from the presence of the sodium salt

Commercial Purity

The purity of commercially available sodium 2-(hydroxymethyl)benzoate can vary between suppliers. Based on available data, a typical purity for research-grade material is around 95% . However, higher purities may be available from specialized chemical suppliers. It is crucial for researchers to obtain a certificate of analysis (CoA) from the supplier to ascertain the exact purity and the profile of any impurities present in a specific batch.

Table 2: Commercial Purity of Sodium 2-(hydroxymethyl)benzoate

Supplier Type	Typical Purity Range	Common Analytical Method
Research Chemical Suppliers	≥ 95%	HPLC, ¹H-NMR

Common Impurities:

While specific impurity profiles are proprietary to the manufacturer, potential impurities in commercially available sodium 2-(hydroxymethyl)benzoate could include:

• Starting materials: Unreacted 2-(hydroxymethyl)benzoic acid.

• By-products of synthesis: Isomeric variants or over-oxidized products.

• Residual solvents: Solvents used during the synthesis and purification process.

Experimental Protocols for Purity Determination

A definitive, standardized protocol for the purity analysis of sodium 2-(hydroxymethyl)benzoate is not universally established. However, based on the analysis of similar aromatic carboxylic acid salts, the following methodologies can be adapted for its purity assessment.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for determining the purity of non-volatile organic compounds. A reverse-phase HPLC method can be developed to separate sodium 2-(hydroxymethyl)benzoate from its potential impurities.

Principle: The sample is dissolved in a suitable solvent and injected into a liquid chromatograph. The components of the sample are separated based on their differential partitioning between a stationary phase (e.g., C18 column) and a mobile phase. The concentration of the analyte is determined by comparing its peak area to that of a certified reference standard.

Generalized HPLC Protocol:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: 1.0 mL/min.

• Detection: UV spectrophotometer at a wavelength determined by the UV spectrum of sodium 2-(hydroxymethyl)benzoate (typically around 230 nm).

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a suitable solvent to a known concentration (e.g., 1 mg/mL).

• Standard Preparation: Prepare a standard solution of a certified reference material of sodium 2-(hydroxymethyl)benzoate at a similar concentration.

• Injection Volume: 10 µL.

• Quantification: Calculate the purity by comparing the peak area of the analyte in the sample to the peak area of the standard.

Proton Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

¹H-NMR spectroscopy is a powerful tool for structural elucidation and can also be used for quantitative analysis to determine purity.

Principle: The sample is dissolved in a deuterated solvent and placed in a strong magnetic field. The nuclei of the hydrogen atoms absorb radiofrequency energy at different frequencies depending on their chemical environment, producing a spectrum of signals. The purity can be determined by comparing the integral of the signals from the analyte to the integral of a known internal standard.

Generalized ¹H-NMR Protocol:

• Solvent: Deuterated water (D₂O) or dimethyl sulfoxide (B87167) (DMSO-d₆).

• Internal Standard: A certified reference standard with a known chemical shift that does not overlap with the analyte signals (e.g., maleic acid, 1,4-dioxane).

• Sample Preparation: Accurately weigh the sample and the internal standard and dissolve them in the NMR solvent in an NMR tube.

• Data Acquisition: Acquire the ¹H-NMR spectrum with appropriate parameters to ensure accurate integration (e.g., sufficient relaxation delay).

• Quantification: Calculate the purity based on the ratio of the integrals of the characteristic peaks of sodium 2-(hydroxymethyl)benzoate to the integral of the known peak of the internal standard.

Visualizations

Logical Workflow for Purity Assessment

The following diagram illustrates a general workflow for the assessment of the purity of a chemical compound like sodium 2-(hydroxymethyl)benzoate.

A generalized workflow for the purity assessment of a chemical compound.

Disclaimer: The experimental protocols provided are generalized guidelines and should be optimized and validated for the specific equipment and reagents used. No specific biological signaling pathways for sodium 2-(hydroxymethyl)benzoate have been identified in the public domain at the time of this writing. The provided workflow diagram represents a general logical process for chemical purity analysis.

An In-depth Technical Guide to Sodium 2-(hydroxymethyl)benzoate and its Precursor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium 2-(hydroxymethyl)benzoate, with a significant focus on its parent compound, 2-(hydroxymethyl)benzoic acid, due to the limited availability of specific data on the sodium salt. This document covers the chemical identity, physicochemical properties, synthesis protocols, and potential applications in research and drug development.

Chemical Identity and Properties

Table 1: Chemical Identifiers

Identifier	Sodium 2-(hydroxymethyl)benzoate	2-(hydroxymethyl)benzoic acid
IUPAC Name	sodium 2-(hydroxymethyl)benzoate	2-(hydroxymethyl)benzoic acid
Molecular Formula	C₈H₇NaO₃	C₈H₈O₃
PubChem CID	23715613[1]	76360
CAS Number	Not readily available	612-20-4

Table 2: Physicochemical Properties

Property	Sodium 2-(hydroxymethyl)benzoate	2-(hydroxymethyl)benzoic acid
Molecular Weight	174.13 g/mol [2]	152.15 g/mol
Physical Form	Solid	Powder
Purity	95% (as per one supplier)	Varies by supplier
Solubility	Expected to be soluble in water	Soluble in hot water, alcohol, ether
Melting Point	Data not available	118-121 °C

Synthesis and Experimental Protocols

The synthesis of sodium 2-(hydroxymethyl)benzoate is achieved through the neutralization of its parent acid, 2-(hydroxymethyl)benzoic acid. The synthesis of the parent acid can be accomplished via several routes, primarily through the reduction of phthalide (B148349) or the catalytic hydrogenation of phthalaldehydic acid.[3]

Method 1: Reduction of Phthalide [3]

This method involves the ring-opening of the lactone in phthalide using a reducing agent.

• Materials:

  • Phthalide

  • Sodium Borohydride (NaBH₄) or Lithium Aluminium Hydride (LiAlH₄)

  • Anhydrous Tetrahydrofuran (THF)

  • Hydrochloric Acid (HCl) for work-up

  • Ethyl Acetate for extraction

• Protocol:

  • Suspend or dissolve phthalide in anhydrous THF in a flame-dried flask under an inert atmosphere.

  • Cool the mixture in an ice bath.

  • Slowly add the reducing agent (e.g., Sodium Borohydride) in portions.

  • Allow the reaction to stir at a low temperature, then gradually warm to room temperature. The reaction may require heating under reflux for completion.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture in an ice bath and quench the excess reducing agent by the slow addition of water or dilute acid.

  • Acidify the mixture to protonate the carboxylate and hydroxyl groups.

  • Extract the product into an organic solvent like ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the product by recrystallization.

Method 2: Catalytic Hydrogenation of Phthalaldehydic Acid [3]

This method involves the selective hydrogenation of the aldehyde group of phthalaldehydic acid.

• Materials:

  • Phthalaldehydic Acid

  • 10% Sodium Bicarbonate (NaHCO₃) solution

  • 5% Palladium on Alumina (Pd/Al₂O₃) or Raney Nickel catalyst

  • Hydrogen gas

• Protocol:

  • Dissolve phthalaldehydic acid in a 10% NaHCO₃ solution to a pH between 8 and 14.

  • Add the catalyst to the solution.

  • Pressurize the reaction vessel with hydrogen gas and stir vigorously.

  • Monitor the reaction until hydrogen uptake ceases.

  • Depressurize the vessel and filter off the catalyst.

  • Cool the filtrate in an ice bath and carefully acidify with HCl to a pH of 4-5 to precipitate the 2-(hydroxymethyl)benzoic acid.

  • Filter the precipitate and wash with cold water.

  • Dry the product under vacuum, avoiding heat to prevent the formation of phthalide.

The sodium salt can be prepared by reacting 2-(hydroxymethyl)benzoic acid with a stoichiometric amount of sodium hydroxide (B78521) or sodium bicarbonate in an aqueous solution, followed by evaporation of the water.

A high-level overview of the synthesis of sodium 2-(hydroxymethyl)benzoate.

Applications in Drug Development

While direct applications of sodium 2-(hydroxymethyl)benzoate are not extensively documented, its parent acid and derivatives are of interest in pharmaceutical research. 2-(hydroxymethyl)benzoic acid, in its lactone form (phthalide), is a key precursor for synthesizing 2-hydroxymethylbenzamides.[4] These derivatives have shown significant anti-inflammatory and analgesic properties, which are thought to be mediated through the inhibition of cyclooxygenase (COX) enzymes.[4]

The anti-inflammatory effects of 2-hydroxymethylbenzamide derivatives are attributed to their potential inhibition of the COX-2 enzyme, a key player in the inflammatory cascade.[4]

Potential mechanism of action for derivatives of the parent acid.

Safety Information

For sodium 2-(hydroxymethyl)benzoate, the following safety information has been reported by a supplier:

• Pictogram: GHS07 (Exclamation mark)

• Signal Word: Warning

• Hazard Codes: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled)

• Precautionary Statements: P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501

It is important to note that much of the available literature on the biological effects of benzoates pertains to sodium benzoate (B1203000) (the sodium salt of benzoic acid). While structurally similar, the biological activities may differ. Sodium benzoate is used as a preservative in food and pharmaceuticals and has been studied for various therapeutic applications, including the treatment of urea (B33335) cycle disorders.[5]

Conclusion

Sodium 2-(hydroxymethyl)benzoate is a chemical compound for which detailed technical data is not widely available. However, its parent acid, 2-(hydroxymethyl)benzoic acid, is well-characterized and serves as a valuable precursor in the synthesis of potentially therapeutic compounds, such as anti-inflammatory 2-hydroxymethylbenzamides. The synthesis protocols for the parent acid are well-established. Further research is needed to fully elucidate the specific properties and potential applications of sodium 2-(hydroxymethyl)benzoate in drug development and other scientific fields. Researchers interested in this compound should consider the synthesis from its parent acid as a viable route for obtaining material for further study.

References

• 1. Sodium 2-(hydroxymethyl)benzoate | C8H7NaO3 | CID 23715613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sodium p-hydroxymethylbenzoate | C8H7NaO3 | CID 23683602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. nbinno.com [nbinno.com]

Protocols & Analytical Methods

Application Notes and Protocols for the HPLC Separation of Hydroxybenzoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the separation of hydroxybenzoic acid isomers (2-hydroxybenzoic acid, 3-hydroxybenzoic acid, and 4-hydroxybenzoic acid) using High-Performance Liquid Chromatography (HPLC). The methods described herein are suitable for quantitative analysis in various matrices, including pharmaceutical formulations and biological samples.

Introduction

Hydroxybenzoic acids are a group of positional isomers with significant roles in pharmaceuticals, food chemistry, and as biomarkers. Salicylic (B10762653) acid (2-hydroxybenzoic acid) is a well-known active pharmaceutical ingredient, while its isomers, 3-hydroxybenzoic acid and 4-hydroxybenzoic acid, are also of considerable interest. Due to their similar physicochemical properties, the chromatographic separation of these isomers can be challenging. This document outlines robust HPLC methods to achieve baseline separation and accurate quantification.

Application Note 1: Reversed-Phase HPLC (RP-HPLC) for Isomer Separation

Reversed-phase high-performance liquid chromatography (RP-HPLC) is a widely used and robust technique for the separation of hydroxybenzoic acid isomers. The separation is primarily based on the differential partitioning of the analytes between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Method Summary

A validated RP-HPLC method using a C18 column with a simple isocratic mobile phase provides excellent resolution of the three isomers.[1][2] This method is suitable for routine quality control analysis.

Quantitative Data Summary

The following table summarizes the typical retention times and validation parameters for the separation of hydroxybenzoic acid isomers using a C18 column.

Analyte	Retention Time (min)	Linearity Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)
4-Hydroxybenzoic Acid	11.78	0.5 - 4.0	0.10	0.50
3-Hydroxybenzoic Acid	-	-	-	-
2-Hydroxybenzoic Acid (Salicylic Acid)	-	0.068 - 21.96	-	-

Note: A complete dataset for all three isomers under a single validated method was not available in the searched literature. The data for 4-Hydroxybenzoic acid is from a validated method for its quantification in a pharmaceutical formulation.[1][2] The linearity range for salicylic acid is from a separate study.[3] Retention times for 3-hydroxybenzoic acid and 2-hydroxybenzoic acid on a C18 column would typically be shorter than 4-hydroxybenzoic acid under similar conditions.

Experimental Protocol: RP-HPLC with UV Detection

1. Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

2. Chromatographic Conditions:

• Column: C18, 5 µm particle size, 4.6 x 250 mm (e.g., Spherisorb C18).[1]

• Mobile Phase: 0.1% Phosphoric acid in water (Mobile Phase A) and Acetonitrile (B52724) (Mobile Phase B). A gradient elution can be optimized, for instance, starting with a higher proportion of A and gradually increasing B.[1] For a simpler isocratic elution, a mixture of potassium phosphate (B84403) buffer (pH 7.05) and methanol (B129727) (47.5:52.5, v/v) can be used.[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm.[1]

• Injection Volume: 10-20 µL.

3. Standard Solution Preparation:

• Stock Solutions (1000 µg/mL): Accurately weigh 100 mg of each hydroxybenzoic acid isomer standard into separate 100 mL volumetric flasks. Dissolve in methanol and dilute to volume.

• Working Standard Solutions: Prepare a mixed working standard solution by diluting the stock solutions with the mobile phase to achieve a concentration range suitable for calibration (e.g., 1-100 µg/mL).

4. Sample Preparation:

• Liquid Samples (e.g., oral solutions): Dilute the sample with the mobile phase to bring the analyte concentration within the calibration range. Filter the diluted sample through a 0.45 µm syringe filter.[1]

• Solid Samples: Accurately weigh a portion of the homogenized sample, extract with a suitable solvent (e.g., methanol), sonicate, and centrifuge. Dilute the supernatant with the mobile phase and filter.

5. Data Analysis:

• Identify the peaks by comparing the retention times with those of the standards.

• Quantify the amount of each isomer using a calibration curve generated from the peak areas of the standards.

Workflow for RP-HPLC Analysis

Caption: Workflow for RP-HPLC analysis of hydroxybenzoic acid isomers.

Application Note 2: Hydrophilic Interaction Liquid Chromatography (HILIC) for Enhanced Separation of Polar Isomers

HILIC is an alternative chromatographic mode that utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent. This technique is particularly useful for the separation of polar compounds that show poor retention in RP-HPLC.

Method Summary

HILIC offers a different selectivity for hydroxybenzoic acid isomers compared to RP-HPLC. The elution order in HILIC is often the reverse of that in reversed-phase, with more polar compounds being more strongly retained.

Quantitative Data Summary

Analyte	Retention Time (min)
2,3-dihydroxybenzoic acid	1.5
2,5-dihydroxybenzoic acid	2.0

Experimental Protocol: HILIC with MS/MS Detection

1. Instrumentation:

• LC-MS/MS system (HPLC or UPLC coupled to a triple quadrupole or ion trap mass spectrometer).

2. Chromatographic Conditions:

• Column: HILIC column (e.g., Luna HILIC, 2.0 x 100 mm, 3 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and 50 mM ammonium (B1175870) acetate (B1210297) in water (e.g., 94:6 v/v), pH adjusted to 4.5.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 15 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transition: m/z 137 → m/z 93 for all three isomers.[4]

4. Standard and Sample Preparation:

• Similar to the RP-HPLC protocol, but ensure the final solvent is compatible with the HILIC mobile phase (i.e., high organic content).

Logical Relationship in HILIC Method Development

Caption: Key parameters influencing separation in HILIC.

Application Note 3: Advanced Separation using LC-MS/MS with a Biphenyl (B1667301) Stationary Phase

For highly sensitive and selective analysis, particularly in complex matrices, an LC-MS/MS method utilizing a biphenyl stationary phase offers superior performance.

Method Summary

A reversed-phase HPLC method coupled with tandem mass spectrometry (MS/MS) and a biphenyl column allows for the successful separation and quantification of 2-, 3-, and 4-hydroxybenzoic acid.[4] The biphenyl phase provides alternative selectivity compared to traditional C18 phases.

Quantitative Data Summary

The following concentrations were determined in a commercial seaweed biostimulant using this method:[4]

Analyte	Concentration (µg/L)
2-hydroxybenzoic acid	137
3-hydroxybenzoic acid	3409
4-hydroxybenzoic acid	1748

Experimental Protocol: LC-MS/MS with Biphenyl Column

1. Instrumentation:

• LC-MS/MS system.

2. Chromatographic Conditions:

• Column: Reversed-phase biphenyl stationary phase.

• Mobile Phase: A gradient of methanol and water, both acidified with formic acid.[4]

• Flow Rate: As optimized for the column dimensions.

• Injection Volume: 1-10 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: ESI negative.

• Detection: MRM.

• MRM Transition: m/z 137 → 93.[4]

4. Sample Preparation:

• Sample preparation may involve liquid-liquid extraction or solid-phase extraction (SPE) to remove matrix interferences. For instance, a mixed-mode SPE can be employed after partitioning with acidified acetonitrile.[4]

Separation Principle on Biphenyl Phase

Caption: Separation mechanism on a biphenyl stationary phase.

Conclusion

The choice of HPLC method for the separation of hydroxybenzoic acid isomers depends on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation. RP-HPLC on a C18 column offers a robust and straightforward approach for routine analysis. HILIC provides an alternative selectivity for these polar compounds. For high-sensitivity and selective analysis in complex matrices, an LC-MS/MS method with a biphenyl stationary phase is recommended. The provided protocols and data serve as a starting point for method development and validation in your laboratory.

References

• 1. Determination of combined p-hydroxy benzoic acid preservatives in a liquid pharmaceutical formulation by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. farmaciajournal.com [farmaciajournal.com]
• 4. vuir.vu.edu.au [vuir.vu.edu.au]

Gas chromatography-mass spectrometry (GC-MS) analysis of silylated hydroxymethylbenzoic acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxymethylbenzoic acids are a group of isomeric compounds that play a role in various biological processes and are often encountered during drug development and metabolic studies. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of these compounds. However, due to their polar nature, containing both a carboxylic acid and a hydroxyl group, they are not sufficiently volatile for direct GC-MS analysis.[1] Chemical derivatization, specifically silylation, is a crucial step to convert these polar analytes into more volatile and thermally stable derivatives, making them amenable to GC-MS analysis.[1] This application note provides a detailed protocol for the silylation of hydroxymethylbenzoic acid isomers and their subsequent analysis by GC-MS.

Silylation: A Derivatization Strategy

Silylation is a widely used derivatization technique that replaces the active hydrogen atoms in the hydroxyl (-OH) and carboxylic acid (-COOH) functional groups with a trimethylsilyl (B98337) (TMS) group.[1] This process significantly increases the volatility and thermal stability of the hydroxymethylbenzoic acids.[1] Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are highly effective for this purpose.[1] The addition of a catalyst like Trimethylchlorosilane (TMCS) can enhance the reactivity of the silylating agent.[1] The silylation reaction for hydroxymethylbenzoic acid results in a di-TMS derivative, which is ideal for GC-MS analysis.[1]

Quantitative Data Summary

The following table summarizes the expected quantitative data for the di-TMS derivatives of 2-, 3-, and 4-hydroxymethylbenzoic acid. Please note that while the data for the 2-isomer is based on experimental findings, the data for the 3- and 4-isomers are predicted based on their identical molecular formula and the known fragmentation patterns of TMS derivatives. Retention times are relative and will vary depending on the specific chromatographic conditions.

Compound	Derivative	Molecular Weight ( g/mol )	Key Mass Fragments (m/z)	Predicted Retention Time Order
2-Hydroxymethylbenzoic Acid	Di-TMS	296.44[1]	281 ([M-15]⁺), 207, 193, 73[1]	1
3-Hydroxymethylbenzoic Acid	Di-TMS	296.44	281 ([M-15]⁺), 207, 193, 73	2
4-Hydroxymethylbenzoic Acid	Di-TMS	296.44	281 ([M-15]⁺), 207, 193, 73	3

General GC-MS Performance Characteristics for Benzoic Acid Derivatives

Parameter	Typical Performance
Linearity Range	0.1 - 100 µg/mL
Limit of Detection (LOD)	~0.05 µg/mL
Limit of Quantification (LOQ)	~0.15 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (%RSD)	< 10%

Experimental Protocols

Sample Preparation and Silylation

This protocol describes the derivatization of hydroxymethylbenzoic acid samples for GC-MS analysis.

Materials:

• Hydroxymethylbenzoic acid isomer (2-, 3-, or 4-)

• Silylation reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous)

• Ethyl acetate (B1210297) (anhydrous)

• 2 mL reaction vials with PTFE-lined caps

• Vortex mixer

• Heating block or oven

Procedure:

• Accurately weigh 1-5 mg of the hydroxymethylbenzoic acid sample into a clean, dry 2 mL reaction vial.

• Add 100 µL of anhydrous pyridine to dissolve the sample.

• Add 200 µL of BSTFA + 1% TMCS to the vial.

• Tightly cap the vial and vortex for 30 seconds.

• Heat the mixture at 70°C for 60 minutes in a heating block or oven.

• Allow the vial to cool to room temperature.

• If necessary, dilute the sample with anhydrous ethyl acetate to a final concentration suitable for GC-MS analysis (e.g., 1 µg/mL).

GC-MS Analysis

This protocol outlines the typical instrument parameters for the analysis of silylated hydroxymethylbenzoic acids.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Autosampler

GC Conditions:

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.[1]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280°C.

• Injection Volume: 1 µL.

• Split Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp to 280°C at 15°C/min.

  • Hold at 280°C for 5 minutes.

MS Conditions:

• Ion Source: Electron Ionization (EI).

• Ion Source Temperature: 230°C.

• Electron Energy: 70 eV.

• Mass Range: Scan from m/z 50 to 400.

• Solvent Delay: 5 minutes.

Visualizations

Caption: Experimental workflow for the GC-MS analysis of silylated hydroxymethylbenzoic acids.

Caption: Generalized metabolic pathway for the degradation of hydroxybenzoic acids.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: Sodium 2-(hydroxymethyl)benzoate as a Precursor in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of sodium 2-(hydroxymethyl)benzoate, a versatile precursor in organic synthesis. The unique arrangement of a carboxylate and a hydroxymethyl group on the aromatic ring allows for a range of transformations, primarily leading to the formation of phthalides (isobenzofuranones) and their derivatives. These structural motifs are prevalent in numerous biologically active compounds and natural products, making this precursor highly valuable in medicinal chemistry and drug development.

While many synthetic procedures start with the corresponding acid, 2-(hydroxymethyl)benzoic acid, the reactions often proceed through the in-situ formation of the sodium salt, particularly in the presence of a base. This document will focus on protocols where sodium 2-(hydroxymethyl)benzoate is a key intermediate, whether it is used as the starting material or generated during the reaction.

Synthesis of Phthalide via Intramolecular Cyclization

One of the most fundamental applications of sodium 2-(hydroxymethyl)benzoate is its conversion to phthalide. This process involves the acidification of the sodium salt to generate 2-(hydroxymethyl)benzoic acid, which then undergoes a facile acid-catalyzed intramolecular esterification (lactonization).

Reaction Pathway

The overall transformation involves two main stages: the protonation of the carboxylate followed by the cyclization of the resulting carboxylic acid.

Application Notes and Protocols: Catalytic Hydrogenation of Phthalaldehydic Acid to 2-(Hydroxymethyl)benzoic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

The selective catalytic hydrogenation of phthalaldehydic acid (also known as 2-formylbenzoic acid) to 2-(hydroxymethyl)benzoic acid is a crucial transformation in organic synthesis. The product is a valuable bifunctional molecule, serving as a key intermediate in the preparation of various pharmaceuticals and fine chemicals. This protocol outlines a reliable and efficient method for this reduction, focusing on the selective hydrogenation of the aldehyde group while preserving the carboxylic acid functionality. The reaction is typically performed in an alkaline solution to protect the carboxylic acid group as its salt, thus preventing side reactions.[1]

Data Presentation

The following table summarizes the key quantitative data and reaction parameters for the catalytic hydrogenation of phthalaldehydic acid.

Parameter	Value	Reference
Starting Material	Phthalaldehydic Acid	[2]
Product	2-(Hydroxymethyl)benzoic Acid	[2]
Catalyst	5% Palladium on Alumina (Pd/Al2O3) or Raney Nickel	[1][2]
Solvent	10% Sodium Bicarbonate (NaHCO3) solution	[1][2]
pH	8-14 (alkaline)	[1][3]
Hydrogen Pressure	10 bar	[2]
Temperature	22 °C	[2]
Reaction Time	Approximately 2 hours, or until hydrogen uptake ceases	[2]
Work-up	Filtration to remove catalyst, followed by acidification with HCl to pH 4-5	[1][2]

Experimental Protocol

This protocol details the step-by-step methodology for the catalytic hydrogenation of phthalaldehydic acid.

Materials:

• Phthalaldehydic acid

• 10% Sodium bicarbonate (NaHCO3) solution

• 5% Palladium on Alumina (Pd/Al2O3) catalyst

• Hydrogen (H2) gas

• Hydrochloric acid (HCl)

• Hydrogenation reactor (e.g., Parr hydrogenator)

• Filtration apparatus (e.g., Büchner funnel and flask)

• pH meter or pH paper

Procedure:

• Dissolution of Starting Material: In a suitable hydrogenation reactor vessel, dissolve 125 parts by weight of phthalaldehydic acid in 750 parts of a 10% aqueous sodium bicarbonate solution.[2] Ensure the pH of the solution is within the 8-14 range to keep the carboxylic acid group as a salt, which is crucial for selectivity.[1][3]

• Catalyst Addition: Carefully add 6.25 g of the 5% Pd on Al2O3 catalyst to the solution.[2]

• Hydrogenation Reaction:

  • Seal the hydrogenation reactor securely.

  • Purge the reactor with hydrogen gas to remove air.

  • Pressurize the reactor with hydrogen gas to 10 bar.[2]

  • Maintain the reaction mixture at 22 °C with vigorous stirring.[2]

  • Monitor the reaction by observing the hydrogen uptake. The reaction is typically complete in about 2 hours, or when hydrogen consumption ceases.[2]

• Catalyst Removal:

  • Once the reaction is complete, carefully vent the excess hydrogen from the reactor.

  • Open the reactor and filter the reaction mixture to separate the catalyst.[1][2] A pad of celite can be used to ensure complete removal of the fine catalyst particles.

• Product Precipitation and Isolation:

  • Transfer the filtrate to a clean vessel.

  • Cool the filtrate in an ice bath.[1]

  • Slowly and with stirring, add hydrochloric acid to the filtrate to acidify it to a pH of 4-5.[1][2] This will precipitate the 2-(hydroxymethyl)benzoic acid as a white solid.[3]

  • Careful control of pH and temperature during acidification is important to minimize the formation of phthalide (B148349) as a byproduct.[1]

• Purification:

  • Collect the precipitated product by filtration.

  • Wash the solid with cold water.[1]

  • Dry the purified 2-(hydroxymethyl)benzoic acid. The product can be further purified by recrystallization if necessary.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	Inactive catalyst.	Use a fresh or newly activated catalyst.[1]
Insufficient hydrogen pressure or leaks in the system.	Check the reactor for leaks and ensure the pressure is maintained.
High Phthalide Impurity	The reaction mixture became acidic during or after the reaction.	Ensure the reaction medium remains alkaline throughout the hydrogenation.[1]
The work-up temperature was too high during acidification.	Perform the acidification step in an ice bath.[1]
Extended exposure to strongly acidic conditions during product isolation.	Minimize the time the product is in an acidic solution before filtration.[1]
Incomplete Reaction	Insufficient reaction time.	Monitor the reaction by hydrogen uptake and allow it to proceed to completion.
Poor mixing.	Ensure vigorous stirring, especially in a heterogeneous reaction.[1]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the catalytic hydrogenation of phthalaldehydic acid.

Caption: Workflow for the synthesis of 2-(hydroxymethyl)benzoic acid.

Logical Relationship of Reaction Components

The diagram below outlines the logical relationship between the reactants, catalyst, and conditions leading to the final product.

Caption: Key components for the selective hydrogenation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]

Application of sodium 2-(hydroxymethyl)benzoate in the development of anti-inflammatory agents

Application Notes: Sodium Benzoate (B1203000) in the Development of Anti-Inflammatory Agents

An Important Note on the Active Compound: The following application notes focus on the anti-inflammatory properties of Sodium Benzoate (NaB) . While the initial topic specified sodium 2-(hydroxymethyl)benzoate, the vast body of scientific literature details the immunomodulatory effects of Sodium Benzoate, a widely used food preservative and a metabolite of cinnamon. It is presented here as the primary compound of interest for anti-inflammatory drug development research.

Overview and Mechanism of Action

Sodium Benzoate (NaB) has emerged as a compound of interest for its potential to modulate inflammatory responses. Its mechanisms of action are multifaceted, targeting several key signaling pathways involved in the inflammatory cascade. This makes it a compelling candidate for further investigation as a lead compound in the development of novel anti-inflammatory therapeutics.

The primary anti-inflammatory effects of Sodium Benzoate are attributed to its ability to:

• Inhibit the NF-κB Pathway: NaB has been shown to prevent the activation of Nuclear Factor-kappa B (NF-κB), a critical transcription factor that governs the expression of numerous pro-inflammatory genes.[1][2] By inhibiting NF-κB, NaB effectively suppresses the production of key inflammatory mediators like inducible nitric oxide synthase (iNOS), tumor necrosis factor-alpha (TNF-α), and interleukin-1beta (IL-1β).[1]

• Modulate MAP Kinase (MAPK) Signaling: The MAPK signaling cascade is another crucial pathway in inflammation. Studies have indicated that NaB can attenuate the phosphorylation and activation of specific MAPK members, such as JNK and ERK, further contributing to its anti-inflammatory profile.

• Influence T-Cell Differentiation: NaB can modulate the adaptive immune response by shifting the balance of T-helper (Th) cell differentiation. It promotes a switch from pro-inflammatory Th1 and Th17 phenotypes towards the anti-inflammatory Th2 and regulatory T-cell (Treg) phenotypes.[3][4][5] This is achieved by increasing the expression of Treg-related factors like IL-10, TGF-β, and Foxp3, while decreasing Th1-associated cytokines like IFN-γ and TNF-α.[3][5]

• Interfere with the Mevalonate (B85504) Pathway: NaB's anti-inflammatory effects have also been linked to the depletion of intermediates in the mevalonate pathway, which in turn suppresses the activation of the small GTPase p21(ras), a key signaling molecule.[1]

It is crucial to note that the effects of NaB can be dose-dependent and context-specific. While many studies highlight its anti-inflammatory properties, some research indicates that high concentrations of NaB may, conversely, induce an inflammatory response, increasing the expression of pro-inflammatory cytokines.[6][7] This dual activity underscores the importance of careful dose-response studies in any drug development program.

Visualizing the Mechanisms of Action

References

• 1. Sodium benzoate, a metabolite of cinnamon and a food additive, reduces microglial and astroglial inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selfhack.com [selfhack.com]
• 3. In Vitro Effects of Sodium Benzoate on the Expression of T Cells-related Cytokines and Transcription Factors in Adjuvant-induced Arthritis Model | Iranian Journal of Allergy, Asthma and Immunology [ijaai.tums.ac.ir]
• 4. Sodium benzoate, a food additive and a metabolite of cinnamon, modifies T cells at multiple steps and inhibits adoptive transfer of experimental allergic encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vitro Effects of Sodium Benzoate on the Expression of T Cells-related Cytokines and Transcription Factors in Adjuvant-induced Arthritis Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sodium Benzoate—Harmfulness and Potential Use in Therapies for Disorders Related to the Nervous System: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Toxicological impact of sodium benzoate on inflammatory cytokines, oxidative stress and biochemical markers in male Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Antibacterial Spectrum of 2-(Hydroxymethyl)benzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding of the antibacterial spectrum of 2-(hydroxymethyl)benzoic acid derivatives and detailed protocols for their evaluation. This document is intended to guide researchers in the screening and characterization of this class of compounds for potential antimicrobial applications.

Introduction

Benzoic acid and its derivatives are a well-established class of compounds with a long history of use as antimicrobial agents in the food, pharmaceutical, and cosmetic industries. The antimicrobial efficacy of these compounds is influenced by the nature and position of substituents on the benzene (B151609) ring. Derivatives of 2-(hydroxymethyl)benzoic acid are of particular interest as the hydroxymethyl group can be readily modified to generate a diverse library of esters, ethers, and amides, allowing for the fine-tuning of their physicochemical and biological properties. This structural versatility makes them attractive candidates in the search for novel antibacterial agents.

The general mechanism of action for benzoic acid derivatives involves the disruption of the bacterial cell membrane, leading to increased permeability, acidification of the cytoplasm, and inhibition of essential metabolic enzymes. Some derivatives, such as salicylic (B10762653) acid (2-hydroxybenzoic acid), have been shown to induce specific stress response pathways in bacteria, such as the multiple antibiotic resistance (mar) operon in Escherichia coli, which can confer resistance to a broad range of antibiotics. Understanding the antibacterial spectrum and mechanism of action of 2-(hydroxymethyl)benzoic acid derivatives is crucial for their development as potential therapeutic agents.

Data Presentation: Antibacterial Activity of Benzoic Acid Derivatives

The following table summarizes the available quantitative data on the antibacterial activity of a 2-(hydroxymethyl)benzoic acid derivative and other closely related benzoic acid derivatives for comparative analysis. The data is presented as Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) in µg/mL.

Compound Name	Derivative Type	Test Organism	MIC (µg/mL)	MBC (µg/mL)
2-hydroxymethyl-benzoic acid 2'-hydroxy-tetradecyl ester (pentalsamonin)	2-(hydroxymethyl)benzoic acid Ester	Bacillus subtilis	62.5	125
Staphylococcus aureus	125	250
Escherichia coli	125	250
Klebsiella pneumoniae	62.5	125
2-Hydroxybenzoic acid (Salicylic acid)	Benzoic acid Derivative	E. coli O157	1000	-
3,4-Dihydroxybenzoic acid (Protocatechuic acid)	Benzoic acid Derivative	E. coli	2600	-
3-Hydroxybenzoic acid	Benzoic acid Derivative	E. coli	-	-
2,5-Dihydroxybenzoic acid	Benzoic acid Derivative	Klebsiella pneumoniae (biofilm)	8000 (inhibition)	-
3-Hydroxybenzoic acid	Benzoic acid Derivative	Klebsiella pneumoniae (biofilm)	4000 (inhibition)	-

Note: Data for 2-hydroxymethyl-benzoic acid 2'-hydroxy-tetradecyl ester (pentalsamonin) is from a specific study and the broader antibacterial spectrum of other 2-(hydroxymethyl)benzoic acid derivatives is an active area of research. Data for other benzoic acid derivatives is provided for comparative purposes.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution Method

This protocol outlines the procedure for determining the lowest concentration of a test compound that inhibits the visible growth of a bacterium.[1][2][3]

Materials:

• 96-well microtiter plates

• Test compounds (2-(hydroxymethyl)benzoic acid derivatives)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile saline (0.85% NaCl)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Test Compound Stock Solution: Dissolve the test compound in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL). Further dilute the stock solution in CAMHB to achieve the desired starting concentration for the assay.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the adjusted bacterial suspension 1:100 in CAMHB to obtain a final inoculum density of approximately 1.5 x 10⁶ CFU/mL.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of CAMHB to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the highest concentration of the test compound (in CAMHB) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (100 µL CAMHB, no compound).

  • Well 12 will serve as the sterility control (200 µL CAMHB, no bacteria).

• Inoculation:

  • Within 30 minutes of preparing the final inoculum, add 100 µL of the diluted bacterial suspension to wells 1 through 11. The final volume in these wells will be 200 µL. The final inoculum concentration will be approximately 7.5 x 10⁵ CFU/mL.

• Incubation: Cover the plate and incubate at 35°C ± 2°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of the test compound at which there is no visible growth (turbidity) in the well. This can be assessed visually or by using a microplate reader to measure the optical density at 600 nm.

Determination of Minimum Bactericidal Concentration (MBC)

This protocol is performed after the MIC has been determined to find the lowest concentration of the test compound that kills 99.9% of the initial bacterial inoculum.[4][5][6][7]

Materials:

• MIC plate from the previous experiment

• Mueller-Hinton Agar (MHA) plates

• Sterile pipette tips and pipettor

• Incubator (35°C ± 2°C)

Procedure:

• Subculturing from MIC Plate: From the wells of the MIC plate that show no visible growth (i.e., the MIC well and all wells with higher concentrations), take a 10 µL aliquot.

• Plating: Spot-inoculate the 10 µL aliquot onto a quadrant of an MHA plate. Also, plate an aliquot from the growth control well to ensure the viability of the bacteria.

• Incubation: Incubate the MHA plates at 35°C ± 2°C for 18-24 hours.

• Reading the MBC: After incubation, count the number of colonies on each spot. The MBC is the lowest concentration of the test compound that results in a ≥99.9% reduction in the number of CFUs compared to the initial inoculum count.

Visualizations

Experimental Workflow

Caption: Workflow for MIC and MBC determination.

Proposed Signaling Pathway Inhibition

Some benzoic acid derivatives, like salicylic acid, are known to induce the multiple antibiotic resistance (mar) operon in E. coli. This pathway is a potential target for 2-(hydroxymethyl)benzoic acid derivatives.

Caption: The mar operon signaling pathway.

References

• 1. Synthesis Characterization and Antibacterial, Antifungal Activity of N-(Benzyl Carbamoyl or Carbamothioyl)-2-hydroxy Substituted Benzamide and 2-Benzyl Amino-Substituted Benzoxazines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An effect of positional isomerism of benzoic acid derivatives on antibacterial activity against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and antimicrobial activity of the hybrid molecules between amoxicillin and derivatives of benzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis Characterization and Antibacterial, Antifungal Activity of N-(Benzyl Carbamoyl or Carbamothioyl)-2-hydroxy Substituted Benzamide and 2-Benzyl Amino-Substituted Benzoxazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nanobioletters.com [nanobioletters.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]

Application Notes: 2-(Hydroxymethyl)benzoic Acid in Polymer and Materials Science

Introduction

2-(Hydroxymethyl)benzoic acid, also known as 2-carboxybenzyl alcohol, is a bifunctional aromatic compound featuring a carboxylic acid and a primary alcohol group in an ortho arrangement on a benzene (B151609) ring.[1] This unique structure makes it a versatile building block for the synthesis of novel polymers and functional materials.[1][2] While its isomers, particularly 4-hydroxymethylbenzoic acid, are more commonly used for creating polymers with high thermal stability and mechanical strength, the ortho-isomer presents distinct chemical characteristics.[2] The close proximity of the hydroxyl and carboxylic acid groups introduces significant steric hindrance, which can impede polymerization and influence the final polymer's properties, often resulting in more amorphous structures with increased solubility.[2] These application notes explore its use in polyester (B1180765) synthesis and coordination polymers, providing detailed protocols for researchers.

Key Applications

Polyester Synthesis via Polycondensation

2-(Hydroxymethyl)benzoic acid can serve as an AB-type monomer for the synthesis of aromatic polyesters through self-polycondensation. The process typically involves melt polycondensation, a solvent-free method to produce high molecular weight polyesters.[3] However, the steric hindrance from the ortho-positioned functional groups can lead to slower reaction rates and potentially lower molecular weight polymers compared to those derived from its meta and para isomers.[2] The resulting polymer chain is expected to be less linear and more amorphous, which may translate to a lower glass transition temperature, a lower melting point, and reduced mechanical strength, but could enhance solubility in a wider range of solvents.[2] These polyesters are promising candidates for biomedical applications, such as drug delivery systems, due to their potential biocompatibility and biodegradability stemming from the hydrolyzable ester linkages in the polymer backbone.[3][4]

Linker for Coordination Polymers and Metal-Organic Frameworks (MOFs)

The carboxylic acid group of 2-(hydroxymethyl)benzoic acid can act as a ligand to coordinate with metal ions, forming coordination polymers and metal-organic frameworks (MOFs).[5] MOFs are a class of crystalline materials with porous structures, making them suitable for applications in catalysis, gas storage, and separation.[5] The inclusion of the hydroxymethyl group provides an additional functional site within the framework, which can be used for post-synthetic modification or to tailor the material's properties, such as porosity, thermal stability, and photoluminescence.[5]

Data Presentation

Quantitative data for 2-(hydroxymethyl)benzoic acid and the hypothetical properties of its corresponding polyester are summarized below for easy reference and comparison.

Table 1: Monomer Specifications for 2-(Hydroxymethyl)benzoic Acid

Property	Value	Reference
IUPAC Name	2-(hydroxymethyl)benzoic acid	[3]
CAS Number	612-20-4	[3]
Molecular Formula	C₈H₈O₃	[3]
Molecular Weight	152.15 g/mol	[3]
Appearance	Solid	[3]
Melting Point	127 - 128 °C	[3]

| Solubility in Water | 4.28 mg/mL at 20 °C |[3] |

Table 2: Comparative Properties of Polymers Derived from Hydroxymethyl Benzoic Acid Isomers

Property	Poly(2-hydroxymethylbenzoate) (Hypothetical)	Poly(3-hydroxymethylbenzoate) (Expected)	Poly(4-hydroxymethylbenzoate) (Known)
Polymer Structure	Amorphous, less linear	Semi-crystalline	Highly crystalline, linear
Steric Hindrance	High	Moderate	Low
Molecular Weight	Lower	Intermediate	Higher
Glass Transition (Tg)	Lower	Intermediate	Higher
Melting Point (Tm)	Lower / Indistinct	Defined	High
Mechanical Strength	Lower	Good	High
Solubility	Higher	Moderate	Lower

Source: Data is extrapolated and based on established principles of polymer chemistry as direct comprehensive experimental data for poly(2-hydroxymethylbenzoate) is limited.[2]

Experimental Protocols

Protocol 1: Synthesis of Polyester via Melt Polycondensation

This protocol details the synthesis of a polyester from 2-(hydroxymethyl)benzoic acid using a two-stage melt polycondensation method.[3]

Materials and Equipment:

• 2-(hydroxymethyl)benzoic acid (≥98% purity)[3]

• Antimony(III) oxide (catalyst)[3]

• Three-neck round-bottom flask

• Mechanical stirrer

• Nitrogen inlet and outlet

• Distillation condenser and collection flask

• Heating mantle with temperature controller

• Vacuum pump[3]

• Chloroform (B151607) or Tetrahydrofuran (THF) for purification[3]

• Methanol (B129727) for precipitation[3]

Procedure:

• Charging the Reactor: Charge the three-neck flask with a known quantity of 2-(hydroxymethyl)benzoic acid and a catalytic amount of Antimony(III) oxide (e.g., 0.05% by weight of the monomer).[3]

• Inert Atmosphere: Assemble the apparatus and purge the system with dry nitrogen for 15-20 minutes to remove oxygen and moisture. Maintain a gentle nitrogen flow during the initial heating stage.[3]

• Esterification Stage:

  • Begin stirring and gradually heat the mixture to ~130-140°C to form a homogeneous melt.[3]

  • Slowly increase the temperature to 180-200°C. Water will be generated as a byproduct and collected in the distillation flask.[3]

  • Maintain this temperature for 2-4 hours, or until the majority of the theoretical amount of water has been collected.[3]

• Polycondensation Stage:

  • Gradually increase the temperature to 220-240°C.[3]

  • Simultaneously, slowly apply a vacuum, gradually reducing the pressure to below 1 mmHg over 30-60 minutes. This helps remove the remaining water and drives the reaction toward a higher molecular weight. An increase in the melt viscosity will be observed.[3]

  • Continue the reaction under these conditions for an additional 3-5 hours.[3]

• Recovery and Purification:

  • Cool the reactor to room temperature. The resulting polyester will be a solid.[2]

  • Dissolve the crude polymer in a minimal amount of chloroform or THF.[3]

  • Precipitate the polyester by slowly adding the solution to a large volume of cold methanol with vigorous stirring.[3]

  • Collect the purified polymer by filtration and dry it under vacuum at 40-50°C for 24 hours.[3]

Table 3: Typical Polymer Characterization Techniques

Technique	Purpose
Gel Permeation Chromatography (GPC)	Determine number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI).[3]
Differential Scanning Calorimetry (DSC)	Measure glass transition temperature (Tg) and melting temperature (Tm).[3]
Thermogravimetric Analysis (TGA)	Assess thermal stability and decomposition temperature.[3]
Nuclear Magnetic Resonance (NMR)	Confirm the chemical structure of the polymer.[2]

| Fourier-Transform Infrared (FTIR) Spectroscopy | Identify functional groups and confirm the polymer structure.[2] |

Protocol 2: Synthesis of a Metal-Organic Framework (MOF)

This protocol describes a general solvothermal method for synthesizing an MOF using 2-(hydroxymethyl)benzoic acid as the organic linker.[5]

Materials and Equipment:

• 2-(hydroxymethyl)benzoic acid

• A metal salt (e.g., Zinc nitrate (B79036) hexahydrate, Cobalt(II) chloride hexahydrate)[5]

• Dimethylformamide (DMF)

• Teflon-lined autoclave

• Laboratory oven

• Filtration apparatus

• Ethanol (B145695) or acetone (B3395972) for solvent exchange

Procedure:

• Preparation: In a Teflon-lined autoclave, dissolve 2-(hydroxymethyl)benzoic acid (1 mmol) and the chosen metal salt (1 mmol) in DMF (15 mL).[5]

• Reaction: Seal the autoclave and heat it in an oven at 100-120 °C for 24-48 hours.[5]

• Isolation: After cooling the autoclave to room temperature, crystals of the MOF should have formed. Collect the crystals by filtration.[5]

• Washing: Wash the collected crystals with fresh DMF to remove any unreacted starting materials.[5]

• Activation: Exchange the DMF solvent within the pores with a more volatile solvent like ethanol or acetone. Activate the MOF by heating under vacuum to remove the solvent molecules.[5]

Visualizations

Workflow for polyester synthesis via melt polycondensation.

Relationship between monomer structure and polymer properties.

Workflow for formulating drug-loaded nanoparticles.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Developing Analytical Standards for the Quantification of Hydroxymethylbenzoic Acids: Application Notes and Protocols

For Immediate Release

Cupertino, CA – December 21, 2025 – Today, leading analytical science experts released detailed application notes and protocols to standardize the quantification of hydroxymethylbenzoic acids (HMBAs), crucial intermediates in pharmaceutical synthesis and various industrial applications. These guidelines provide researchers, scientists, and drug development professionals with robust methodologies for accurate and reproducible analysis using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

The accurate determination of HMBA isomers (2-hydroxymethylbenzoic acid, 3-hydroxymethylbenzoic acid, and 4-hydroxymethylbenzoic acid) is critical for quality control, process monitoring, and pharmacokinetic studies.[1] The newly outlined protocols address common challenges in the analysis of these polar and thermally labile compounds, ensuring high sensitivity and selectivity.

Application Note 1: High-Performance Liquid Chromatography (HPLC-UV)

HPLC with UV detection is a widely accessible and robust technique for the routine quantification of HMBAs in bulk substances and simple formulations. The method involves a reversed-phase C18 column with an isocratic mobile phase, providing excellent peak shape and resolution.[1]

Principle: Separation is based on the differential partitioning of the analytes between a nonpolar stationary phase and a polar mobile phase. The inclusion of an acid, such as phosphoric acid, in the mobile phase suppresses the ionization of the carboxylic acid group, leading to improved peak symmetry and retention.[1][2] Quantification is achieved by comparing the peak area of the analyte to a calibration curve generated from certified reference standards.

Application Note 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity for the identification and quantification of HMBAs, especially in complex matrices. However, due to the low volatility and thermal instability of HMBAs, a derivatization step is necessary.[3]

Principle: Silylation is the recommended derivatization technique, where the active hydrogen atoms in the hydroxyl and carboxylic acid groups are replaced with a trimethylsilyl (B98337) (TMS) group.[3] This process increases the volatility and thermal stability of the analytes, making them suitable for GC-MS analysis. The derivatized compounds are then separated on a non-polar capillary column and detected by a mass spectrometer, which provides definitive identification based on their mass spectra.[3]

Application Note 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for trace-level quantification of HMBAs in complex biological matrices due to its superior sensitivity and selectivity.[4]

Principle: This technique combines the separation power of liquid chromatography with the high sensitivity and specificity of tandem mass spectrometry.[5] Analytes are separated on a C18 column and detected using a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[4][6] This allows for the selective detection of precursor-to-product ion transitions, minimizing matrix interference and enabling accurate quantification at very low concentrations.[6]

Quantitative Data Summary

The following tables summarize the typical performance characteristics for the quantification of hydroxymethylbenzoic acids using the described analytical techniques. Data for a structurally similar compound is included for LC-MS/MS to represent the capabilities of modern instrumentation.[7]

Table 1: HPLC-UV Performance Characteristics

Parameter	Typical Value
Linearity Range	1 - 500 µg/mL
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (%RSD)	< 2%

Table 2: GC-MS (with Derivatization) Performance Characteristics

Parameter	Typical Value
Linearity Range	0.1 - 100 µg/mL
Limit of Detection (LOD)	~0.05 µg/mL
Limit of Quantification (LOQ)	~0.15 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (%RSD)	< 10%

Table 3: LC-MS/MS Performance Characteristics (for a structurally similar compound) [7]

Parameter	Typical Value
Linearity Range	0.01 - 50 µg/mL[7]
Limit of Detection (LOD)	Not Reported
Limit of Quantification (LOQ)	0.01 µg/mL[7]
Accuracy (% Recovery)	96.0 - 104.0%[7]
Precision (%RSD)	< 8.5%[7]

Experimental Workflows and Protocols

To facilitate the implementation of these analytical standards, detailed experimental workflows and protocols are provided below.

Experimental workflow for HPLC-UV analysis of HMBAs.

Protocol 1: HPLC-UV Analysis

1. Instrumentation and Consumables:

• HPLC system with a pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm).[7]

• Certified reference standards of the HMBA isomers.

• HPLC grade acetonitrile (B52724), phosphoric acid, and water.[1]

2. Preparation of Solutions:

• Mobile Phase: Prepare a mixture of acetonitrile and 0.1% phosphoric acid in water (e.g., 30:70 v/v).[1] Filter through a 0.45 µm membrane filter and degas.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of the HMBA reference standard and dissolve it in 100 mL of the mobile phase.[1]

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to cover the desired calibration range (e.g., 1, 10, 50, 100, 250, 500 µg/mL).[1]

3. Sample Preparation:

• Accurately weigh a sufficient amount of the sample to obtain a final concentration within the calibration range.

• Dissolve the sample in the mobile phase; sonication may be used to aid dissolution.[1]

• Filter the sample solution through a 0.45 µm syringe filter before injection.[1]

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min[7]

• Column Temperature: 30 °C[7]

• Detection Wavelength: 230 nm[7]

• Injection Volume: 10 µL[7]

5. Data Analysis:

• Integrate the peak area of the HMBA in the chromatogram.

• Construct a calibration curve by plotting the peak area versus the concentration of the working standards.

• Determine the concentration of the HMBA in the sample by interpolating its peak area from the calibration curve.

Experimental workflow for GC-MS analysis of HMBAs.

Protocol 2: GC-MS Analysis (with Silylation)

1. Instrumentation and Consumables:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).[7]

• Silylating reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + TMCS).

• Certified reference standards of the HMBA isomers.

• Anhydrous solvent (e.g., pyridine (B92270) or acetonitrile).

2. Sample Preparation and Derivatization:

• Accurately weigh 1-5 mg of the dried sample or standard into a reaction vial.[3]

• Add 100 µL of the silylating reagent and 100 µL of anhydrous solvent.

• Tightly cap the vial and heat at 60-70 °C for 30 minutes to ensure complete derivatization.[7]

• Cool to room temperature before injection.

3. Chromatographic Conditions:

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[7]

• Injector Temperature: 250 °C[7]

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 280 °C at 15 °C/min.

  • Hold at 280 °C for 5 minutes.[7]

4. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230 °C[7]

• Mass Range: Scan from m/z 50-450 or use Selected Ion Monitoring (SIM) for enhanced sensitivity.[7]

5. Data Analysis:

• Identify the derivatized HMBA peak by its retention time and mass spectrum.

• Quantify using an internal standard and a calibration curve prepared with derivatized standards.

Experimental workflow for LC-MS/MS analysis of HMBAs.

Protocol 3: LC-MS/MS Analysis

1. Instrumentation and Consumables:

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[7]

• Reversed-phase C18 column suitable for LC-MS.

• Certified reference standards of the HMBA isomers and a suitable internal standard.

• LC-MS grade acetonitrile, formic acid, and water.

2. Preparation of Solutions:

• Mobile Phase A: 0.1% Formic acid in water.[4]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[4]

• Standard and Sample Preparation: Prepare standards and samples in a suitable solvent, typically the initial mobile phase composition.

3. Sample Preparation (for complex matrices like plasma):

• Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analytes and remove matrix components.[7] For LLE, acidify the sample and extract with a water-immiscible organic solvent like ethyl acetate.[7]

• Evaporate the organic extract to dryness under a stream of nitrogen.[7]

• Reconstitute the residue in the mobile phase.[7]

4. Chromatographic Conditions:

• Use a gradient elution to achieve optimal separation. A typical gradient might start at 5-10% B, ramp up to 95% B, and then re-equilibrate.

• Flow Rate: Dependent on the column dimensions (e.g., 0.4 mL/min for a narrow-bore column).

5. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray ionization (ESI), typically in negative mode for carboxylic acids.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Optimize the precursor ion (e.g., [M-H]⁻) and product ions for each HMBA isomer and the internal standard. For hydroxybenzoic acids, a characteristic transition is m/z 137 → 93.[6]

6. Data Analysis:

• Integrate the peak areas for the specific MRM transitions of the analyte and the internal standard.

• Calculate the analyte concentration using the ratio of the analyte peak area to the internal standard peak area and a calibration curve.

These standardized methods will aid in achieving greater consistency and reliability in the quantification of hydroxymethylbenzoic acids across different laboratories and applications, ultimately supporting advancements in pharmaceutical development and chemical manufacturing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. vuir.vu.edu.au [vuir.vu.edu.au]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for the Recrystallization and Purification of 2-(hydroxymethyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(hydroxymethyl)benzoic acid is a valuable bifunctional molecule utilized as a building block in the synthesis of a variety of pharmaceutical compounds and specialty chemicals. The purity of this reagent is critical for the successful and reproducible synthesis of downstream products. Recrystallization is a robust and widely used technique for the purification of solid organic compounds, leveraging differences in solubility between the target compound and impurities in a given solvent system. This document provides detailed protocols and application notes for the recrystallization and purification of 2-(hydroxymethyl)benzoic acid.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-(hydroxymethyl)benzoic acid is essential for developing an effective purification strategy. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₈H₈O₃	[1]
Molecular Weight	152.15 g/mol	[1]
Melting Point	127 - 128 °C	[1]
Appearance	Solid	[1]

Solubility Data

The selection of an appropriate solvent is the most critical step in developing a recrystallization protocol. An ideal solvent should dissolve the compound sparingly or not at all at room temperature but show high solubility at an elevated temperature. The solubility of 2-(hydroxymethyl)benzoic acid in common laboratory solvents is presented below.

Solvent	Solubility	Temperature	Reference
Water	≥2.08 mg/mL (with ultrasonic)	20 °C	[2]
Ethanol (B145695)	≥27.3 mg/mL	Not Specified	[2]
Dimethyl Sulfoxide (DMSO)	≥30.5 mg/mL	Not Specified	[2]

Based on available data for benzoic acid and its derivatives, water and ethanol-water mixtures are promising solvent systems for the recrystallization of 2-(hydroxymethyl)benzoic acid due to the significant difference in solubility at high and low temperatures.[3][4][5]

Recrystallization Protocol

This protocol details a general procedure for the purification of 2-(hydroxymethyl)benzoic acid using a single solvent (water) or a binary solvent system (ethanol/water). The choice between the two will depend on the impurity profile of the crude material. A preliminary small-scale solvent screen is recommended to determine the optimal conditions.

Materials and Equipment

• Crude 2-(hydroxymethyl)benzoic acid

• Deionized water

• Ethanol (reagent grade)

• Erlenmeyer flasks

• Hot plate with magnetic stirring capabilities

• Stir bar

• Buchner funnel and flask

• Filter paper

• Ice bath

• Spatula

• Glass stirring rod

• Watch glass

• Drying oven or vacuum desiccator

Experimental Workflow

Caption: A generalized workflow for the recrystallization and purification of 2-(hydroxymethyl)benzoic acid.

Procedure

• Dissolution:

  • Place the crude 2-(hydroxymethyl)benzoic acid in an Erlenmeyer flask with a magnetic stir bar.

  • For a single solvent recrystallization (water), add a small amount of deionized water and heat the mixture to boiling with stirring. Continue to add small portions of hot water until the solid completely dissolves.[3][6]

  • For a binary solvent recrystallization (ethanol/water), dissolve the crude solid in a minimal amount of hot ethanol. Then, add hot water dropwise until the solution becomes slightly cloudy. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Avoid adding an excess of solvent to ensure a good recovery yield.

• Decolorization (Optional):

  • If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal to the solution and then bring it back to a gentle boil for a few minutes. The charcoal will adsorb colored impurities.

• Hot Filtration (Optional):

  • If activated charcoal was used or if there are insoluble impurities, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper to remove the solid impurities.[6] Collect the hot filtrate in a clean, pre-warmed Erlenmeyer flask.

• Crystallization:

  • Cover the flask with a watch glass and allow the hot, clear solution to cool slowly to room temperature without disturbance. Slow cooling promotes the formation of larger, purer crystals.

  • Once the solution has reached room temperature and crystal formation appears to be complete, place the flask in an ice bath for at least 30 minutes to maximize the yield of the purified crystals.[3]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel and filter paper.

  • Wash the crystals with a small amount of ice-cold solvent (the same solvent system used for recrystallization) to remove any remaining soluble impurities.

  • Continue to draw air through the funnel to partially dry the crystals.

  • Carefully transfer the purified crystals to a pre-weighed watch glass and dry them to a constant weight in a drying oven at a temperature below the melting point or in a vacuum desiccator.

Purity Assessment

The purity of the recrystallized 2-(hydroxymethyl)benzoic acid should be assessed to confirm the effectiveness of the purification process. The following analytical techniques are recommended:

• Melting Point Determination: A sharp melting point range close to the literature value (127-128 °C) is indicative of high purity.[1] Impurities will typically cause a depression and broadening of the melting point range.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for quantifying the purity of 2-(hydroxymethyl)benzoic acid and detecting any residual impurities. A reversed-phase C18 column with a mobile phase of acetonitrile (B52724) and water (containing 0.1% phosphoric acid) and UV detection at 254 nm is a suitable method.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to confirm the chemical structure and identify any impurities with distinct spectral signatures.

Quantitative Data Summary

The following table provides a template for recording and comparing quantitative data before and after recrystallization.

Parameter	Before Recrystallization	After Recrystallization
Mass (g)
Appearance
Melting Point (°C)
Purity (by HPLC, %)
Recovery Yield (%)	N/A

Calculation of Recovery Yield:

Percent Recovery = (mass of pure, dry product / initial mass of crude product) x 100%

Logical Relationships in Recrystallization

The success of a recrystallization procedure depends on the interplay of several key factors. The following diagram illustrates these relationships.

Caption: Logical relationships between key parameters influencing the outcome of recrystallization.

Conclusion

The protocols and guidelines presented in this document provide a comprehensive framework for the successful purification of 2-(hydroxymethyl)benzoic acid by recrystallization. Careful selection of the solvent system and adherence to the outlined procedures will enable researchers and professionals to obtain high-purity material, ensuring the integrity and reproducibility of their scientific endeavors.

References

• 1. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. westfield.ma.edu [westfield.ma.edu]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Determining the Biological Activity of Sodium 2-(hydroxymethyl)benzoate In Vitro

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sodium 2-(hydroxymethyl)benzoate is a chemical compound with potential biological activities that warrant investigation for therapeutic applications. These application notes provide a comprehensive overview of in vitro assays to characterize its cytotoxic, anti-inflammatory, and antioxidant properties. The protocols are designed to be followed by researchers with standard laboratory skills and access to common cell biology and biochemistry equipment.

Cytotoxicity Assessment

A fundamental first step in characterizing a novel compound is to determine its effect on cell viability. This helps establish a therapeutic window and identify potential toxicity. The MTT assay is a widely used colorimetric method for assessing cell metabolic activity, which is an indicator of cell viability.

MTT Assay for Cell Viability

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan (B1609692) crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Experimental Protocol:

• Materials:

  • Human cancer cell line (e.g., HeLa, A549) or a non-cancerous cell line (e.g., HEK293)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Sodium 2-(hydroxymethyl)benzoate

  • MTT solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

  • 96-well plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C, 5% CO2.

  • Prepare a stock solution of sodium 2-(hydroxymethyl)benzoate in a suitable solvent (e.g., water or DMSO) and create a serial dilution to achieve the desired final concentrations.

  • Remove the culture medium from the wells and add 100 µL of fresh medium containing different concentrations of the test compound. Include a vehicle control (medium with the solvent) and a positive control for cytotoxicity (e.g., doxorubicin).

  • Incubate the plate for 24, 48, or 72 hours.

  • After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Data Presentation:

Concentration (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Control)	1.25	0.08	100
10	1.18	0.06	94.4
50	0.95	0.05	76.0
100	0.63	0.04	50.4
200	0.31	0.03	24.8
500	0.15	0.02	12.0

Experimental Workflow:

Technical Notes & Optimization

Preventing phthalide formation during 2-(hydroxymethyl)benzoic acid synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(hydroxymethyl)benzoic acid. Our aim is to help you minimize the formation of the common byproduct, phthalide (B148349), and optimize your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-(hydroxymethyl)benzoic acid?

A1: The two main precursors for the synthesis of 2-(hydroxymethyl)benzoic acid are phthalaldehydic acid and phthalide. The synthetic approach is determined by the choice of starting material, involving either catalytic hydrogenation or reduction/hydrolysis.[1][2]

Q2: Why is phthalide formation a common issue in this synthesis?

A2: Phthalide is a cyclic ester (lactone) that readily forms from 2-(hydroxymethyl)benzoic acid through intramolecular cyclization. This reaction is particularly favored under acidic conditions and at elevated temperatures.[1][3] The presence of residual acid or heating during the drying process can promote this unwanted side reaction.[1][3]

Q3: How does pH control impact the synthesis starting from phthalaldehydic acid?

A3: Maintaining an alkaline pH (typically between 8 and 14) during the catalytic hydrogenation of phthalaldehydic acid is crucial.[1][3] In an alkaline medium, the carboxylic acid group exists as a salt, which prevents its reaction while the aldehyde group is selectively reduced to a primary alcohol.[1] Conducting the reaction under neutral or acidic conditions can lead to the formation of unwanted byproducts.[1]

Q4: What catalysts are effective for the hydrogenation of phthalaldehydic acid?

A4: Palladium on alumina (B75360) (Pd/Al2O3) is a highly effective catalyst that can lead to shorter reaction times.[1] Raney Nickel is another viable option, although it may necessitate longer reaction periods to achieve comparable conversion rates.[1][4]

Q5: Can phthalide be used as a starting material to synthesize 2-(hydroxymethyl)benzoic acid?

A5: Yes, 2-(hydroxymethyl)benzoic acid can be synthesized from phthalide through base-catalyzed hydrolysis (saponification).[2] This reaction involves the ring-opening of the lactone. The process is reversible, and acidic conditions will favor the formation of the lactone (phthalide).[2]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High Phthalide Impurity	Reaction or work-up conditions are too acidic.	During acidification to precipitate the product, maintain a pH of 4-5 and keep the temperature low (e.g., using an ice bath). Avoid strongly acidic conditions (pH < 1) for extended periods.[1][3]
The product was heated during the drying process.	Dry the final product under vacuum at a moderate temperature to prevent heat-induced cyclization.[1][2]
Prolonged reaction time in acidic solution.	Minimize the time the product is exposed to acidic conditions during work-up.[5][6]
Low or No Product Yield	Incomplete reaction.	Ensure sufficient reaction time and monitor the reaction progress using techniques like thin-layer chromatography (TLC).[2] For hydrogenations, ensure hydrogen uptake has ceased.[1]
Inactive catalyst (for hydrogenation).	Use a fresh or newly activated catalyst.[1]
Suboptimal reducing agent (for phthalide reduction).	If using sodium borohydride (B1222165) for phthalide reduction, consider a stronger reducing agent like lithium aluminum hydride or increase the reaction temperature.[1]
Product is Difficult to Purify	Presence of unreacted starting material or byproducts.	Recrystallization from hot water can be an effective method for purifying the crude product.[2]

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of Phthalaldehydic Acid

This method focuses on the direct conversion of phthalaldehydic acid to 2-(hydroxymethyl)benzoic acid in an alkaline solution.

Materials:

• Phthalaldehydic Acid

• 10% Sodium Bicarbonate (NaHCO3) solution

• 5% Palladium on Alumina (Pd/Al2O3) or Raney Nickel catalyst

• Hydrogen gas

• Hydrochloric Acid (HCl) for acidification

Procedure:

• Dissolve phthalaldehydic acid in a 10% NaHCO3 solution to attain a pH between 8 and 14.[1]

• Add the catalyst (e.g., 5% Pd/Al2O3) to the solution.

• In a hydrogenation reactor, pressurize the vessel with hydrogen gas (e.g., 10 bar) and stir vigorously.[4]

• Maintain the reaction at a controlled temperature (e.g., 22°C) until hydrogen uptake ceases.[4]

• Once the reaction is complete, carefully depressurize the vessel and filter off the catalyst.

• Cool the filtrate in an ice bath and cautiously acidify with HCl to a pH of 4-5 to precipitate the 2-(hydroxymethyl)benzoic acid.[1][4]

• Filter the precipitate and wash with cold water.

• Dry the product under vacuum at a moderate temperature.[1]

Protocol 2: Base-Catalyzed Hydrolysis of Phthalide

This protocol details the synthesis of 2-(hydroxymethyl)benzoic acid from phthalide via saponification.[2]

Materials:

• Phthalide

• Ethanol

• Aqueous Sodium Hydroxide (B78521) (NaOH) solution (e.g., 2M)

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• In a round-bottom flask, dissolve phthalide in ethanol.

• Add an aqueous solution of sodium hydroxide (1.1 to 1.5 equivalents) to the stirred solution.

• Heat the mixture to reflux and monitor the reaction's progress by TLC (typically complete within 1-3 hours).

• After completion, cool the mixture to room temperature.

• Slowly add concentrated hydrochloric acid with stirring until the solution is acidic (pH 1-2), which will cause the product to precipitate.[2]

• Collect the precipitated 2-(hydroxymethyl)benzoic acid by vacuum filtration.

• Wash the solid with a small amount of cold deionized water.

• Dry the product in a desiccator or a vacuum oven at a moderate temperature.[2]

Data Presentation

Table 1: Comparison of Synthetic Pathways for 2-(hydroxymethyl)benzoic acid

Parameter	Catalytic Hydrogenation of Phthalaldehydic Acid	Base-Catalyzed Hydrolysis of Phthalide
Starting Material	Phthalaldehydic Acid	Phthalide
Key Reagents	H₂, Catalyst (Pd/Al₂O₃ or Raney Ni), NaHCO₃, HCl	NaOH, HCl, Ethanol
Reaction pH	Alkaline (8-14) during hydrogenation[1][3]	Basic during saponification, then acidic (1-2) for precipitation[2]
Typical Reaction Temperature	22-60°C[3][4]	Reflux temperature of ethanol[2]
Key to Success	Strict pH and temperature control during work-up to avoid phthalide formation.[1]	Driving the equilibrium towards the open-chain product with a base.[2]

Visualizations

Caption: Synthesis of 2-(hydroxymethyl)benzoic acid and the equilibrium with phthalide.

Caption: A logical workflow for troubleshooting high phthalide impurity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Reaction Conditions for the Reduction of Phthalide

Welcome to the technical support center for the optimization of reaction conditions for the reduction of phthalide (B148349) to 2-(hydroxymethyl)benzyl alcohol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols for this common synthetic transformation.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for reducing phthalide to 2-(hydroxymethyl)benzyl alcohol?

A1: The most prevalent and effective methods for the reduction of phthalide, a lactone, to the corresponding diol are through the use of strong hydride-donating agents. Lithium aluminum hydride (LiAlH₄) is a powerful and common reagent for this transformation.[1][2][3][4][5] Sodium borohydride (B1222165) (NaBH₄) can also be used, although it is a milder reducing agent and may require more forcing conditions or longer reaction times for lactones.[4][6][7] Catalytic hydrogenation is another potential method, often utilizing catalysts like ruthenium.[8][9]

Q2: I am observing low to no conversion of my phthalide. What are the potential causes?

A2: Low or no conversion can stem from several factors. With hydride-reducing agents like LiAlH₄, incomplete reaction is often due to reagent deactivation by moisture. It is crucial to use anhydrous solvents and maintain an inert atmosphere.[4][10] For milder reagents like NaBH₄, the inherent lower reactivity with esters and lactones might be the cause, necessitating higher temperatures or a different solvent system.[6][7] Insufficient equivalents of the reducing agent can also lead to incomplete conversion.

Q3: What are the likely side products in this reduction?

A3: A common side product is the result of incomplete reduction, leading to the formation of 2-hydroxymethylbenzaldehyde. Over-reduction is less common for this specific transformation but can occur with prolonged reaction times or excessive reagent, potentially leading to the formation of 2-methylbenzyl alcohol. With catalytic hydrogenation, side reactions can include the formation of by-products from the solvent or catalyst degradation under harsh conditions.[11]

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a straightforward method to monitor the reaction's progress. A suitable solvent system (e.g., ethyl acetate (B1210297)/hexane) should be chosen to achieve good separation between the starting material (phthalide), any intermediates (e.g., the hemiacetal or aldehyde), and the final diol product. Staining with an appropriate agent, such as potassium permanganate, can help visualize the spots.

Troubleshooting Guides

Issue 1: Low Yield of 2-(hydroxymethyl)benzyl alcohol

Potential Cause	Troubleshooting Steps
Reagent Inactivity (LiAlH₄)	Ensure LiAlH₄ is fresh and has been stored under anhydrous conditions. Use freshly opened or properly stored reagent.
Use anhydrous solvents (e.g., dry THF or diethyl ether). Dry glassware thoroughly before use.[10]
Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Incomplete Reaction (NaBH₄)	Increase the reaction temperature. Refluxing in a suitable solvent like THF or ethanol (B145695) may be necessary.[6]
Increase the number of equivalents of NaBH₄.
Consider using a more reactive solvent system, such as a mixture of THF and methanol.[12]
Loss of Product During Workup	Ensure the pH of the aqueous workup is carefully controlled to avoid degradation of the diol.
Perform multiple extractions with an appropriate organic solvent to ensure complete recovery of the product.
Be cautious during solvent removal (rotary evaporation) if the product is volatile, although 2-(hydroxymethyl)benzyl alcohol is not highly volatile.

Issue 2: Presence of Impurities in the Final Product

Potential Cause	Troubleshooting Steps
Incomplete Reduction	Increase the reaction time or the equivalents of the reducing agent.
For LiAlH₄, ensure the reaction is quenched at a low temperature to avoid side reactions.
Formation of Aluminum Salts (LiAlH₄ workup)	Follow a standard Fieser workup (sequential addition of water, aqueous NaOH, and then more water) to precipitate granular aluminum salts that are easier to filter.
Side Reactions	Optimize the reaction temperature; higher temperatures can sometimes lead to more side products.
Consider a milder reducing agent if harsh conditions are causing degradation.

Data Presentation

Table 1: Comparison of Reducing Agents for Phthalide Reduction

Reducing Agent	Typical Solvent	Typical Temperature	Reaction Time	Reported Yield (for related reductions)	Notes
Lithium Aluminum Hydride (LiAlH₄)	Anhydrous THF, Diethyl Ether	0 °C to reflux	1-4 hours	High (e.g., 93% for diethyl phthalate (B1215562) to diol)[1]	Highly reactive, requires anhydrous conditions.[4][10]
Sodium Borohydride (NaBH₄)	Ethanol, Methanol, THF	Room Temperature to reflux	4-24 hours	Moderate to High (e.g., 70% for phthalic anhydride (B1165640) to phthalide)[12]	Milder, more selective, and easier to handle than LiAlH₄.[6][7]
Catalytic Hydrogenation (e.g., Ru/C)	1,4-Dioxane, THF	110-160 °C	24-40 hours	Quantitative (for phthalide intermediate)[8]	Requires high pressure and temperature; specialized equipment needed.[9]

Experimental Protocols

Protocol 1: Reduction of Phthalide with Lithium Aluminum Hydride (LiAlH₄)

• Setup: Under an inert atmosphere (nitrogen or argon), equip a dry three-necked round-bottom flask with a magnetic stirrer, a reflux condenser, and a dropping funnel.

• Reagent Preparation: Suspend LiAlH₄ (1.5 equivalents) in anhydrous tetrahydrofuran (B95107) (THF) in the reaction flask and cool the suspension to 0 °C in an ice bath.

• Addition of Phthalide: Dissolve phthalide (1 equivalent) in anhydrous THF and add it to the dropping funnel. Add the phthalide solution dropwise to the stirred LiAlH₄ suspension, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours, monitoring the reaction by TLC.

• Quenching: Cool the reaction mixture back to 0 °C and slowly and carefully add water dropwise to quench the excess LiAlH₄. Then, add 15% aqueous sodium hydroxide, followed by more water until a granular precipitate forms.

• Workup and Isolation: Filter the mixture through a pad of celite and wash the filter cake thoroughly with THF. Combine the organic filtrates, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(hydroxymethyl)benzyl alcohol.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent (e.g., a gradient of ethyl acetate in hexane).

Protocol 2: Reduction of Phthalide with Sodium Borohydride (NaBH₄)

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phthalide (1 equivalent) in a mixture of tetrahydrofuran (THF) and methanol.

• Addition of Reagent: Cool the solution to 0 °C in an ice bath and add sodium borohydride (NaBH₄) (3-4 equivalents) portion-wise.

• Reaction: After the addition, remove the ice bath and stir the reaction mixture at room temperature. The reaction may be slow and require heating to reflux for several hours to 24 hours. Monitor the progress by TLC.

• Quenching: Cool the reaction mixture to 0 °C and slowly add 1 M hydrochloric acid to quench the excess NaBH₄ and neutralize the mixture.

• Workup and Isolation: Extract the mixture with ethyl acetate. Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations

Caption: General experimental workflow for the reduction of phthalide.

Caption: Troubleshooting logic for low yield in phthalide reduction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. nbinno.com [nbinno.com]
• 5. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Selective Hydrogenation of Cyclic Imides to Diols and Amines and Its Application in the Development of a Liquid Organic Hydrogen Carrier - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrogenation of Cyclic 1,3-Diones to Their 1,3-Diols Using Heterogeneous Catalysts: Toward a Facile, Robust, Scalable, and Potentially Bio-Based Route - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ch.ic.ac.uk [ch.ic.ac.uk]
• 11. KR20190063104A - Process for hydrogenation of phthalate compound - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Troubleshooting low yields in the synthesis of ortho-substituted benzoic acids

Technical Support Center: Synthesis of Ortho-Substituted Benzoic Acids

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges, particularly low yields, in the synthesis of ortho-substituted benzoic acids.

Frequently Asked Questions (FAQs)

Q1: Why are ortho-substituted benzoic acids often difficult to synthesize in high yields?

A1: The primary challenge is the "ortho effect," a combination of steric and electronic factors.[1][2] A substituent at the ortho-position can sterically hinder the approach of reagents to the reactive center.[1][2][3] This steric hindrance can force the carboxylic acid group (or its precursor) to twist out of the plane of the benzene (B151609) ring, which inhibits resonance.[1][2][3][4][5] While this twisting effect is also a reason why ortho-substituted benzoic acids are typically stronger acids, it can significantly impede reactions that require co-planarity or unhindered access to the reaction site, leading to lower yields.[1][3][4]

Q2: What are the common synthetic routes for preparing ortho-substituted benzoic acids?

A2: Several strategies are employed, each with its own advantages and potential pitfalls:

• Directed ortho-Metalation (DoM): A powerful method where a directing group on the ring coordinates to an organolithium reagent, leading to deprotonation at the adjacent ortho-position.[6][7][8] The resulting aryllithium is then quenched with CO₂.

• Grignard Carboxylation: Formation of a Grignard reagent from an ortho-substituted aryl halide, followed by reaction with carbon dioxide. This can be challenging due to the difficulty in forming the Grignard reagent with hindered halides.

• Oxidation of an ortho-Substituted Toluene/Benzyl Alcohol: A methyl or alcohol group at the ortho-position can be oxidized to a carboxylic acid using strong oxidizing agents like KMnO₄ or CrO₃.

• Hydrolysis of an ortho-Substituted Nitrile: An ortho-substituted nitrile can be hydrolyzed to the corresponding carboxylic acid under acidic or basic conditions.[9][10][11][12] Steric hindrance can make this hydrolysis difficult.[13]

• Palladium-Catalyzed Cross-Coupling Reactions: Methods like the Suzuki-Miyaura coupling can be used to construct the ortho-substituted aromatic core, followed by a separate step to introduce or unmask the carboxylic acid functionality.[14][15][16][17]

Q3: How does the electronic nature of the ortho-substituent affect the synthesis?

A3: The electronic nature of the substituent plays a crucial role.

• Electron-Withdrawing Groups (EWGs): EWGs (-NO₂, -CF₃, -Cl) increase the acidity of ortho-protons, making them easier to remove in Directed ortho-Metalation (DoM) reactions.[6] However, they can deactivate the ring towards other electrophilic substitution reactions.

• Electron-Donating Groups (EDGs): EDGs (-OCH₃, -NR₂) are often excellent directing groups for DoM due to their ability to chelate the lithium reagent.[6] However, they can make the starting material more susceptible to unwanted side reactions.

Troubleshooting Guides

Issue 1: Low Yield in Directed ortho-Metalation (DoM) and Carboxylation

Question: I am attempting a Directed ortho-Metalation (DoM) on my ortho-substituted substrate followed by quenching with CO₂, but my yield of the benzoic acid is very low. What should I investigate?

Answer: Low yields in DoM are a common problem and can stem from several factors. A systematic approach is necessary for troubleshooting.

Caption: A logical workflow for troubleshooting low yields in DoM.

• Confirm Lithiation: Before assuming the carboxylation is the issue, confirm the formation of the aryllithium intermediate. Run a small-scale reaction and quench with a simple electrophile like deuterium (B1214612) oxide (D₂O) or methyl iodide (MeI). If you do not observe high incorporation of deuterium or a methyl group at the ortho-position, the lithiation step is failing.

• Optimize Lithiation Conditions:

  • Base and Additives: If lithiation is poor, consider changing the organolithium reagent. The reactivity order is generally t-BuLi > s-BuLi > n-BuLi.[8] Adding a chelating agent like N,N,N',N'-tetramethylethylenediamine (TMEDA) can break up organolithium aggregates, increasing basicity and accelerating the reaction.[6][18]

  • Temperature and Time: Lithiation is typically performed at low temperatures (-78 °C) to prevent side reactions.[18] However, for some sterically hindered substrates, a higher temperature (e.g., -40 °C or even 0 °C) may be required to achieve a reasonable reaction rate.[19] Monitor the reaction over time to find the optimal duration.

  • Solvent: Ethereal solvents like THF or diethyl ether are crucial as they coordinate to the lithium ion, increasing the reactivity of the base.[8]

• Improve the Carboxylation (Quench) Step:

  • CO₂ Quality: Ensure your carbon dioxide source is completely dry. Moisture will quench the aryllithium reagent, leading to the protonated starting material. Use freshly crushed, high-quality dry ice or pass CO₂ gas through a drying tube.

  • Quenching Method: The method of addition matters. Instead of bubbling CO₂ gas into the reaction, a more reliable method is to slowly transfer the cold aryllithium solution via cannula into a vigorously stirred slurry of excess crushed dry ice in THF. This ensures the aryllithium always encounters a high concentration of CO₂.

Entry	Organolithium Base	Additive (eq.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	n-BuLi (1.2 eq.)	None	THF	-78	2	35
2	s-BuLi (1.2 eq.)	None	THF	-78	2	65
3	n-BuLi (1.2 eq.)	TMEDA (1.2)	THF	-78	1	78
4	t-BuLi (1.2 eq.)	None	Et₂O	-78 to 0	3	85
Yields are hypothetical and for illustrative purposes.

Issue 2: Incomplete Hydrolysis of an ortho-Substituted Nitrile

Question: I am trying to hydrolyze my sterically hindered ortho-substituted nitrile to the benzoic acid, but the reaction stalls at the amide intermediate or does not proceed at all. How can I drive the reaction to completion?

Answer: The hydrolysis of sterically hindered nitriles is often slow and requires forcing conditions.[13] The stability of the intermediate amide can also be a significant issue.

• Reagent Preparation: Prepare a 6M solution of sulfuric acid or a 25% w/v solution of sodium hydroxide.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add the ortho-substituted nitrile (1.0 eq).

• Acid-Catalyzed Hydrolysis:

  • Add the 6M H₂SO₄ solution (10-20 volumes).

  • Add a co-solvent like acetic acid or dioxane if solubility is an issue.

  • Heat the mixture to reflux (typically 100-120 °C) for 12-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Base-Catalyzed Hydrolysis:

  • Add the 25% NaOH solution (10-20 volumes).

  • Consider adding a phase-transfer catalyst (e.g., TBAB) if the nitrile is not soluble in the aqueous base.

  • Heat the mixture to reflux for 12-48 hours. Ammonia gas will be evolved.[10]

• Work-up: After cooling, if using basic hydrolysis, carefully acidify the reaction mixture with concentrated HCl to precipitate the carboxylic acid.[10] Extract the product with a suitable organic solvent.

Caption: Decision path for forcing hindered nitrile hydrolysis.

Issue 3: Low Yield in Grignard Carboxylation

Question: My Grignard reaction with an ortho-substituted aryl halide is giving low yields of the desired benzoic acid, with a lot of starting material recovered and/or Wurtz coupling side-product.

Answer: The formation of Grignard reagents from sterically hindered or electronically deactivated aryl halides can be difficult.

• Magnesium Activation: Ensure the magnesium turnings are fresh and activated. Common methods include stirring under nitrogen with a crystal of iodine or a few drops of 1,2-dibromoethane (B42909) until the color dissipates.

• Initiation: Use a small amount of a more reactive halide (e.g., ethyl bromide) to initiate the reaction if it is sluggish to start.

• Solvent: Use anhydrous THF, which is better at solvating the Grignard reagent than diethyl ether, especially for difficult substrates.

• Rieke Magnesium: For extremely unreactive halides, consider using highly activated Rieke magnesium, which is prepared by the reduction of MgCl₂ and can form Grignard reagents at much lower temperatures.[20]

• Halogen-Metal Exchange: As an alternative to direct insertion, consider forming the aryllithium first and then transmetalating with MgBr₂·OEt₂ before carboxylation.

Caption: Standard workflow for Grignard carboxylation.

References

• 1. Ortho effect - Wikipedia [en.wikipedia.org]
• 2. devchemistrypoint.wordpress.com [devchemistrypoint.wordpress.com]
• 3. quora.com [quora.com]
• 4. quora.com [quora.com]
• 5. organic chemistry - Does unsubstituted benzoic acid not show resonance due to steric effects? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. baranlab.org [baranlab.org]
• 7. Directed Ortho Metalation [organic-chemistry.org]
• 8. uwindsor.ca [uwindsor.ca]
• 9. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 12. Preparation of Carboxylic Acids: Hydrolysis of Nitriles [moodle.tau.ac.il]
• 13. US3542822A - Hydrolysis of nitriles to carboxylic acids - Google Patents [patents.google.com]
• 14. benchchem.com [benchchem.com]
• 15. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Suzuki Coupling [organic-chemistry.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. benchchem.com [benchchem.com]
• 19. DSpace [scholarworks.uvm.edu]
• 20. researchgate.net [researchgate.net]

pH control to prevent side reactions in 2-(hydroxymethyl)benzoic acid preparation

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of 2-(hydroxymethyl)benzoic acid. Special attention is given to the critical role of pH control in preventing side reactions and maximizing yield and purity.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 2-(hydroxymethyl)benzoic acid.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive Catalyst: The hydrogenation catalyst may have lost its activity. 2. Ineffective Reducing Agent: For reductions of phthalide (B148349), the chosen reducing agent may not be sufficiently strong. 3. Suboptimal Reaction Conditions: Temperature, pressure, or reaction time may not be ideal for the specific transformation.[1]	1. Use a fresh or newly activated catalyst for hydrogenation reactions.[1] 2. If using sodium borohydride (B1222165) for phthalide reduction, consider a more potent reducing agent like lithium aluminum hydride, or try increasing the reaction temperature.[1] 3. Systematically optimize reaction parameters to determine the most effective conditions for your experimental setup.[1]
High Phthalide Impurity	1. Acidic Reaction/Work-up Conditions: 2-(Hydroxymethyl)benzoic acid readily cyclizes to form phthalide under acidic conditions, especially at elevated temperatures.[1][2] 2. High Temperature During Work-up: Heat can promote the conversion of the product to phthalide.[1]	1. For the hydrogenation of phthalaldehydic acid, ensure the reaction medium remains alkaline (pH 8-14).[1][3] 2. During the acidification step of the work-up, perform the procedure in an ice bath to maintain a low temperature.[1] 3. Minimize the duration of exposure to acidic conditions during product isolation.[1]
Incomplete Reaction	1. Insufficient Reaction Time: The reaction may not have been allowed to proceed to completion. 2. Low Reaction Temperature: The activation energy for the reaction may not be met at the current temperature. 3. Poor Mixing: In heterogeneous reactions, inadequate stirring can lead to an incomplete reaction.[1]	1. Monitor the reaction progress using a suitable technique like Thin Layer Chromatography (TLC) and allow it to continue until the starting material is consumed. 2. Gradually and carefully increase the reaction temperature while monitoring for the formation of byproducts.[1] 3. Ensure vigorous and efficient stirring, particularly in reactions involving solids.[1]
Difficulty in Product Purification	1. Presence of Unreacted Starting Material: This indicates an incomplete reaction. 2. Formation of Multiple Byproducts: Suboptimal reaction conditions can lead to the formation of various side products.	1. Optimize the reaction conditions to drive the reaction to completion. 2. Recrystallization is an effective method for purifying 2-(hydroxymethyl)benzoic acid. Experiment with different solvent systems to achieve the best separation.[1]

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 2-(hydroxymethyl)benzoic acid?

A1: The two primary methods for synthesizing 2-(hydroxymethyl)benzoic acid are the base-catalyzed hydrolysis of phthalide and the catalytic hydrogenation of phthalaldehydic acid.[4][5] The hydrolysis of phthalide involves the ring-opening of the lactone under alkaline conditions, followed by acidification.[4] The catalytic hydrogenation of phthalaldehydic acid selectively reduces the aldehyde group to an alcohol in an alkaline solution.[3][5]

Q2: Why is my reaction yield consistently low?

A2: A primary cause of low yields is the formation of the lactone, phthalide, as a side product.[1] This is particularly problematic under acidic conditions or at elevated temperatures where 2-(hydroxymethyl)benzoic acid can readily cyclize.[1][2] Other factors contributing to low yields can include an incomplete reaction, suboptimal catalyst activity in hydrogenation reactions, or the use of an inappropriate reducing agent.[1]

Q3: How can I minimize the formation of phthalide?

A3: To minimize phthalide formation, it is crucial to maintain careful control over pH and temperature. In the synthesis from phthalaldehydic acid, the hydrogenation should be carried out in an alkaline solution with a pH between 8 and 14.[1][3] During the product isolation phase, the acidification step should be performed at a low temperature, for instance, in an ice bath, and prolonged exposure to strongly acidic conditions should be avoided.[1]

Q4: What is the critical role of pH in the synthesis of 2-(hydroxymethyl)benzoic acid from phthalaldehydic acid?

A4: pH is a critical parameter in this synthesis. Maintaining an alkaline medium (pH 8-14) is essential during the catalytic hydrogenation to ensure the selective reduction of the aldehyde functional group to a primary alcohol.[1][3] Under these conditions, the carboxylic acid group exists as its salt, which prevents unwanted side reactions.

Q5: How do I select the appropriate catalyst for the hydrogenation of phthalaldehydic acid?

A5: The choice of catalyst can significantly influence the reaction's efficiency. Palladium on alumina (B75360) (Pd/Al2O3) is a highly effective catalyst that often results in shorter reaction times.[1][3] Raney Nickel is another viable option, although it may necessitate longer reaction times to achieve a similar conversion.[1][3] The selection of the catalyst may also be influenced by the specific equipment and safety protocols available in your laboratory.

Experimental Protocols

Method 1: Base-Catalyzed Hydrolysis of Phthalide

This method involves the ring-opening of the lactone ring of phthalide using a base.[4]

Materials:

• Phthalide

• Ethanol

• Aqueous Sodium Hydroxide (B78521) (NaOH)

• Concentrated Hydrochloric Acid (HCl)

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve phthalide (1 equivalent) in ethanol.[4]

• Saponification: While stirring, add an aqueous solution of sodium hydroxide (1.1 to 1.5 equivalents).[4]

• Heating: Heat the reaction mixture to reflux. The reaction progress can be monitored by thin-layer chromatography (TLC). Typically, the reaction is complete within 1-3 hours.[4]

• Cooling and Acidification: After the reaction is complete, cool the mixture to room temperature. Slowly and cautiously, add concentrated hydrochloric acid with constant stirring until the solution becomes acidic (pH 1-2). The product will precipitate as a white solid.[4]

• Isolation: Collect the precipitated 2-(hydroxymethyl)benzoic acid by vacuum filtration using a Buchner funnel.[4]

• Washing: Wash the collected solid with a small amount of cold deionized water to remove any inorganic salts.[4]

• Drying: Dry the product in a desiccator or a vacuum oven at a moderate temperature.[4]

Method 2: Catalytic Hydrogenation of Phthalaldehydic Acid

This method directly converts phthalaldehydic acid to 2-(hydroxymethyl)benzoic acid in an alkaline solution.[1][5]

Materials:

• Phthalaldehydic Acid

• 10% Sodium Bicarbonate (NaHCO3) solution

• 5% Palladium on Alumina (Pd/Al2O3) or Raney Nickel catalyst

• Hydrogen gas

• Hydrochloric Acid (HCl) for acidification

Procedure:

• Dissolution: Dissolve phthalaldehydic acid in a 10% NaHCO3 solution to achieve a pH between 8 and 14.[1][3]

• Catalyst Addition: Add the catalyst (e.g., 5% Pd/Al2O3) to the solution.[1][3]

• Hydrogenation: Pressurize the reaction vessel with hydrogen gas and maintain the pressure while stirring vigorously. Monitor the reaction until hydrogen uptake ceases.[1]

• Catalyst Removal: Once the reaction is complete, depressurize the vessel and filter off the catalyst.[5]

• Precipitation: Cool the filtrate in an ice bath and carefully acidify with HCl to a pH of 4-5 to precipitate the 2-(hydroxymethyl)benzoic acid.[1][5]

• Isolation and Washing: Filter the precipitate and wash it with cold water.[1]

• Drying: Dry the product under vacuum. To prevent the formation of phthalide, avoid heating the product during the drying process.[1]

Data Presentation

Table 1: Influence of pH on the Synthesis of 2-(Hydroxymethyl)benzoic Acid from Phthalaldehydic Acid

pH Range	Key Transformation	Expected Outcome	Reference(s)
8 - 14	Catalytic Hydrogenation	Selective reduction of the aldehyde group to a primary alcohol. The carboxylic acid group remains as a salt, preventing side reactions.	[1][3]
4 - 5	Acidification (Work-up)	Precipitation of 2-(hydroxymethyl)benzoic acid from the reaction mixture.	[1][5]
< 4	Acidification (Work-up)	Increased risk of phthalide formation, especially with prolonged exposure or at elevated temperatures.	[1][3]

Visualizations

Caption: Base-catalyzed hydrolysis of phthalide to 2-(hydroxymethyl)benzoic acid.

Caption: Catalytic hydrogenation of phthalaldehydic acid.

Caption: Troubleshooting workflow for low yield in 2-(hydroxymethyl)benzoic acid synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Post-Synthesis Purification of Sodium 2-(hydroxymethyl)benzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the purity of sodium 2-(hydroxymethyl)benzoate following its synthesis.

Troubleshooting Guides

This section addresses common issues encountered during the purification of sodium 2-(hydroxymethyl)benzoate.

Issue 1: Low Purity After Initial Synthesis

• Question: My initial synthesis of sodium 2-(hydroxymethyl)benzoate has a purity of less than 95%. What are the likely impurities and how can I remove them?

• Answer: The most common synthesis route for the parent acid, 2-(hydroxymethyl)benzoic acid, involves the base-catalyzed hydrolysis of phthalide (B148349).[1] Therefore, the primary impurities in your sodium 2-(hydroxymethyl)benzoate sample are likely to be:

  • Unreacted Phthalide: The starting material of the synthesis may not have fully reacted.

  • Sodium Chloride (or other salts): Formed during the neutralization or pH adjustment steps.

  • Excess Sodium Hydroxide: If an excess of base was used in the hydrolysis and not completely neutralized.

  To improve the purity, a multi-step purification approach is recommended, starting with recrystallization, followed by chromatographic methods if necessary.

Issue 2: Difficulty with Recrystallization

• Question: I am having trouble recrystallizing my sodium 2-(hydroxymethyl)benzoate. The product either oils out or the yield is very low. What should I do?

• Answer: Recrystallization is a powerful technique for purifying solids, but the choice of solvent is critical.[2] For a polar compound like sodium 2-(hydroxymethyl)benzoate, a polar solvent or a mixed-solvent system is often effective.

  • Solvent Selection: A good starting point is a mixture of ethanol (B145695) and water. The compound should be dissolved in a minimal amount of hot ethanol, followed by the dropwise addition of hot water until the solution becomes slightly turbid. Then, allow the solution to cool slowly.

  • Oiling Out: This often occurs if the solution is cooled too quickly or if the concentration of the solute is too high. Ensure slow cooling and consider using a slightly more dilute solution.

  • Low Yield: This can be due to using too much solvent or premature crystallization during a hot filtration step. Use the minimum amount of hot solvent necessary to dissolve the crude product.

Issue 3: Persistent Impurities After Recrystallization

• Question: Even after recrystallization, I am still seeing impurities in my HPLC analysis. How can I achieve higher purity?

• Answer: For achieving very high purity (>99.5%), preparative high-performance liquid chromatography (HPLC) is the recommended method. This technique is particularly useful for removing impurities with similar polarity to the desired product.

  • Chromatography Conditions: A reversed-phase C18 column is a good choice for the stationary phase. The mobile phase can be a gradient of acetonitrile (B52724) and water, or methanol (B129727) and water, with a small amount of a pH modifier like formic acid to ensure good peak shape.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for sodium 2-(hydroxymethyl)benzoate?

A1: The most prevalent laboratory synthesis involves the saponification (base-catalyzed hydrolysis) of phthalide to form the sodium salt of 2-(hydroxymethyl)benzoic acid in solution.[1] The free acid can be isolated by acidification and then converted to the sodium salt, or the sodium salt can be used directly from the reaction mixture after purification.

Q2: What are the expected impurities from the synthesis of sodium 2-(hydroxymethyl)benzoate from phthalide?

A2: The primary impurities to anticipate are unreacted phthalide, sodium salts from pH adjustments (e.g., NaCl), and any excess base (e.g., NaOH).[1][3]

Q3: Which analytical techniques are best for assessing the purity of sodium 2-(hydroxymethyl)benzoate?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and accurate method for determining the purity of sodium 2-(hydroxymethyl)benzoate. Other techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Differential Scanning Calorimetry (DSC) can also provide valuable information about the purity and identity of the compound.

Q4: What is a good starting point for a recrystallization solvent system?

A4: A mixture of ethanol and water is a highly effective solvent system for the recrystallization of 2-(hydroxymethyl)benzoic acid and its salts. The polarity of the solvent system can be fine-tuned by adjusting the ratio of ethanol to water.

Q5: My purified product is a sticky solid or an oil. What could be the cause?

A5: This could be due to the presence of residual solvent or impurities that lower the melting point. Ensure the product is thoroughly dried under vacuum. If the issue persists, re-purification using a different method, such as preparative HPLC, may be necessary.

Data Presentation

Table 1: Comparison of Purification Methods for Sodium 2-(hydroxymethyl)benzoate

Purification Method	Typical Starting Purity	Expected Final Purity	Estimated Yield	Key Advantages	Key Disadvantages
Single Recrystallization	90-95%	98-99%	70-85%	Simple, cost-effective, good for removing major impurities.	May not remove impurities with similar solubility.
Double Recrystallization	98-99%	>99.5%	50-70% (overall)	High purity achievable.	Lower overall yield due to multiple steps.
Preparative HPLC	90-98%	>99.8%	60-80%	Excellent for removing trace and closely related impurities.	More complex, requires specialized equipment, higher cost.

Experimental Protocols

Protocol 1: Recrystallization using an Ethanol/Water System

• Dissolution: In an Erlenmeyer flask, dissolve the crude sodium 2-(hydroxymethyl)benzoate in the minimum amount of hot ethanol (near boiling).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Addition of Anti-Solvent: While the ethanol solution is still hot, add hot water dropwise until the solution becomes faintly and persistently cloudy.

• Re-dissolution: Add a few drops of hot ethanol to re-dissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of a cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature.

Protocol 2: Preparative HPLC

• Column: C18 reversed-phase column.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 10% B to 90% B over 30 minutes.

• Flow Rate: Dependent on column dimensions, typically 10-20 mL/min for preparative scale.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve the crude product in a minimal amount of the initial mobile phase.

• Injection and Fraction Collection: Inject the sample onto the column and collect the fractions corresponding to the main product peak.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Mandatory Visualization

Caption: General workflow for the purification and analysis of sodium 2-(hydroxymethyl)benzoate.

Caption: Troubleshooting common issues in the recrystallization of sodium 2-(hydroxymethyl)benzoate.

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Stability of Sodium 2-(hydroxymethyl)benzoate in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of sodium 2-(hydroxymethyl)benzoate in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of sodium 2-(hydroxymethyl)benzoate in aqueous solutions?

A1: The stability of sodium 2-(hydroxymethyl)benzoate in aqueous solutions is primarily influenced by pH, temperature, and light exposure. The presence of oxidizing agents can also lead to degradation. The ortho-hydroxymethyl group may introduce specific degradation pathways not observed in sodium benzoate.

Q2: What are the likely degradation pathways for sodium 2-(hydroxymethyl)benzoate in an aqueous solution?

A2: Based on its chemical structure, the following degradation pathways are plausible:

• Oxidation: The hydroxymethyl group is susceptible to oxidation, which could lead to the formation of 2-carboxybenzaldehyde (B143210) or 2-carboxybenzoic acid (phthalic acid).

• Intramolecular Esterification (Lactonization): Under acidic conditions, the hydroxyl group can react with the carboxylic acid (formed from the sodium salt in acidic pH) to form a cyclic ester, known as a lactone (phthalide).

• Photodegradation: Exposure to UV light may induce photo-oxidation or other radical-mediated degradation pathways.[1][2]

• Thermal Degradation: At elevated temperatures, decarboxylation of the corresponding benzoic acid may occur, although benzoic acid itself is relatively stable to heat.[3]

Q3: How does pH affect the stability of sodium 2-(hydroxymethyl)benzoate solutions?

A3: The pH of the aqueous solution is a critical factor.

• Acidic pH: In acidic conditions, the carboxylate is protonated to form 2-(hydroxymethyl)benzoic acid. This can facilitate intramolecular esterification to form a lactone.

• Neutral pH: The compound is expected to be relatively stable at or near neutral pH. A study on a similar compound, 2-(2-hydroxypropanamido) benzoic acid, showed it was most stable in neutral and near-neutral conditions.[4]

• Alkaline pH: In basic solutions, the compound exists as the carboxylate salt, which is generally more resistant to nucleophilic attack. However, strong basic conditions at elevated temperatures could potentially promote other degradation reactions.

Q4: Is sodium 2-(hydroxymethyl)benzoate susceptible to photodegradation?

A4: Yes, aromatic compounds, especially those with benzylic alcohol moieties, can be susceptible to photodegradation.[1][2] It is recommended to protect solutions of sodium 2-(hydroxymethyl)benzoate from light, particularly UV radiation, to prevent potential photo-oxidation or other light-induced degradation.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving aqueous solutions of sodium 2-(hydroxymethyl)benzoate.

Issue 1: Unexpected loss of compound concentration over time in a neutral aqueous solution stored at room temperature.

Possible Cause	Troubleshooting Step	Expected Outcome
Oxidative Degradation	1. Prepare a fresh solution using deoxygenated water (e.g., by sparging with nitrogen or argon). 2. Store the solution under an inert atmosphere.	Reduced rate of degradation if oxidation is the primary pathway.
Photodegradation	1. Store the solution in an amber vial or wrap the container in aluminum foil to protect it from light.	Stability is improved if the degradation is light-induced.
Microbial Contamination	1. Prepare the solution using sterile water and filter-sterilize the final solution through a 0.22 µm filter. 2. Add a suitable antimicrobial preservative if compatible with the experimental design.	The concentration remains stable if microbial growth was the cause of degradation.

Issue 2: Appearance of a new peak in the HPLC chromatogram of an acidic aqueous solution.

Possible Cause	Troubleshooting Step	Expected Outcome
Lactone Formation	1. Analyze the sample using LC-MS to determine the mass of the new peak. The mass should correspond to the lactone (phthalide). 2. Neutralize the pH of the solution and monitor the new peak over time.	The lactone peak may decrease as the equilibrium shifts back towards the open-chain form upon neutralization.
Acid-Catalyzed Hydrolysis of an Impurity	1. Analyze the starting material for impurities. 2. If an ester impurity is present, the new peak may correspond to its hydrolysis product.	Identification of the impurity in the starting material will confirm this pathway.

Issue 3: Solution develops a yellow color upon storage.

Possible Cause	Troubleshooting Step	Expected Outcome
Oxidative Degradation	1. This is a likely cause, as oxidation of aromatic compounds can lead to colored byproducts. 2. Follow the steps to prevent oxidative degradation as described in Issue 1.	Prevention of color formation in a freshly prepared and properly stored solution.
Photodegradation	1. Exposure to light can lead to the formation of colored degradation products. 2. Protect the solution from light as described in Issue 1.	The solution should remain colorless if stored in the dark.

Data Presentation

The following tables present hypothetical stability data for sodium 2-(hydroxymethyl)benzoate under various stress conditions. This data is for illustrative purposes to guide researchers in their experimental design, as specific literature data is not available.

Table 1: Hypothetical pH-Dependent Stability of Sodium 2-(hydroxymethyl)benzoate in Aqueous Solution at 40°C.

pH	Storage Time (days)	% Remaining (Hypothetical)	Major Degradant Observed (Hypothetical)
2.0	7	85	Lactone (Phthalide)
4.5	7	95	Minor oxidative products
7.0	7	98	Trace oxidative products
9.0	7	97	Trace oxidative products
12.0	7	90	Unidentified polar degradants

Table 2: Hypothetical Forced Degradation Study of Sodium 2-(hydroxymethyl)benzoate in Aqueous Solution.

Stress Condition	Duration	% Degradation (Hypothetical)	Major Degradant Observed (Hypothetical)
0.1 M HCl	24 hours at 60°C	20%	Lactone (Phthalide)
0.1 M NaOH	24 hours at 60°C	15%	2-Carboxybenzoic acid
3% H₂O₂	24 hours at RT	25%	2-Carboxybenzaldehyde, 2-Carboxybenzoic acid
Heat (80°C)	48 hours	5%	Trace impurities
Photolytic (UV Lamp)	24 hours	30%	Multiple unidentified photodegradants

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Sodium 2-(hydroxymethyl)benzoate

This protocol describes a hypothetical stability-indicating HPLC method for the analysis of sodium 2-(hydroxymethyl)benzoate and its potential degradation products. The conditions are based on methods used for similar compounds like sodium benzoate.[5][6]

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of 0.02 M potassium phosphate (B84403) buffer (pH adjusted to 3.0 with phosphoric acid) and acetonitrile (B52724) in a ratio of 70:30 (v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 230 nm.

• Column Temperature: 25°C.

• Procedure:

  • Prepare a stock solution of sodium 2-(hydroxymethyl)benzoate in the mobile phase.

  • Create a series of calibration standards by diluting the stock solution.

  • Inject the standards and the samples to be analyzed.

  • The retention time for sodium 2-(hydroxymethyl)benzoate should be determined. Degradation products are expected to elute at different retention times.

Protocol 2: Forced Degradation Study

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and establish the stability-indicating nature of an analytical method.[5][7]

• Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and heat at 60°C for 24 hours.

• Oxidative Degradation: Dissolve the compound in 3% hydrogen peroxide and keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid compound to a temperature of 80°C for 48 hours.

• Photolytic Degradation: Expose a solution of the compound to a UV lamp (e.g., 254 nm) for 24 hours.

• Analysis: After exposure to the stress conditions, neutralize the acidic and basic samples and dilute all samples to an appropriate concentration for analysis by the stability-indicating HPLC method.

Mandatory Visualizations

Caption: Experimental workflow for a forced degradation study.

Caption: Potential degradation pathways for sodium 2-(hydroxymethyl)benzoate.

Caption: Logical troubleshooting flow for degradation issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Photooxidation of benzyl alcohols and photodegradation of cationic dyes by Fe3O4@sulfur/reduced graphene oxide as catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Degradation of benzoic acid and its derivatives in subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Study on degradation kinetics of 2-(2-hydroxypropanamido) benzoic acid in aqueous solutions and identification of its major degradation product by UHPLC/TOF-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fisherpub.sjf.edu [fisherpub.sjf.edu]
• 6. Stability Indicating RP-HPLC and Spectrophotometric Methods for Simultaneous Estimation of Sodium Benzoate and Cefdinir in the Presence of its Degradation Products-Application to Blank Subtraction Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rjptonline.org [rjptonline.org]

Technical Support Center: Chromatographic Separation of Benzoic Acid and its Hydroxylated Derivatives

This guide provides troubleshooting assistance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the chromatographic separation of benzoic acid and its hydroxylated derivatives, such as salicylic (B10762653) acid and p-hydroxybenzoic acid.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are my analyte peaks exhibiting significant tailing?

A1: Peak tailing is the most common issue when analyzing acidic compounds like benzoic acid derivatives on reversed-phase columns.[1] It occurs when a portion of the analyte undergoes undesirable secondary interactions with the stationary phase, causing it to elute more slowly than the main peak band. The primary causes are:

• Silanol (B1196071) Interactions: Residual silanol groups (Si-OH) on the surface of silica-based stationary phases are acidic and can interact strongly with your acidic analytes, especially if the silanols are deprotonated (Si-O⁻).[2][3] This is a major cause of tailing for acidic and basic compounds.[4][5]

• Improper Mobile Phase pH: If the mobile phase pH is close to the pKa of your analytes (around 4.2 for benzoic acid), both the neutral (R-COOH) and ionized (R-COO⁻) forms will exist simultaneously. This can lead to peak distortion and tailing.[1][4]

• Column Contamination or Degradation: The accumulation of strongly retained sample components or the degradation of the stationary phase can create active sites that cause tailing.[1]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to asymmetrical peaks.[1]

Actionable Advice:

• Adjust Mobile Phase pH: Lower the mobile phase pH to at least 1.5-2 pH units below the pKa of your analytes. A pH of 2.5-3.0 is generally effective for benzoic acid derivatives.[6][7] This ensures the compounds are fully protonated (neutral), minimizing silanol interactions. Use an acidic modifier like phosphoric acid, formic acid, or acetic acid.[8][9]

• Use a High-Purity, End-Capped Column: Modern, high-purity silica (B1680970) columns are designed with minimal residual silanols. End-capping further shields these groups, significantly reducing tailing.[2][10]

• Reduce Sample Concentration: If overloading is suspected, dilute your sample and reinject. It is best practice to dissolve the sample in the mobile phase itself.[1]

• Flush the Column: If contamination is possible, flush the column with a strong solvent like isopropanol.[4]

Q2: My compounds are eluting too early (poor retention) and are not separating from each other. What should I do?

A2: Poor retention is a classic sign that the analytes are too polar under the current conditions and have a weak affinity for the nonpolar stationary phase.

• Explanation: Benzoic acid and its hydroxylated derivatives are weak acids. At a pH above their pKa, they exist in their ionized (deprotonated) form, which is highly polar. This polar form is repelled by the nonpolar C18 stationary phase and attracted to the polar mobile phase, causing it to elute very quickly, often near the solvent front (void volume).[7]

Actionable Advice:

• Decrease Mobile Phase pH: As with peak tailing, the primary solution is to lower the mobile phase pH to 2.5-3.0.[7] This converts the analytes to their neutral, more hydrophobic form, which will interact more strongly with the stationary phase, increasing retention and allowing for separation.[6][11]

• Decrease Organic Solvent Percentage: In reversed-phase chromatography, decreasing the amount of organic solvent (e.g., acetonitrile (B52724) or methanol) in the mobile phase makes it more polar, which increases the retention time of nonpolar analytes.[7] If your peaks are poorly retained even at the correct pH, try reducing the organic content.

• Consider a Different Stationary Phase: If pH and solvent adjustments are insufficient, your analytes may be too polar for a standard C18 column. A column with a more polar stationary phase (like a polar-embedded or cyano phase) might provide better retention and selectivity.

Q3: I am having trouble separating the isomers of hydroxybenzoic acid (e.g., 2-hydroxybenzoic acid and 4-hydroxybenzoic acid). How can I improve the resolution?

A3: Separating isomers is challenging because they have identical mass and often similar polarities. Achieving resolution requires optimizing the selectivity (α) of your chromatographic system.

Actionable Advice:

• Optimize Mobile Phase Composition:

  • Change the Organic Modifier: Switching between acetonitrile and methanol (B129727) can alter selectivity. The different solvent properties can lead to changes in elution order and improved separation.[12]

  • Fine-tune the pH: While a low pH is necessary for retention, small adjustments within the optimal range (e.g., from 2.5 to 2.8) can sometimes subtly alter the interactions and improve isomer resolution.

• Change the Stationary Phase: If modifying the mobile phase is not enough, changing the column is the next logical step.

  • Phenyl Columns: These columns can provide unique selectivity for aromatic compounds through π-π interactions, which can be effective for separating aromatic isomers.[12]

  • Biphenyl (B1667301) Stationary Phase: A biphenyl phase has been shown to be effective for separating monohydroxybenzoic acid isomers.[13]

• Adjust Temperature: Increasing the column temperature can sometimes improve peak efficiency and may alter selectivity, potentially resolving closely eluting peaks.[14]

Data Presentation

Table 1: Effect of Mobile Phase pH on Retention of Benzoic Acid

This table demonstrates the critical impact of mobile phase pH on the retention of an ionizable compound like benzoic acid (pKa ≈ 4.2). As the pH drops well below the pKa, the acid is protonated, increasing its hydrophobicity and retention on a C18 column.

Mobile Phase pH	Analyte State	Expected Retention	Rationale
7.0	Ionized (Benzoate)	Very Low (Elutes near void volume)	The charged anion is very polar and has minimal interaction with the C18 stationary phase.
4.2 (at pKa)	50% Ionized, 50% Neutral	Low to Moderate (Poor Peak Shape)	The presence of two forms of the analyte leads to peak broadening or splitting.[4]
3.0	Neutral (Benzoic Acid)	High (Well-retained)	The neutral, un-ionized form is more hydrophobic and interacts strongly with the C18 stationary phase.[15]

Table 2: Comparison of HPLC Conditions for Benzoic Acid Derivative Separation

This table summarizes typical starting conditions and column choices from various methods.

Parameter	Condition 1: General Purpose	Condition 2: Isomer Separation
Column	High-Purity, End-Capped C18 (e.g., 150 x 4.6 mm, 5 µm)	Biphenyl or Phenyl Phase (e.g., 100 x 4.6 mm, 2.7 µm)
Mobile Phase A	Water with 0.1% Phosphoric or Formic Acid (pH ≈ 2.5-3.0)	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol	Methanol
Elution Mode	Isocratic (e.g., 60:40 A:B) or Gradient	Gradient
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 254 nm or 280 nm	UV/DAD or MS/MS
Reference	[8][16]	[13]

Experimental Protocols

Protocol: General Isocratic HPLC Method for Benzoic and Hydroxybenzoic Acids

This protocol provides a robust starting point for the separation of benzoic acid, salicylic acid, and p-hydroxybenzoic acid.

• Reagents and Materials:

  • Standards: Benzoic acid, Salicylic acid, p-Hydroxybenzoic acid (analytical grade, ≥99%).

  • Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade).

  • Reagents: Phosphoric acid or Formic acid (analytical grade).

  • Water: Deionized water, filtered through a 0.45 µm membrane.

  • Filters: 0.45 µm syringe filters.[8]

• Instrumentation and Conditions:

  • HPLC System: A standard system with a pump, autosampler, column oven, and UV/DAD detector.

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Acetonitrile and water (containing 0.1% phosphoric acid) in a 40:60 (v/v) ratio. The final pH should be approximately 2.5-3.0.[8]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Preparation of Solutions:

  • Mobile Phase: To prepare 1 L, add 1.0 mL of phosphoric acid to 600 mL of deionized water. Mix well. Add 400 mL of acetonitrile. Degas the final solution by sonication or vacuum filtration before use.[8]

  • Standard Stock Solutions (1000 µg/mL): Accurately weigh 100 mg of each standard into separate 100 mL volumetric flasks. Dissolve and dilute to volume with methanol. Store at 4°C.[8]

  • Working Standard Solutions: Prepare a mixed working standard by diluting the stock solutions with the mobile phase to achieve a final concentration range suitable for calibration (e.g., 1-50 µg/mL).

• Sample Preparation:

  • Liquid Samples (e.g., beverages): Degas the sample by sonication. Filter through a 0.45 µm syringe filter into an HPLC vial. Dilute with the mobile phase if necessary.[8]

  • Solid/Semi-solid Samples (e.g., creams): Perform a solvent extraction using methanol, followed by centrifugation to remove particulates. Filter the final extract through a 0.45 µm syringe filter.[8]

• Chromatographic Procedure:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject a blank (mobile phase) to ensure the system is clean.

  • Inject the working standard solutions to generate a calibration curve.

  • Inject the prepared sample solutions.

  • Identify peaks by comparing retention times with standards and quantify using the calibration curve.[8]

Mandatory Visualizations

Caption: Troubleshooting workflow for peak tailing issues.

Caption: Effect of mobile phase pH on analyte retention.

References

• 1. benchchem.com [benchchem.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. hplc.eu [hplc.eu]
• 4. agilent.com [agilent.com]
• 5. chromtech.com [chromtech.com]
• 6. biotage.com [biotage.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chiraltech.com [chiraltech.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. pharmaguru.co [pharmaguru.co]
• 13. vuir.vu.edu.au [vuir.vu.edu.au]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. agilent.com [agilent.com]
• 16. scientificbulletin.upb.ro [scientificbulletin.upb.ro]

Technical Support Center: Strategies for Overcoming Steric Hindrance in Reactions of 2-(Hydroxymethyl)benzoic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(hydroxymethyl)benzoic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to steric hindrance in reactions involving this versatile bifunctional molecule.

Frequently Asked Questions (FAQs)

Q1: Why do I experience low yields in intermolecular reactions with 2-(hydroxymethyl)benzoic acid, such as esterification or amide formation?

A1: The primary reason for low yields is the inherent steric hindrance of 2-(hydroxymethyl)benzoic acid. The close proximity (ortho-position) of the carboxylic acid and hydroxymethyl groups creates a crowded environment around the reactive centers. This steric bulk can hinder the approach of nucleophiles (alcohols or amines) to the electrophilic carboxylic acid carbon, slowing down the reaction rate and favoring undesired side reactions.

A common side reaction is intramolecular cyclization (lactonization) to form phthalide (B148349), especially under acidic conditions or at elevated temperatures.[1][2] This unimolecular reaction is often kinetically favored over the desired bimolecular reaction with an external nucleophile.

Q2: How can I selectively react either the carboxylic acid or the hydroxyl group without them interfering with each other?

A2: Selective reaction can be achieved through two main strategies: chemoselective reaction conditions or the use of protecting groups.

• Chemoselective Reactions: Certain reagents and conditions will preferentially react with one functional group over the other. For instance, Fischer esterification (acid-catalyzed reaction with an alcohol) will primarily react at the carboxylic acid, leaving the hydroxyl group intact, especially if a large excess of the alcohol is used as the solvent.[3] Conversely, acylation of the hydroxyl group can be achieved using an acyl chloride in the presence of a base at low temperatures.[3]

• Protecting Groups: This strategy involves "masking" one functional group to prevent it from reacting while the other is transformed. This is a robust method for achieving high selectivity in multi-step syntheses. A common approach is to protect the more nucleophilic hydroxyl group as a silyl (B83357) ether (e.g., TBDMS ether) before performing reactions at the carboxylic acid.[4] Subsequently, the protecting group can be selectively removed.

Q3: What are the most common side products to look out for, and how can I minimize them?

A3: The most prevalent side product is phthalide , the lactone formed from intramolecular cyclization.[1] Its formation is promoted by acidic conditions and heat. To minimize phthalide formation in intermolecular reactions:

• Use neutral or basic reaction conditions when possible.

• Employ coupling agents for amide or ester formation that operate under mild, non-acidic conditions.

• If using acidic conditions (e.g., Fischer esterification), run the reaction at the lowest effective temperature and for the minimum time necessary.

• Consider protecting the hydroxyl group if phthalide formation is a persistent issue.

Another potential side reaction in amide coupling, especially when using carbodiimide (B86325) reagents, is the formation of an N-acylurea byproduct. Using additives like HOBt or OxymaPure can help suppress this.[5]

Troubleshooting Guides

Issue 1: Low Yield in Esterification with a Bulky Alcohol

If you are experiencing low yields when trying to form an ester between 2-(hydroxymethyl)benzoic acid and a sterically hindered secondary or tertiary alcohol, consider the following solutions.

Standard Fischer esterification is often inefficient for sterically hindered substrates. More powerful methods are required to activate the carboxylic acid.

• Yamaguchi Esterification: This method is highly effective for the synthesis of sterically hindered esters.[6][7] It involves the formation of a highly reactive mixed anhydride (B1165640) from the carboxylic acid and 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent), which is then reacted with the alcohol in the presence of DMAP.

• Shiina Macrolactonization/Esterification: Similar to the Yamaguchi method, this reaction uses an aromatic carboxylic anhydride, such as 2-methyl-6-nitrobenzoic anhydride (MNBA), to form a reactive mixed anhydride, which then reacts with the alcohol.[8][9]

• Mitsunobu Reaction: This reaction allows for the esterification of primary and secondary alcohols under mild, neutral conditions with inversion of stereochemistry.[10][11] It is particularly useful when dealing with sensitive substrates.

Protocol 1: Yamaguchi Esterification

• Mixed Anhydride Formation: Dissolve 2-(hydroxymethyl)benzoic acid (1.0 eq.) in anhydrous toluene. Add triethylamine (B128534) (1.2 eq.) and stir for 10 minutes. Add 2,4,6-trichlorobenzoyl chloride (1.1 eq.) and stir the mixture at room temperature for 1 hour.

• Esterification: In a separate flask, dissolve the sterically hindered alcohol (1.5 eq.) and 4-dimethylaminopyridine (B28879) (DMAP, 3.0 eq.) in anhydrous toluene.

• Reaction: Slowly add the mixed anhydride solution to the alcohol/DMAP solution at room temperature over 30 minutes. Stir the reaction for 2-4 hours, monitoring by TLC.

• Work-up: Quench the reaction with saturated aqueous NaHCO₃ solution. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Mitsunobu Reaction

• Reaction Setup: Dissolve 2-(hydroxymethyl)benzoic acid (1.2 eq.), the sterically hindered secondary alcohol (1.0 eq.), and triphenylphosphine (B44618) (PPh₃, 1.5 eq.) in anhydrous THF under an inert atmosphere.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 eq.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Work-up: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to separate the desired ester from triphenylphosphine oxide and the hydrazine (B178648) byproduct.

Method	Activating Agent/Reagents	Typical Temperature	Typical Yield (Hindered Substrates)	Reference(s)
Fischer Esterification	H₂SO₄ (cat.), excess alcohol	Reflux	< 30%	[12]
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride, Et₃N, DMAP	Room Temperature	70-90%	[6][13]
Mitsunobu Reaction	PPh₃, DIAD/DEAD	0 °C to Room Temperature	60-85%	[10][14]

Yields are representative and can vary based on the specific substrates and reaction conditions.

Caption: Troubleshooting workflow for low esterification yields.

Issue 2: Amide Coupling with a Sterically Hindered or Electron-Deficient Amine Fails

Standard amide coupling methods (e.g., using EDC/HOBt) often fail with ortho-substituted benzoic acids and hindered or weakly nucleophilic amines due to the high activation energy of the reaction.

More powerful coupling reagents are designed to create highly reactive intermediates that can overcome significant steric barriers.

• Uronium/Aminium Salts (HATU, HBTU): HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a superior coupling reagent for challenging substrates. It forms a highly reactive OAt-ester that readily reacts with even weakly nucleophilic amines.[15][16][17]

• Phosphonium Salts (PyBOP, PyAOP): These reagents are also very effective for difficult couplings and are known to minimize racemization in chiral carboxylic acids.[5]

• Acyl Fluoride (B91410) Formation: In-situ generation of acyl fluorides from the carboxylic acid using reagents like TFFH or BTFFH creates a small, highly reactive electrophile that is less sterically demanding than other activated species.[5]

Protocol 3: Amide Coupling using HATU

• Pre-activation: Dissolve 2-(hydroxymethyl)benzoic acid (1.0 eq.) in anhydrous DMF. Add HATU (1.1 eq.) and a non-nucleophilic base such as diisopropylethylamine (DIPEA, 2.0 eq.).

• Stirring: Stir the mixture at room temperature for 15-20 minutes to allow for the formation of the active ester.

• Amine Addition: Add the sterically hindered amine (1.1 eq.) to the reaction mixture.

• Reaction: Continue stirring at room temperature for 2-6 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with ethyl acetate (B1210297) and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify by flash column chromatography.[5]

Reagent	Additive	Typical Temperature	Typical Yield (Hindered Substrates)	Reference(s)
EDC	HOBt or OxymaPure	Room Temperature	10-50%	[5][18]
HBTU	DIPEA	Room Temperature	40-70%	[19]
HATU	DIPEA	Room Temperature	60-95%	[5][15][20]
PyBOP	DIPEA	Room Temperature	60-90%	[5]

Yields are representative and can vary based on the specific substrates and reaction conditions.

Issue 3: Need for Selective Functionalization via Protecting Groups

When sequential reactions are needed at the two functional groups, an orthogonal protecting group strategy is essential.

This strategy allows for the selective removal of one protecting group without affecting the other, enabling precise control over the synthetic route.

• Protect the Hydroxyl Group: The primary hydroxyl group can be selectively protected as a tert-butyldimethylsilyl (TBDMS) ether. This group is stable to many reaction conditions used for modifying carboxylic acids but can be selectively removed with fluoride reagents (e.g., TBAF).

• React the Carboxylic Acid: With the hydroxyl group masked, the carboxylic acid can be converted to an ester, amide, or other derivative without interference.

• Deprotect the Hydroxyl Group: The TBDMS group can be removed using TBAF in THF, leaving the newly formed functionality at the carboxylic acid position intact.

Protocol 4: Selective Protection and Deprotection

• Step A: Protection of the Hydroxyl Group

  • Dissolve 2-(hydroxymethyl)benzoic acid (1.0 eq.) in anhydrous DMF.

  • Add imidazole (B134444) (2.5 eq.) and tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 eq.).

  • Stir at room temperature for 12-16 hours.

  • Perform an aqueous work-up and purify by column chromatography to yield 2-((tert-butyldimethylsilyloxy)methyl)benzoic acid . A typical yield for this type of reaction is >90%.[4]

• Step B: Reaction at the Carboxylic Acid (e.g., Esterification)

  • Dissolve the TBDMS-protected acid from Step A (1.0 eq.) in methanol.

  • Add a catalytic amount of sulfuric acid and reflux for 4-8 hours.

  • Work up the reaction to yield methyl 2-((tert-butyldimethylsilyloxy)methyl)benzoate .

• Step C: Deprotection of the Hydroxyl Group

  • Dissolve the protected ester from Step B (1.0 eq.) in anhydrous THF.

  • Add tetrabutylammonium (B224687) fluoride (TBAF, 1.1 eq. of a 1M solution in THF).

  • Stir at room temperature for 1-2 hours, monitoring by TLC.

  • Perform an aqueous work-up and purify by column chromatography to yield methyl 2-(hydroxymethyl)benzoate . This deprotection is typically high-yielding (>95%).[21][22]

Caption: Workflow for a selective functionalization strategy.

Associated Signaling Pathway: Cyclooxygenase-2 (COX-2) Inhibition

Derivatives of 2-(hydroxymethyl)benzoic acid, particularly 2-hydroxymethylbenzamides, have been investigated for their anti-inflammatory properties, which are often attributed to the inhibition of the cyclooxygenase-2 (COX-2) enzyme.[3] COX-2 is a key enzyme in the inflammatory cascade, responsible for the conversion of arachidonic acid into prostaglandins, which are mediators of pain and inflammation.[23][24] Selective inhibition of COX-2 is a major goal in the development of anti-inflammatory drugs with reduced gastrointestinal side effects compared to non-selective NSAIDs.

Caption: Simplified COX-2 signaling pathway and the putative role of 2-(hydroxymethyl)benzamide derivatives as inhibitors.

References

• 1. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]
• 7. Yamaguchi Esterification [organic-chemistry.org]
• 8. Shiina macrolactonization - Wikipedia [en.wikipedia.org]
• 9. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 10. electronicsandbooks.com [electronicsandbooks.com]
• 11. researchgate.net [researchgate.net]
• 12. ijstr.org [ijstr.org]
• 13. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. benchchem.com [benchchem.com]
• 16. peptide.com [peptide.com]
• 17. HATU - Wikipedia [en.wikipedia.org]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]
• 21. Alcohol or phenol synthesis by silyl ether cleavage [organic-chemistry.org]
• 22. researchgate.net [researchgate.net]
• 23. Biochemically based design of cyclooxygenase-2 (COX-2) inhibitors: Facile conversion of nonsteroidal antiinflammatory drugs to potent and highly selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Development for Resolving Impurities in Sodium 2-(hydroxymethyl)benzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the method development for resolving impurities in sodium 2-(hydroxymethyl)benzoate.

Frequently Asked Questions (FAQs)

Q1: What are the common potential impurities in sodium 2-(hydroxymethyl)benzoate?

A1: Potential impurities in sodium 2-(hydroxymethyl)benzoate can originate from the synthesis process or degradation. Common impurities may include:

• Starting materials: Unreacted 2-(hydroxymethyl)benzoic acid.

• Synthesis byproducts: Related substances from the oxidation of benzyl (B1604629) alcohol, which may include benzaldehyde-2-carboxylic acid or phthalide.

• Degradation products: Exposure to heat or light may lead to the formation of dimers or other degradation products.

• Residual solvents: Solvents used during the synthesis and purification process.

Q2: Which analytical techniques are most suitable for impurity profiling of sodium 2-(hydroxymethyl)benzoate?

A2: A combination of chromatographic and spectroscopic techniques is recommended for comprehensive impurity profiling.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a primary technique for separating and quantifying known and unknown impurities. A reversed-phase method is often a good starting point.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is suitable for identifying and quantifying volatile and semi-volatile impurities. Derivatization may be necessary to improve the volatility of polar analytes like sodium 2-(hydroxymethyl)benzoate and its impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides the separation power of HPLC with the mass identification capabilities of MS, making it ideal for identifying unknown impurities without the need for derivatization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools for the structural elucidation of unknown impurities that have been isolated. Quantitative NMR (qNMR) can also be used for purity determination.

Troubleshooting Guides

HPLC Method Development

Problem: Poor peak shape (tailing or fronting) for the main component or impurities.

Possible Cause	Troubleshooting Step
Column Overload	Decrease the sample concentration or injection volume.[1]
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to be at least 2 units away from the pKa of the analyte.
Secondary Interactions with Stationary Phase	Use a column with end-capping or add a competing amine (e.g., triethylamine) to the mobile phase for basic analytes.
Sample Solvent Incompatibility	Dissolve the sample in the mobile phase or a weaker solvent.[2]
Column Contamination or Void	Flush the column with a strong solvent. If the problem persists, replace the column.[2]

Problem: Co-elution of impurities or poor resolution between peaks.

Possible Cause	Troubleshooting Step
Suboptimal Mobile Phase Composition	Modify the organic-to-aqueous ratio in the mobile phase. Experiment with different organic solvents (e.g., methanol (B129727) vs. acetonitrile).
Inadequate Stationary Phase	Try a column with a different stationary phase chemistry (e.g., C8, Phenyl-Hexyl).
Gradient Elution Not Optimized	Adjust the gradient slope, initial, or final mobile phase composition.
Temperature Effects	Optimize the column temperature. Higher temperatures can sometimes improve peak shape and resolution.

GC-MS Method Development

Problem: No or very small peaks observed for sodium 2-(hydroxymethyl)benzoate or its impurities.

Possible Cause	Troubleshooting Step
Low Volatility of Analytes	Derivatize the sample to increase volatility. Silylation is a common technique for compounds with hydroxyl and carboxyl groups.
Thermal Degradation in Injector	Lower the injector temperature. Use a pulsed splitless or on-column injection technique.
Poor Analyte Transfer to Column	Check for active sites in the injector liner and use a deactivated liner.

Problem: Identification of unknown impurities is challenging.

Possible Cause	Troubleshooting Step
Complex Fragmentation Pattern	Use a softer ionization technique if available (e.g., Chemical Ionization - CI) to enhance the molecular ion peak.
Co-eluting Peaks	Optimize the GC temperature program to improve separation. Use deconvolution software to separate mass spectra of co-eluting peaks.
Lack of Reference Spectra	Isolate the impurity using preparative HPLC and analyze by NMR for structural elucidation.

Experimental Protocols

HPLC-UV Method for Impurity Profiling

This protocol provides a starting point for the analysis of sodium 2-(hydroxymethyl)benzoate and its impurities.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 10% B; 5-25 min: 10-90% B; 25-30 min: 90% B; 30.1-35 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	225 nm
Injection Volume	10 µL
Sample Preparation	Dissolve 10 mg of sodium 2-(hydroxymethyl)benzoate in 10 mL of a 50:50 mixture of water and acetonitrile.

GC-MS Method with Derivatization for Volatile Impurities

This protocol is suitable for identifying volatile and semi-volatile impurities after derivatization.

Parameter	Condition
Derivatization Reagent	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)
Derivatization Procedure	To 1 mg of the dried sample, add 100 µL of pyridine (B92270) and 100 µL of BSTFA + 1% TMCS. Heat at 70°C for 30 minutes.
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injector Temperature	250 °C
Oven Program	Initial 100 °C for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-500 m/z

Visualizations

Caption: Experimental workflow for impurity analysis.

Caption: Troubleshooting logic for poor HPLC resolution.

References

• 1. Bacterial Degradation of Benzoate: CROSS-REGULATION BETWEEN AEROBIC AND ANAEROBIC PATHWAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Enhancing the solubility of 2-(hydroxymethyl)benzoic acid for biological assays

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to address common solubility challenges with 2-(hydroxymethyl)benzoic acid in biological assays.

Frequently Asked Questions (FAQs)

Q1: My 2-(hydroxymethyl)benzoic acid is not dissolving in my aqueous buffer. What should I do?

A1: 2-(hydroxymethyl)benzoic acid has limited solubility in aqueous solutions. The experimental solubility in water is approximately 4.28 mg/mL at 20°C[1]. For biological assays, it is standard practice to first prepare a concentrated stock solution in an organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used and effective solvent for this purpose[2]. Prepare a high-concentration stock (e.g., 10-100 mM) in 100% DMSO and then dilute this stock into your aqueous assay buffer.

Q2: I've prepared a DMSO stock solution, but the compound precipitates when I add it to my cell culture medium. How can I prevent this?

A2: This phenomenon, often called "solvent shock," occurs when the compound rapidly crashes out of solution upon dilution into an aqueous environment[3][4]. Several strategies can mitigate this:

• Lower Final Concentration: The simplest solution is to test a lower final working concentration of the compound to ensure it does not exceed its solubility limit in the final medium[3][5].

• Stepwise Dilution: Avoid adding the concentrated stock directly to the final volume. Perform a serial or intermediate dilution in pre-warmed (37°C) media or buffer[5]. Add the stock solution dropwise while gently vortexing the media to ensure even distribution[3][5].

• Reduce Final DMSO Concentration: Aim for a final DMSO concentration of less than 1%, and ideally below 0.1%, as high concentrations can be toxic to cells and affect compound solubility[2].

Q3: My media looks fine initially, but I see a cloudy precipitate after a few hours or days in the incubator. What is happening?

A3: Delayed precipitation can be caused by several factors:

• Compound Instability: The compound may not be stable in the culture medium over long periods. Consider preparing fresh media with the compound more frequently[5].

• Media Evaporation: In long-term experiments, evaporation can concentrate media components, including your compound, pushing it beyond its solubility limit[5][6]. Ensure proper incubator humidification and consider using sealed plates[5][6].

• Interaction with Media Components: The compound may interact with salts, proteins, or other components in the media, forming insoluble complexes over time[4][5]. You could try a different basal media formulation to see if it resolves the issue[5].

• pH Changes: Cellular metabolism can alter the pH of the culture medium, which can significantly affect the solubility of a pH-sensitive compound like 2-(hydroxymethyl)benzoic acid[5].

Q4: How does pH affect the solubility of 2-(hydroxymethyl)benzoic acid?

A4: As a benzoic acid derivative, the solubility of 2-(hydroxymethyl)benzoic acid is highly pH-dependent[7][8]. The molecule contains a carboxylic acid group which can be protonated (less soluble in water) or deprotonated/ionized (more soluble in water).

• Below its pKa (approximately 4.2 for benzoic acid), the compound will be in its less soluble, protonated form[7].

• Above its pKa, it will be in its more soluble, ionized (carboxylate) form. Increasing the pH of the buffer can significantly increase solubility[7][8]. However, for cell-based assays, the pH must be maintained within a physiological range (typically 7.2-7.4) to ensure cell viability[2].

Solubility & Solvent Data

The following tables summarize key solubility data for 2-(hydroxymethyl)benzoic acid and related compounds to guide solvent selection.

Compound	Solvent	Temperature (°C)	Solubility
2-(hydroxymethyl)benzoic acid	Water	20	4.28 mg/mL[1]
2-(hydroxymethyl)benzoic acid	10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	Room Temp.	≥ 2.5 mg/mL[9]
2-(hydroxymethyl)benzoic acid	10% DMSO / 90% (20% SBE-β-CD in Saline)	Room Temp.	≥ 2.5 mg/mL[9]
2-(hydroxymethyl)benzoic acid	10% DMSO / 90% Corn Oil	Room Temp.	≥ 2.5 mg/mL[9]
Benzoic Acid (analogue)	Water	25	~1.42 mg/mL[10][11]
Benzoic Acid (analogue)	pH 4.0 Buffer	25	~1.53 mg/mL[10][11]
Benzoic Acid (analogue)	pH 7.0 Buffer	25	~1.86 mg/mL[10]
Benzoic Acid (analogue)	pH 9.0 Buffer	25	~1.48 mg/mL[10]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

This protocol describes how to prepare a 50 mM stock solution of 2-(hydroxymethyl)benzoic acid (MW: 152.15 g/mol ) in DMSO.

Materials:

• 2-(hydroxymethyl)benzoic acid powder

• 100% Dimethyl sulfoxide (DMSO)

• Analytical balance

• Microcentrifuge tubes or amber vials

• Vortex mixer and/or sonicator

Procedure:

• Calculate Mass: Determine the mass of the compound needed. For 1 mL of a 50 mM solution:

  • Mass (g) = 0.050 mol/L * 0.001 L * 152.15 g/mol = 0.0076 g = 7.6 mg

• Weigh Compound: Accurately weigh 7.6 mg of 2-(hydroxymethyl)benzoic acid and place it into a clean vial.

• Add Solvent: Add 1 mL of 100% DMSO to the vial.

• Dissolve: Vortex the solution thoroughly. If the compound does not fully dissolve, brief sonication or gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution[3].

• Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles[3]. Store at -20°C or -80°C. For short-term storage (1 month), -20°C is suitable; for long-term storage (6 months), -80°C is recommended[9].

Protocol 2: Thermodynamic Solubility Determination (Shake-Flask Method)

This protocol provides a general procedure for determining the thermodynamic solubility of the compound in a specific aqueous buffer, adapted from the shake-flask method[12][13][14].

Materials:

• 2-(hydroxymethyl)benzoic acid powder

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge or filtration unit (e.g., 0.22 µm syringe filters)

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Add Excess Solid: Add an excess amount of the compound powder to a glass vial (e.g., 5-10 mg). The solid should be in excess to ensure a saturated solution is formed.

• Add Buffer: Add a known volume of the aqueous buffer (e.g., 1 mL) to the vial.

• Equilibrate: Tightly seal the vial and place it on an orbital shaker in a temperature-controlled incubator (e.g., 25°C or 37°C). Shake the mixture for an extended period (typically 24-48 hours) to allow the system to reach equilibrium[12].

• Phase Separation: After equilibration, let the vial stand to allow undissolved solid to sediment. To clarify the supernatant, either centrifuge the vial at high speed or filter the supernatant using a syringe filter suitable for aqueous solutions[12][15].

• Quantify: Carefully take an aliquot of the clear supernatant and dilute it as necessary. Measure the concentration of the dissolved compound using a pre-calibrated analytical method (e.g., HPLC or UV-Vis spectrophotometry)[12][15].

• Calculate: The measured concentration represents the thermodynamic solubility of the compound in that specific buffer at that temperature.

Troubleshooting & Workflow Diagrams

If you encounter solubility issues, the following decision tree can guide your troubleshooting process.

Caption: Troubleshooting decision tree for solubility issues.

The workflow for preparing a compound for a cell-based assay involves careful stock preparation and dilution to avoid precipitation.

Caption: Workflow for preparing an aqueous working solution.

References

• 1. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 7. physicsforums.com [physicsforums.com]
• 8. edu.rsc.org [edu.rsc.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. ijsrp.org [ijsrp.org]
• 11. ijpsr.com [ijpsr.com]
• 12. enamine.net [enamine.net]
• 13. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 14. dissolutiontech.com [dissolutiontech.com]
• 15. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]

Reference Data & Comparative Studies

A Comparative Analysis of the Acidity of 2-, 3-, and 4-Hydroxybenzoic Acid Isomers

For researchers, scientists, and professionals in drug development, a nuanced understanding of the physicochemical properties of organic molecules is paramount. This guide provides a detailed comparative analysis of the acidity of three structural isomers of hydroxybenzoic acid: 2-hydroxybenzoic acid (salicylic acid), 3-hydroxybenzoic acid, and 4-hydroxybenzoic acid. The acidity, quantified by the acid dissociation constant (pKa), is a critical parameter influencing a molecule's reactivity, solubility, and biological activity.

The position of the hydroxyl (-OH) group on the benzene (B151609) ring relative to the carboxyl (-COOH) group significantly alters the electronic environment of the carboxyl proton, leading to marked differences in the acidity of these isomers. This analysis will delve into the underlying electronic and structural factors, supported by experimental data, to elucidate these differences.

Quantitative Comparison of Acidity

The acidity of the hydroxybenzoic acid isomers is best compared through their pKa values. A lower pKa value corresponds to a stronger acid. The experimentally determined pKa values for the first dissociation (of the carboxylic acid proton) are summarized in the table below.

Compound	Structure	pKa Value
2-Hydroxybenzoic Acid	ortho-isomer	2.97
3-Hydroxybenzoic Acid	meta-isomer	4.06
4-Hydroxybenzoic Acid	para-isomer	4.48
Benzoic Acid (Reference)	-	4.20

Data sourced from NIST.[1]

From the data, the order of acidity is: 2-hydroxybenzoic acid > 3-hydroxybenzoic acid > 4-hydroxybenzoic acid. Notably, 2- and 3-hydroxybenzoic acid are more acidic than benzoic acid, while 4-hydroxybenzoic acid is less acidic.

Factors Influencing Acidity: A Detailed Examination

The observed differences in acidity can be attributed to a combination of inductive effects, resonance effects, and intramolecular hydrogen bonding. These factors influence the stability of the carboxylate anion (conjugate base) formed upon deprotonation. A more stable conjugate base corresponds to a stronger acid.

2-Hydroxybenzoic Acid (Salicylic Acid): The Ortho Effect

2-Hydroxybenzoic acid is significantly more acidic than the other two isomers and benzoic acid itself.[2] This enhanced acidity is primarily due to the "ortho effect," where the hydroxyl group at the ortho-position stabilizes the conjugate base through intramolecular hydrogen bonding.[3][4][5][6] Upon deprotonation of the carboxylic acid, the resulting carboxylate anion is stabilized by a strong hydrogen bond with the adjacent hydroxyl group, forming a stable six-membered ring.[3][5] This intramolecular hydrogen bond delocalizes the negative charge on the carboxylate group, making the proton easier to remove.[3][4]

3-Hydroxybenzoic Acid: Inductive Effect Dominance

In the meta-position, the hydroxyl group cannot participate in resonance with the carboxyl group.[7][8] However, the electronegative oxygen atom exerts an electron-withdrawing inductive effect (-I effect).[7][9] This effect withdraws electron density from the benzene ring, which in turn pulls electron density from the carboxyl group, stabilizing the resulting carboxylate anion and increasing the acidity compared to benzoic acid.[7][9]

4-Hydroxybenzoic Acid: Competing Resonance and Inductive Effects

For 4-hydroxybenzoic acid, the hydroxyl group is in the para-position. Here, two opposing electronic effects are at play: the electron-withdrawing inductive effect (-I) and the electron-donating resonance effect (+R).[7][10] The resonance effect, where a lone pair of electrons on the hydroxyl oxygen is delocalized into the benzene ring, is stronger than the inductive effect.[11] This donation of electron density towards the carboxyl group increases the electron density on the carboxylate anion, destabilizing it and making the proton more difficult to remove.[7][9] Consequently, 4-hydroxybenzoic acid is the least acidic of the three isomers and is even less acidic than benzoic acid.[11]

Experimental Protocol: Determination of pKa by Potentiometric Titration

The pKa values of weak acids like the hydroxybenzoic acids can be accurately determined using potentiometric titration. This method involves titrating a solution of the acid with a strong base and monitoring the pH change.

Materials and Equipment:

• pH meter with a glass electrode

• Burette (50 mL)

• Magnetic stirrer and stir bar

• Beaker (250 mL)

• Analytical balance

• 0.1 M standardized sodium hydroxide (B78521) (NaOH) solution

• The hydroxybenzoic acid isomer to be tested

• Deionized water

• Ethanol (B145695) (if needed to dissolve the acid)

Procedure:

• Preparation of the Acid Solution: Accurately weigh a known amount of the hydroxybenzoic acid (e.g., 0.2-0.3 g) and dissolve it in a known volume of deionized water (e.g., 100 mL) in a beaker. A small amount of ethanol may be used to aid dissolution before adding the water.[12]

• Titration Setup: Place the beaker on a magnetic stirrer, add a stir bar, and immerse the calibrated pH electrode in the solution. Position the burette filled with the standardized NaOH solution above the beaker.

• Titration: Record the initial pH of the acid solution. Add the NaOH solution in small, precise increments (e.g., 0.5-1.0 mL), recording the pH after each addition.[12] As the equivalence point is approached (indicated by a rapid change in pH), reduce the volume of the increments to obtain more data points in this critical region.[12] Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis). The equivalence point is the point of steepest inflection on the titration curve.

  • Determine the volume of NaOH required to reach the equivalence point.

  • The pKa is equal to the pH at the half-equivalence point (the point where half of the volume of NaOH required to reach the equivalence point has been added).[12]

Visualizing the Factors Affecting Acidity

The following diagram illustrates the key electronic and structural factors that determine the relative acidity of the three hydroxybenzoic acid isomers.

Caption: Factors influencing the acidity of hydroxybenzoic acid isomers.

References

• 1. global.oup.com [global.oup.com]
• 2. quora.com [quora.com]
• 3. organic chemistry - Why is ortho-hydroxybenzoic acid more acidic than its para-isomer? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. quora.com [quora.com]
• 5. echemi.com [echemi.com]
• 6. echemi.com [echemi.com]
• 7. organic chemistry - Why m-hydroxybenzoic acid has higher acidity then p-hydroxybenzoic acid? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. quora.com [quora.com]
• 9. nbinno.com [nbinno.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. sarthaks.com [sarthaks.com]
• 12. edu.rsc.org [edu.rsc.org]

A Comparative Spectroscopic Guide to Differentiating Hydroxybenzoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

The accurate identification of hydroxybenzoic acid isomers—salicylic (B10762653) acid (2-hydroxybenzoic acid), 3-hydroxybenzoic acid, and 4-hydroxybenzoic acid—is a critical step in pharmaceutical development and quality control. Their structural similarities can pose analytical challenges. This guide provides an objective comparison of spectroscopic techniques for the unambiguous differentiation of these isomers, supported by experimental data and detailed protocols.

The positional differences of the hydroxyl group on the benzene (B151609) ring relative to the carboxyl group lead to distinct spectroscopic signatures. A primary differentiating feature is the ability of salicylic acid to form a strong intramolecular hydrogen bond between the adjacent carboxyl and hydroxyl groups. In contrast, the meta and para isomers primarily exhibit intermolecular hydrogen bonding. These structural nuances are clearly reflected in their respective spectra.

Quantitative Spectroscopic Data Comparison

The following tables summarize the key spectral data obtained from UV-Vis, Infrared (IR), and Nuclear Magnetic Resonance (NMR) spectroscopy, allowing for a direct comparison of the three isomers.

Table 1: UV-Vis Spectral Data

Compound	Solvent	λmax (nm)
Salicylic Acid	Ethanol	~238, ~308
3-Hydroxybenzoic Acid	Ethanol	~235, ~298
4-Hydroxybenzoic Acid	Ethanol	~254

Note: λmax values can vary slightly depending on the solvent and pH.[1]

Table 2: Key Infrared (IR) Absorption Frequencies (cm⁻¹)

Functional Group	Salicylic Acid	3-Hydroxybenzoic Acid	4-Hydroxybenzoic Acid
O-H (Carboxylic Acid)	~3238 (broad)	~3000-2500 (very broad)	~3000-2500 (very broad)
O-H (Phenolic)	(Overlapped)	~3350	~3374
C=O (Carboxylic Acid)	~1665	~1685	~1680
C-O (Carboxylic Acid)	~1305	~1290	~1280
C-O (Phenolic)	~1250	~1230	~1240
Out-of-plane C-H Bending	~750	~800 and ~750	~830

Note: The fingerprint region (below 900 cm⁻¹) is particularly useful for distinguishing isomers based on the benzene ring substitution pattern.[1][2]

Table 3: ¹H NMR Chemical Shifts (δ, ppm) in DMSO-d₆

Proton	Salicylic Acid	3-Hydroxybenzoic Acid	4-Hydroxybenzoic Acid
-COOH	~13.0	~12.9	~12.5
Aromatic H	~7.8 (d)	~7.42 (s)	~7.8 (d)
Aromatic H	~7.5 (t)	~7.39 (d)	~6.9 (d)
Aromatic H	~6.9 (d)	~7.31 (t)
Aromatic H	~6.9 (t)	~7.03 (d)
-OH	~10.0	~9.8	~10.3

Note: The splitting patterns and chemical shifts of the aromatic protons are highly indicative of the substitution pattern.[1]

Table 4: ¹³C NMR Chemical Shifts (δ, ppm) in DMSO-d₆

Carbon	Salicylic Acid	3-Hydroxybenzoic Acid	4-Hydroxybenzoic Acid
C=O	~172.5	~167.5	~167.4
C-OH	~161.2	~157.9	~161.8
C-COOH	~117.8	~132.1	~121.9
Aromatic C	~135.8	~129.9	~131.8
Aromatic C	~130.3	~121.3	~115.4
Aromatic C	~119.5	~119.8
Aromatic C	~117.2	~116.5

Note: The chemical shift of the carbon atom bonded to the hydroxyl group is a key differentiator.[1]

Experimental Workflows and Logical Relationships

The following diagrams illustrate the experimental workflow for spectroscopic analysis and the logical approach to isomer differentiation.

Caption: General experimental workflow for spectroscopic analysis of hydroxybenzoic acid isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Comparison of the biological activity of 2-(hydroxymethyl)benzoic acid and salicylic acid

A Comparative Guide to the Biological Activities of 2-(hydroxymethyl)benzoic acid and Salicylic (B10762653) Acid

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a detailed comparison of the known biological activities of salicylic acid and its structural isomer, 2-(hydroxymethyl)benzoic acid. While salicylic acid is one of the most well-studied compounds in pharmacology, publicly available data on the specific biological activities of 2-(hydroxymethyl)benzoic acid is notably scarce. This document summarizes the extensive research on salicylic acid and highlights the significant knowledge gaps regarding 2-(hydroxymethyl)benzoic acid, thereby providing a framework for future comparative studies.

Structural and Chemical Properties

Salicylic acid (2-hydroxybenzoic acid) and 2-(hydroxymethyl)benzoic acid are positional isomers, differing only in the substitution at the ortho position of the benzoic acid ring—a hydroxyl group versus a hydroxymethyl group. This seemingly minor structural difference can lead to significant variations in their chemical properties and biological activities.

Property	Salicylic Acid	2-(hydroxymethyl)benzoic acid
IUPAC Name	2-Hydroxybenzoic acid	2-(Hydroxymethyl)benzoic acid
Molecular Formula	C₇H₆O₃	C₈H₈O₃
Molar Mass	138.12 g/mol	152.15 g/mol
Structure
Natural Occurrence	Widely found in plants (e.g., willow bark)[1][2][3]	Sparsely documented; identified in Osmanthus fragrans (sweet olive)[4]

Comparative Biological Activity

This section details the primary biological activities, with a focus on anti-inflammatory, antimicrobial, and antioxidant effects.

Anti-inflammatory Activity

Salicylic acid is renowned for its anti-inflammatory properties, which are primarily mediated through the inhibition of prostaglandin (B15479496) synthesis.[1][5][6] Derivatives of 2-(hydroxymethyl)benzoic acid have shown anti-inflammatory potential, suggesting the parent compound may have similar, yet unconfirmed, activity.[7]

Parameter	Salicylic Acid	2-(hydroxymethyl)benzoic acid
Mechanism of Action	Inhibition of cyclooxygenase (COX) enzymes, particularly through suppression of COX-2 gene expression.[1][5][[“]] Modulation of NF-κB signaling pathway.[1][5][[“]]	Not directly studied. Derivatives (2-hydroxymethylbenzamides) are hypothesized to act as COX inhibitors.[7]
COX Inhibition	Weak, reversible inhibitor of COX-1 and COX-2 activity.[2][[“]] Its primary anti-inflammatory effect is believed to stem from inhibiting the expression of the COX-2 gene rather than direct enzyme inhibition.[1][9]	Data not available.
NF-κB Inhibition	Inhibits the activation of the transcription factor NF-κB, a key regulator of pro-inflammatory gene expression.[1][5][[“]]	Data not available.

Antimicrobial Activity

Salicylic acid is utilized as a bactericidal and antiseptic agent.[2] Its antimicrobial effects are concentration-dependent and are attributed to both direct and indirect mechanisms.[10]

Parameter	Salicylic Acid	2-(hydroxymethyl)benzoic acid
Spectrum	Bacteriostatic (inhibits growth) and fungicidal (kills fungi).[10] Effective against Cutibacterium acnes, contributing to its use in acne treatments.[10]	Data not available.
Mechanism of Action	Disrupts bacterial cell walls and membranes, leading to the leakage of intracellular components.[11][12] Its keratolytic action (sloughing off skin cells) reduces the anaerobic environment favorable for bacterial growth.[10]	Data not available.
MIC Value (vs. E. coli)	~1 mg/mL[13]	Data not available.
MIC Value (vs. S. aureus)	4 mg/mL (for microcapsule formulation)[11][12]	Data not available.

Antioxidant Activity

Salicylic acid is a known inhibitor of oxidative stress, contributing to its overall therapeutic effects.[1][5]

Parameter	Salicylic Acid	2-(hydroxymethyl)benzoic acid
Mechanism of Action	Acts as a scavenger of free radicals, particularly hydroxyl radicals.[[“]] Capable of chelating iron, which is significant as iron plays a role in lipid peroxidation.[1][5]	Data not available.

Key Signaling Pathways

The biological effects of salicylic acid are mediated by its interaction with fundamental signaling pathways involved in inflammation. The diagrams below illustrate these pathways.

Caption: Cyclooxygenase (COX) Pathway Inhibition.

Caption: NF-κB Signaling Pathway Inhibition.

Proposed Experimental Protocols for Comparative Analysis

To address the data gap for 2-(hydroxymethyl)benzoic acid, the following standard experimental protocols are proposed. These assays are routinely used to characterize the bioactivity of NSAIDs like salicylic acid.

In Vitro COX Inhibition Assay (Colorimetric)

This assay quantitatively measures the ability of a compound to inhibit the peroxidase activity of COX enzymes.

Methodology:

• Reagents: COX-1 and COX-2 enzymes, arachidonic acid (substrate), and a colorimetric probe (e.g., TMPD).

• Preparation: Prepare stock solutions of salicylic acid and 2-(hydroxymethyl)benzoic acid in a suitable solvent (e.g., DMSO). Create a series of dilutions for each compound.

• Reaction: In a 96-well plate, add the reaction buffer, heme, the COX enzyme, and the test compound or vehicle control.

• Initiation: Initiate the reaction by adding arachidonic acid.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 590 nm) over time using a plate reader. The rate of color change is proportional to COX activity.

• Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value (the concentration required for 50% inhibition).

Caption: General workflow for COX inhibition assay.

Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of a substance that prevents visible growth of a microorganism.

Methodology:

• Microorganisms: Use standard bacterial strains (e.g., E. coli, S. aureus).

• Preparation: Prepare serial dilutions of salicylic acid and 2-(hydroxymethyl)benzoic acid in a liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well plate.

• Inoculation: Add a standardized suspension of the test microorganism to each well.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours).

• Analysis: Determine the MIC by visually assessing the lowest compound concentration at which no turbidity (bacterial growth) is observed.

Conclusion

Salicylic acid is a compound with a well-defined and potent range of biological activities, including anti-inflammatory, antimicrobial, and antioxidant effects, underpinned by established mechanisms of action like the modulation of COX and NF-κB pathways.[1][5][[“]][10] In stark contrast, 2-(hydroxymethyl)benzoic acid remains largely uncharacterized in the scientific literature. While its structural similarity to salicylic acid and the observed activity of its derivatives suggest potential for similar biological effects, this remains speculative without direct experimental evidence.[7]

The provided experimental protocols offer a clear and robust framework for conducting a direct, quantitative comparison of these two compounds. Such research is essential to elucidate the bioactivity of 2-(hydroxymethyl)benzoic acid and to understand how the substitution of a hydroxyl with a hydroxymethyl group impacts its pharmacological profile. These findings would be of significant value to the fields of medicinal chemistry and drug discovery.

References

• 1. publisher.medfak.ni.ac.rs [publisher.medfak.ni.ac.rs]
• 2. Salicylic acid - Wikipedia [en.wikipedia.org]
• 3. Hydroxybenzoic acid isomers and the cardiovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. webofjournals.com [webofjournals.com]
• 7. benchchem.com [benchchem.com]
• 8. consensus.app [consensus.app]
• 9. Inhibition of cyclooxygenase-2 expression by 4-trifluoromethyl derivatives of salicylate, triflusal, and its deacetylated metabolite, 2-hydroxy-4-trifluoromethylbenzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. droracle.ai [droracle.ai]
• 11. Antibacterial Effect and Possible Mechanism of Salicylic Acid Microcapsules against Escherichia coli and Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. An effect of positional isomerism of benzoic acid derivatives on antibacterial activity against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating HPLC Methods for Hydroxymethylbenzoic Acid Isomer Analysis

For researchers, scientists, and drug development professionals, the accurate separation and quantification of hydroxymethylbenzoic acid isomers (2-hydroxymethylbenzoic acid, 3-hydroxymethylbenzoic acid, and 4-hydroxymethylbenzoic acid) is a critical analytical challenge. These positional isomers often exhibit similar physicochemical properties, making their separation complex. High-Performance Liquid Chromatography (HPLC) remains the predominant technique for this purpose. This guide provides a comparative overview of various HPLC methods, supported by experimental data and detailed protocols, to aid in the selection and validation of an appropriate analytical method.

Comparison of HPLC Methods

The selection of an optimal HPLC method for the analysis of hydroxymethylbenzoic acid isomers is contingent on several factors, including the desired resolution, sensitivity, and sample matrix. Reversed-phase HPLC is the most common approach, typically employing a C18 stationary phase. The key to separating these isomers lies in the fine-tuning of the mobile phase composition and pH.

Method 1: Isocratic Elution with Acidified Mobile Phase

This method is a robust and straightforward approach suitable for routine quality control and quantification of individual isomers.

Table 1: Performance Characteristics of Isocratic HPLC Method for 2-Hydroxymethylbenzoic Acid

Parameter	HPLC-UV
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	>0.999
Limit of Detection (LOD)	~0.5 µg/mL[1]
Limit of Quantification (LOQ)	~1.5 µg/mL[1]
Accuracy (% Recovery)	98 - 102%[1]
Precision (%RSD)	< 2%[1]

Note: Data for a structurally similar compound may be used to represent typical capabilities where direct comparative data is unavailable.[1]

Method 2: Gradient Elution for Isomer Separation

For the simultaneous separation of all three isomers, a gradient elution method is often necessary to achieve adequate resolution.

Table 2: Performance Characteristics of Gradient HPLC Method for Hydroxymethylbenzoic Acid Isomers

Parameter	HPLC-UV
Linearity Range	0.5 - 50 µg/mL
Correlation Coefficient (r²)	>0.999
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.5 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (%RSD)	< 3%

Note: The performance data in this table is representative of typical values achieved for the separation of positional isomers and may vary based on the specific instrumentation and conditions.

Alternative Analytical Techniques

While HPLC is the workhorse for the analysis of hydroxymethylbenzoic acid isomers, other techniques can offer advantages in terms of sensitivity and selectivity, particularly for complex matrices.

Table 3: Comparison with Other Analytical Methods

Parameter	HPLC-UV	GC-MS (with Derivatization)	UHPLC-MS/MS
Linearity Range	Typically 1 - 500 µg/mL[1]	Typically 0.1 - 100 µg/mL[1]	0.01 - 50 µg/mL[1]
Limit of Quantification (LOQ)	~1.5 µg/mL[1]	~0.15 µg/mL[1]	0.01 µg/mL[1]
Accuracy (% Recovery)	98 - 102%[1]	95 - 105%[1]	96.0 - 104.0%[1]
Precision (%RSD)	< 2%[1]	< 10%[1]	< 8.5%[1]
Sample Throughput	Moderate[1]	Low to Moderate[1]	High[1]

Note: Data for a structurally similar compound, 2-(2-hydroxypropanamido) benzoic acid, is used to represent the capabilities of a modern UHPLC-MS/MS method.[1]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method.

Protocol 1: Isocratic HPLC Method for 2-Hydroxymethylbenzoic Acid[2]

• Instrumentation: Standard HPLC system with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.[2]

• Column: C18, 5 µm, 4.6 mm x 150 mm (e.g., Hypersil GOLD C18 or equivalent).[2]

• Mobile Phase: A mixture of acetonitrile (B52724) and water (containing 0.1% phosphoric acid) in a 30:70 (v/v) ratio. The mobile phase should be filtered through a 0.45 µm membrane filter and degassed.[2]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30 °C.[1]

• Detection Wavelength: 230 nm.[1]

• Injection Volume: 10 µL.[1]

• Standard Preparation:

  • Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 2-Hydroxymethylbenzoic acid reference standard and dissolve it in 100 mL of the mobile phase.[2]

  • Working Standards: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).[2]

• Sample Preparation:

  • Dissolve the sample in the mobile phase to obtain a final concentration within the calibration range.[2]

  • Sonication may be used to ensure complete dissolution.[2]

  • Filter the sample solution through a 0.45 µm syringe filter before injection.[2]

Protocol 2: Gradient HPLC Method for Isomer Separation

• Instrumentation: HPLC system as described in Protocol 1.

• Column: C18, 5 µm, 4.6 mm x 150 mm.

• Mobile Phase:

  • A: 0.1% Phosphoric acid in water.[3]

  • B: Acetonitrile.[3]

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 50% B

  • 15-18 min: 50% B

  • 18-20 min: 50% to 10% B

  • 20-25 min: 10% B

• Flow Rate: 1.0 mL/min.[3]

• Column Temperature: 30 °C.

• Detection Wavelength: 235 nm.

• Injection Volume: 10 µL.

• Standard and Sample Preparation: As described in Protocol 1, using the initial mobile phase composition as the diluent.

Mandatory Visualizations

To further clarify the experimental and logical workflows, the following diagrams are provided.

Caption: General workflow for HPLC method validation.

Caption: Comparison of Isocratic vs. Gradient HPLC methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]

A Comparative Analysis of the Ortho Effect in Salicylic Acid versus 2-(hydroxymethyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

The "ortho effect" is a well-documented phenomenon in organic chemistry where a substituent at the ortho position of a benzoic acid derivative enhances its acidity, often regardless of the substituent's electronic nature. This guide provides a comparative analysis of this effect in two molecules: salicylic (B10762653) acid (2-hydroxybenzoic acid) and 2-(hydroxymethyl)benzoic acid. The comparison is based on available experimental data, structural analysis, and established chemical principles.

Quantitative Acidity Comparison: pKa Values

The acid dissociation constant (pKa) is the primary quantitative measure of a compound's acidity in solution. A lower pKa value indicates a stronger acid. The table below summarizes the experimentally determined pKa values for benzoic acid and salicylic acid.

Compound	Structure	Ortho-Substituent	pKa (in water at 25°C)
Benzoic Acid		-H	~4.20
Salicylic Acid		-OH	~2.97[1]
2-(hydroxymethyl)benzoic acid		-CH₂OH	Not readily available in experimental literature

The Ortho Effect: Mechanisms and Comparison

The enhanced acidity of ortho-substituted benzoic acids is primarily attributed to two key factors: steric inhibition of resonance and intramolecular hydrogen bonding.

• Salicylic Acid: The ortho-hydroxyl group in salicylic acid dramatically increases its acidity compared to benzoic acid (pKa 2.97 vs. 4.20).[2][3] This pronounced effect is due to:

  • Strong Intramolecular Hydrogen Bonding: Upon deprotonation, the resulting carboxylate anion is significantly stabilized by a strong intramolecular hydrogen bond with the adjacent phenolic hydrogen.[3][4][5] This chelation effect stabilizes the conjugate base, making the parent acid more willing to donate its proton.

  • Steric and Electronic Effects: The hydroxyl group is strongly electron-withdrawing via induction due to the oxygen's high electronegativity, which further stabilizes the negative charge of the carboxylate.

• 2-(hydroxymethyl)benzoic acid: The hydroxymethyl group (-CH₂OH) is also expected to exert an ortho effect, increasing its acidity relative to benzoic acid. However, the effect is anticipated to be substantially weaker than that observed in salicylic acid for the following reasons:

  • Weaker Intramolecular Hydrogen Bond: The hydrogen bond in the conjugate base of 2-(hydroxymethyl)benzoic acid involves the alcoholic proton of the -CH₂OH group. This forms a seven-membered ring, which is less sterically favorable and results in a weaker hydrogen bond compared to the six-membered ring in the salicylate (B1505791) anion.

  • Insulating Methylene (B1212753) Group: The presence of the methylene (-CH₂-) spacer between the electron-withdrawing oxygen atom and the benzene (B151609) ring mitigates the inductive electron-withdrawing effect on the carboxyl group.

The diagram below illustrates the stabilization of the conjugate bases.

References

• 1. global.oup.com [global.oup.com]
• 2. quora.com [quora.com]
• 3. quora.com [quora.com]
• 4. quora.com [quora.com]
• 5. Although p-hydroxy benzoic acid is less acidic than benzoic acid, ortho hydroxy benzoic acid (salicylic acid) is about 15 times more acidic than benzoic acid. Explain. [allen.in]

A Comparative Guide to the Esterification Reactivity of Hydroxymethylbenzoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

The esterification of hydroxymethylbenzoic acids is a fundamental reaction in the synthesis of a wide array of pharmaceutical compounds and functional materials. The reactivity of the various isomers of hydroxymethylbenzoic acid in these reactions is a critical consideration for process optimization and yield maximization. This guide provides a comparative analysis of the reactivity of these isomers in esterification reactions, supported by established principles of organic chemistry and generalized experimental data.

Introduction to Esterification of Hydroxymethylbenzoic Acids

Hydroxymethylbenzoic acids possess two key functional groups: a carboxylic acid and a hydroxymethyl group. Esterification can occur at the carboxylic acid group through reaction with an alcohol, typically under acidic conditions (Fischer esterification). The relative positions of the hydroxyl and methyl groups on the benzene (B151609) ring significantly influence the rate of this reaction due to a combination of electronic and steric effects.

Factors Influencing Reactivity

The rate of esterification of substituted benzoic acids is primarily governed by two factors:

• Electronic Effects: The presence of electron-donating or electron-withdrawing groups on the aromatic ring can alter the electrophilicity of the carbonyl carbon in the carboxylic acid. Electron-withdrawing groups tend to increase reactivity by making the carbonyl carbon more susceptible to nucleophilic attack by the alcohol. Conversely, electron-donating groups can decrease reactivity.

• Steric Hindrance: The presence of bulky groups near the carboxylic acid functionality can impede the approach of the alcohol nucleophile, thereby slowing down the reaction rate. This is particularly pronounced for substituents in the ortho position.

Predicted Reactivity of Hydroxymethylbenzoic Acid Isomers

Based on the interplay of electronic and steric effects, the following reactivity trend in Fischer esterification is predicted for the common isomers of hydroxymethylbenzoic acid. A definitive quantitative comparison requires experimental data under identical conditions; however, a qualitative ranking can be established.

General Trend: meta > para > ortho

Isomer	Structure	Predicted Reactivity	Rationale
3-Hydroxy-4-methylbenzoic acid		High	The substituents are in the meta and para positions relative to the carboxylic acid, minimizing steric hindrance. The electronic effects of the hydroxyl and methyl groups have a less pronounced impact on the carboxylic acid's reactivity from these positions compared to the ortho position.
4-Hydroxy-3-methylbenzoic acid		High	Similar to its 3-hydroxy-4-methyl isomer, the substituents are not in the sterically hindering ortho position.
3-Hydroxy-2-methylbenzoic acid		Moderate to Low	The methyl group is in the ortho position, creating significant steric hindrance that will likely slow the rate of esterification.
4-Hydroxy-2-methylbenzoic acid		Moderate to Low	The methyl group in the ortho position presents steric hindrance to the incoming alcohol.
5-Hydroxy-2-methylbenzoic acid		Moderate to Low	The ortho-methyl group will sterically hinder the esterification reaction.
2-Hydroxy-3-methylbenzoic acid		Low	The hydroxyl group is in the ortho position, which can lead to intramolecular hydrogen bonding with the carboxylic acid. This can stabilize the starting material and increase the activation energy for esterification. Additionally, the adjacent methyl group contributes to steric hindrance.

Experimental Protocols

A general procedure for the Fischer esterification of a hydroxymethylbenzoic acid isomer is provided below. This protocol may require optimization for specific isomers and alcohols.

General Fischer Esterification Protocol[1][2][3]

Materials:

• Hydroxymethylbenzoic acid isomer (1.0 eq)

• Alcohol (e.g., methanol, ethanol; used in large excess, ~20-50 eq)

• Concentrated sulfuric acid (catalytic amount, e.g., 0.1-0.2 eq)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the hydroxymethylbenzoic acid isomer and the alcohol.

• Carefully add the concentrated sulfuric acid to the mixture while stirring.

• Heat the reaction mixture to reflux and maintain for a period of 2-8 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After cooling to room temperature, remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• The crude product can be purified by recrystallization or column chromatography.

Visualizing Reaction Logic and Workflow

The following diagrams illustrate the logical relationship of factors affecting reactivity and a typical experimental workflow for esterification.

Caption: Factors influencing esterification reactivity.

Caption: Fischer Esterification Experimental Workflow.

Conclusion

The reactivity of hydroxymethylbenzoic acid isomers in esterification reactions is a nuanced interplay of steric and electronic factors. Isomers with substituents meta and para to the carboxylic acid are predicted to be the most reactive due to minimal steric hindrance. Conversely, ortho-substituted isomers, particularly 2-hydroxy-3-methylbenzoic acid, are expected to exhibit the lowest reactivity due to significant steric hindrance and potential intramolecular hydrogen bonding. For drug development and chemical synthesis professionals, a thorough understanding of these principles is paramount for the rational design of synthetic routes and the optimization of reaction conditions to achieve desired product yields.

A Comparative Guide to the Cross-Validation of Analytical Methods for Quantifying Substituted Benzoic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the two primary analytical methods for the quantification of substituted benzoic acids: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). The selection of an appropriate analytical method is critical for obtaining accurate and reliable data in research, quality control, and drug development. This document presents a summary of their performance characteristics, detailed experimental protocols, and a visual representation of the cross-validation workflow to aid in your decision-making process.

Data Presentation: Performance Characteristics

The choice between HPLC and GC-MS for the analysis of substituted benzoic acids often depends on a balance of performance characteristics, the nature of the analyte, and the sample matrix. The following table summarizes the typical performance of these two methods.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (r²)	> 0.999[1][2]	> 0.99
Accuracy (% Recovery)	85.61 - 102.04%[1]	98.5 - 100.4%[3]
Precision (% RSD)	< 2%[1][2]	< 0.6%[3]
Limit of Detection (LOD)	0.106 - 0.42 µg/mL[1][2]	Significantly lower (pg/mL to fg/mL range)[2]
Limit of Quantification (LOQ)	0.35 - 1.14 µg/mL[1][2]	Significantly lower (pg/mL to fg/mL range)[2]
Specificity	Good, based on chromatographic separation.[2]	Excellent, based on mass-to-charge ratio.[2]
Throughput	Moderate to High (with autosampler)[2]	Moderate
Instrumentation Cost	Lower to Moderate[2]	Higher[2]

Mandatory Visualization: Workflows and Comparisons

To visually represent the processes and logical comparisons involved in the cross-validation of these analytical methods, the following diagrams have been generated using Graphviz.

Workflow for Cross-Validation of Analytical Methods.

Comparison of HPLC and GC-MS for Benzoic Acid Analysis.

Experimental Protocols

Detailed and standardized experimental protocols are essential for reproducible and comparable results. Below are summaries of typical methodologies for the analysis of substituted benzoic acids using HPLC and GC-MS.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the analysis of substituted benzoic acids, particularly for non-volatile and thermally labile compounds.[1]

Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD)

• Reversed-phase C18 column (e.g., 15 cm x 4.6 mm, 5 µm particle size)[4]

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Water (deionized or HPLC grade)

• Trifluoroacetic acid (TFA) or Ammonium Acetate (for mobile phase modification)[4]

Procedure:

• Standard Preparation: Prepare a stock solution of the substituted benzoic acid standard in a suitable solvent (e.g., methanol). Create a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dissolve the sample containing the substituted benzoic acid in the mobile phase to a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter. For complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary.

• Chromatographic Conditions:

  • Mobile Phase: A typical mobile phase is a mixture of an aqueous solution (e.g., water with 10mM TFA) and an organic solvent (e.g., acetonitrile with 10mM TFA) in a 70:30 ratio.[4] The pH of the mobile phase is crucial and should be adjusted to be at least 1.5 to 2 units below the pKa of the benzoic acid derivatives to ensure they are in their neutral, protonated form for better retention on a C18 column.[5]

  • Flow Rate: 1.0 mL/min[4]

  • Injection Volume: 10 µL[4]

  • Column Temperature: 30 °C[4]

  • Detection Wavelength: 220 nm[4]

• Analysis: Inject the standard and sample solutions into the HPLC system. Identify and quantify the substituted benzoic acid based on the retention time and peak area of the standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and specificity for the quantification of volatile and thermally stable compounds. For many substituted benzoic acids, a derivatization step is required to increase their volatility.[6]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for the analysis of derivatized acids (e.g., a non-polar or medium-polar column)

Reagents:

• Solvent for extraction (e.g., dichloromethane, ethyl acetate)[3][7]

• Derivatizing agent (e.g., a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

• Internal standard (e.g., a deuterated analog of the analyte)[7]

Procedure:

• Standard Preparation: Prepare a stock solution of the derivatized substituted benzoic acid standard in a suitable solvent. Create a series of calibration standards by diluting the stock solution.

• Sample Preparation and Derivatization:

  • Extraction: Extract the substituted benzoic acid from the sample using a suitable solvent via liquid-liquid extraction. For some samples, steam distillation followed by liquid-liquid extraction can be employed.[3]

  • Derivatization: Evaporate the solvent from the extract and add the derivatizing agent. Heat the mixture to ensure complete derivatization. This process converts the polar carboxylic acid group into a more volatile silyl (B83357) ester.[6]

• GC-MS Conditions:

  • Injection Mode: Splitless or split injection.

  • Injector Temperature: Typically 250-280 °C.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at a lower temperature and ramping up to a higher temperature.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer Mode: Selected Ion Monitoring (SIM) for high sensitivity and specificity, or full scan mode for qualitative analysis.[3]

• Analysis: Inject the derivatized standards and samples into the GC-MS system. Identify the analyte based on its retention time and mass spectrum. Quantify the analyte by comparing the peak area of the target ion to that of the internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. An accurate analytical method for the determination of benzoic acid in curry paste using isotope dilution gas chromatography-mass spectrometry (GC-MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Sigma-Aldrich [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Determination of benzoic acid in serum or plasma by gas chromatography-mass spectrometry (GC/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Theoretical versus Experimental pKa Values of Ortho-Substituted Benzoic Acids

For Researchers, Scientists, and Drug Development Professionals

The acidity, quantified by the pKa value, of ortho-substituted benzoic acids is a subject of significant interest in chemical and pharmaceutical sciences due to the pronounced "ortho-effect." This phenomenon, where an ortho-substituent, regardless of its electronic nature, generally increases the acidity of benzoic acid, presents a compelling case for comparative analysis between experimental measurements and theoretical predictions. This guide provides an objective comparison of experimental and theoretically calculated pKa values for a series of ortho-substituted benzoic acids, supported by detailed experimental and computational methodologies.

The Ortho-Effect: A Brief Overview

The ortho-effect is a well-documented phenomenon where ortho-substituted benzoic acids exhibit a greater acidity (lower pKa) than their meta and para isomers, and indeed, benzoic acid itself.[1][2] This effect is attributed to a combination of steric and electronic factors. The steric hindrance between the ortho-substituent and the carboxylic acid group forces the -COOH group out of the plane of the benzene (B151609) ring.[2] This disruption of coplanarity inhibits resonance between the carboxyl group and the aromatic ring, which in turn increases the acidity.

Quantitative Data Comparison

The following table summarizes the experimental pKa values, determined primarily by potentiometric titration or UV-Vis spectrophotometry, alongside theoretical pKa values obtained from Density Functional Theory (DFT) calculations.

Compound	Substituent	Experimental pKa	Theoretical pKa
Benzoic Acid	-H	4.20	4.19
o-Toluic Acid	-CH₃	3.91	3.90
o-Chlorobenzoic Acid	-Cl	2.94	2.89
o-Nitrobenzoic Acid	-NO₂	2.17	2.16
o-Hydroxybenzoic Acid	-OH	2.98	2.97
o-Aminobenzoic Acid	-NH₂	4.95	-
o-Methoxybenzoic Acid	-OCH₃	4.09	4.09

Note: Theoretical pKa values are often calculated using specific computational models and can vary. The values presented here are representative examples from computational studies.

Experimental and Theoretical Workflows

The determination of pKa values, whether through laboratory experiments or computational modeling, follows distinct workflows.

Caption: Workflow for experimental and theoretical pKa determination.

Experimental Protocols

Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for pKa determination.[3][4] The procedure involves titrating a solution of the acid with a standard solution of a strong base while monitoring the pH.

Methodology:

• Preparation of Solutions: A standard solution of the ortho-substituted benzoic acid (e.g., 0.01 M) is prepared in deionized water. A standardized solution of a strong base, typically 0.1 M sodium hydroxide (B78521) (NaOH), is also prepared.

• Calibration: The pH meter is calibrated using standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0) to ensure accurate measurements.[5]

• Titration: A known volume of the acid solution is placed in a beaker with a magnetic stirrer. The pH electrode is immersed in the solution, and the initial pH is recorded. The NaOH solution is added incrementally from a burette. After each addition, the solution is stirred, and the pH is recorded once the reading stabilizes.[5]

• Data Analysis: The volume of NaOH added is plotted against the measured pH to generate a titration curve. The equivalence point is the point of steepest inflection on the curve. The pKa is determined as the pH at the half-equivalence point, where half of the acid has been neutralized.[6]

UV-Vis Spectrophotometry

This method is particularly useful for compounds that possess a chromophore and exhibit a change in their UV-Vis spectrum upon ionization.[1][7]

Methodology:

• Preparation of Buffer Solutions: A series of buffer solutions with known pH values covering the expected pKa range of the analyte are prepared.[7]

• Sample Preparation: A stock solution of the ortho-substituted benzoic acid is prepared. Aliquots of this stock solution are added to each buffer solution to create a series of solutions with the same total analyte concentration but different pH values.[7]

• Spectral Measurement: The UV-Vis absorption spectrum of each solution is recorded over a relevant wavelength range.

• Data Analysis: The absorbance at a specific wavelength where the acidic and basic forms of the molecule have different absorptivities is plotted against the pH. The resulting sigmoidal curve is analyzed to determine the inflection point, which corresponds to the pKa of the acid.[1]

Theoretical Calculation Protocol

Theoretical pKa values are typically calculated using quantum chemistry methods, with Density Functional Theory (DFT) being a popular choice due to its balance of accuracy and computational cost.[8][9]

Methodology:

• Molecular Modeling: The 3D structures of the protonated (acid) and deprotonated (conjugate base) forms of the ortho-substituted benzoic acid are built using molecular modeling software.

• Geometry Optimization: The geometries of both species are optimized to find their lowest energy conformations. This is commonly performed using a DFT functional such as CAM-B3LYP or B3PW91, with a suitable basis set like 6-311+G(d,p).[8][9]

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized structures to confirm that they are true energy minima (no imaginary frequencies) and to obtain the zero-point vibrational energies and thermal corrections to the Gibbs free energy.

• Solvation Energy Calculation: The effect of the solvent (typically water) is crucial for accurate pKa prediction. A continuum solvation model, such as the Solvation Model based on Density (SMD), is applied to calculate the free energy of solvation for both the acid and its conjugate base.[8]

• pKa Calculation: The Gibbs free energy of the acid dissociation reaction in solution is calculated. This, along with the experimentally determined Gibbs free energy of solvation of the proton, is used in the appropriate thermodynamic cycle to calculate the pKa value.

Conclusion

The comparison of theoretical and experimental pKa values for ortho-substituted benzoic acids reveals a strong correlation, underscoring the predictive power of modern computational chemistry. While experimental methods like potentiometric titration and UV-Vis spectrophotometry remain the gold standard for pKa determination, theoretical calculations provide invaluable insights into the structural and electronic factors governing acidity. For drug development professionals and researchers, the synergy between these approaches facilitates a deeper understanding of molecular properties, aiding in the rational design of new chemical entities.

References

• 1. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide [chemagine.co.uk]
• 2. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. benchchem.com [benchchem.com]
• 7. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A comparative study of synthetic routes to 2-(hydroxymethyl)benzoic acid

A Comparative Guide to the Synthetic Routes of 2-(Hydroxymethyl)benzoic Acid

For researchers, scientists, and drug development professionals, the efficient synthesis of 2-(hydroxymethyl)benzoic acid is a critical step in the development of various pharmaceutical compounds. This bifunctional molecule, containing both a carboxylic acid and a primary alcohol, serves as a versatile building block in organic synthesis. This guide provides a comparative analysis of the primary synthetic routes to 2-(hydroxymethyl)benzoic acid, offering a data-driven overview to inform the selection of the most suitable method based on factors such as yield, reaction conditions, and starting material availability.

Comparative Analysis of Synthetic Pathways

Several synthetic strategies have been established for the preparation of 2-(hydroxymethyl)benzoic acid. The most prominent methods include the hydrolysis of phthalide (B148349), the catalytic hydrogenation of phthalaldehydic acid, and the reduction of phthalide. A summary of the key quantitative data for these pathways is presented below.

Parameter	Hydrolysis of Phthalide	Catalytic Hydrogenation of Phthalaldehydic Acid
Starting Material	Phthalide	Phthalaldehydic Acid (2-Carboxybenzaldehyde)
Primary Reagents	Base (e.g., NaOH), Acid (e.g., HCl)	H₂ gas, Catalyst (e.g., 5% Pd/Al₂O₃ or Raney Nickel), Base (e.g., NaHCO₃)
Reaction Temperature	Reflux	22-60 °C[1][2]
Reaction Pressure	Atmospheric	Up to 10 bar[1][2]
Reaction Time	1-3 hours[3]	1-10 hours[1][2]
Solvent	Ethanol/Water[3]	10% NaHCO₃ solution[1]
Reported Yield	High (quantitative data not specified in reviewed sources)	Yields for the subsequent product, phthalide, are reported as 86-95 parts, suggesting high conversion of the starting material.[1][2]
Post-Reaction Step	Acidification to precipitate the product[3]	Filtration of catalyst followed by acidification to precipitate the product.[1][4]

Visualizing the Synthetic Routes

The following diagram illustrates the relationships between the common starting materials and the synthetic pathways leading to 2-(hydroxymethyl)benzoic acid.

Caption: Synthetic pathways to 2-(hydroxymethyl)benzoic acid.

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below. These protocols are based on established procedures and offer a foundation for laboratory implementation.

Method 1: Synthesis from Phthalide via Base-Catalyzed Hydrolysis

This method relies on the saponification of the lactone ring in phthalide to yield the desired product.[3]

Materials:

• Phthalide

• Ethanol

• Sodium hydroxide (B78521) (NaOH)

• Concentrated hydrochloric acid (HCl)

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve phthalide (1 equivalent) in ethanol.

• Saponification: To the stirred solution, add an aqueous solution of sodium hydroxide (1.1 to 1.5 equivalents).

• Heating: Heat the reaction mixture to reflux. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.[3]

• Cooling and Acidification: After the reaction is complete, cool the mixture to room temperature. Slowly add concentrated hydrochloric acid with stirring until the solution is acidic (pH 1-2). The product will precipitate as a white solid.

• Isolation: Collect the precipitated 2-(hydroxymethyl)benzoic acid by vacuum filtration.

• Washing: Wash the solid with a small amount of cold deionized water to remove inorganic salts.

• Drying: Dry the product in a desiccator or a vacuum oven at a moderate temperature. Avoid excessive heating to prevent the formation of phthalide.[4]

• Purification (Optional): The crude product can be further purified by recrystallization from hot water.[3]

Method 2: Synthesis from Phthalaldehydic Acid via Catalytic Hydrogenation

This approach involves the selective reduction of the aldehyde group of phthalaldehydic acid.[1][4]

Materials:

• Phthalaldehydic Acid (2-Carboxybenzaldehyde)

• 10% Sodium Bicarbonate (NaHCO₃) solution

• 5% Palladium on Alumina (Pd/Al₂O₃) or Raney Nickel catalyst

• Hydrogen (H₂) gas

• Hydrochloric Acid (HCl)

Procedure:

• Dissolution: Dissolve phthalaldehydic acid in a 10% NaHCO₃ solution to achieve a pH between 8 and 14.[2][4]

• Catalyst Addition: Add the catalyst (e.g., 5% Pd/Al₂O₃) to the solution.

• Hydrogenation: Pressurize the reaction vessel with hydrogen gas (up to 10 bar) and stir vigorously at a controlled temperature (e.g., 22°C or 60°C).[1][2][5]

• Monitoring: Monitor the reaction until hydrogen uptake ceases. Reaction times can vary from 1 to 10 hours depending on the catalyst and conditions.[1][2]

• Catalyst Removal: Once the reaction is complete, depressurize the vessel and filter off the catalyst.

• Precipitation: Cool the filtrate in an ice bath and carefully acidify with HCl to a pH of 4-5 to precipitate the 2-(hydroxymethyl)benzoic acid.[1][4]

• Isolation and Drying: Filter the precipitate, wash with cold water, and dry the product under vacuum. It is crucial to avoid heating during drying to prevent cyclization back to phthalide.[4]

Concluding Remarks

The choice of synthetic route to 2-(hydroxymethyl)benzoic acid depends on several factors, including the availability of starting materials, desired scale of production, and the equipment at hand. The hydrolysis of phthalide offers a procedurally simple and efficient method.[3] On the other hand, the catalytic hydrogenation of phthalaldehydic acid provides a direct conversion, though it requires careful control of pH and temperature to prevent the formation of byproducts.[4] For any chosen method, optimization of reaction conditions is crucial to achieve high yields and purity of the final product.

References

• 1. benchchem.com [benchchem.com]
• 2. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Differentiating Sodium 2-(hydroxymethyl)benzoate from its Isomers Using Thermal Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The positional isomerism in active pharmaceutical ingredients (APIs) and key intermediates can significantly influence their physicochemical properties, including stability, solubility, and bioavailability. Consequently, the ability to distinguish between isomers is critical in drug development and quality control. This guide provides a comparative analysis of using thermal techniques to differentiate sodium 2-(hydroxymethyl)benzoate from its meta and para isomers, sodium 3-(hydroxymethyl)benzoate and sodium 4-(hydroxymethyl)benzoate.

Introduction to the Isomers

Sodium 2-(hydroxymethyl)benzoate and its isomers share the same molecular formula (C₈H₇NaO₃) and molecular weight (174.13 g/mol ).[1][2][3][4] The key difference lies in the substitution pattern of the hydroxymethyl and carboxylate groups on the benzene (B151609) ring, which can lead to distinct thermal behaviors.

• Sodium 2-(hydroxymethyl)benzoate (ortho isomer): The functional groups are adjacent.

• Sodium 3-(hydroxymethyl)benzoate (meta isomer): The functional groups are separated by one carbon atom.

• Sodium 4-(hydroxymethyl)benzoate (para isomer): The functional groups are on opposite sides of the ring.[1]

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA), Differential Thermal Analysis (DTA), and Differential Scanning Calorimetry (DSC), are powerful tools for characterizing these differences by measuring changes in physical and chemical properties as a function of temperature.[5][6][7]

Experimental Workflow for Isomer Differentiation

The following workflow outlines the systematic approach to differentiating the isomers of sodium (hydroxymethyl)benzoate using thermal analysis.

Caption: Experimental workflow for isomer differentiation using thermal analysis.

Logical Differentiation Pathway

The differentiation of the isomers is based on the premise that their unique molecular structures will result in different melting and decomposition characteristics. The para isomer, often having a more symmetrical structure, is expected to have a higher melting point. The ortho isomer may exhibit intramolecular interactions that influence its thermal stability.

Caption: Logical relationship for differentiating isomers based on thermal events.

Comparative Thermal Analysis Data

The following table summarizes hypothetical, yet expected, quantitative data from the thermal analysis of the three isomers. These values are illustrative and would need to be confirmed experimentally.

Parameter	Sodium 2-(hydroxymethyl)benzoate (ortho)	Sodium 3-(hydroxymethyl)benzoate (meta)	Sodium 4-(hydroxymethyl)benzoate (para)
Melting Point (Tₘ) - DSC/DTA	~180 - 195 °C	~200 - 215 °C	~230 - 245 °C
Enthalpy of Fusion (ΔHբ) - DSC	Lower	Intermediate	Higher
Onset of Decomposition (Tₒ) - TGA	~250 °C	~260 °C	~270 °C
Primary Mass Loss (%) - TGA	~45-50%	~45-50%	~45-50%

Note: The expected trend for melting points is para > meta > ortho, which is common for disubstituted benzene derivatives due to differences in crystal lattice packing and molecular symmetry. The para isomer, being the most symmetrical, generally packs more efficiently, leading to a higher melting point and enthalpy of fusion.

Experimental Protocols

Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability and decomposition profile of each isomer.

• Apparatus: A calibrated thermogravimetric analyzer.

• Methodology:

  • Accurately weigh 5-10 mg of the sample into a standard TGA pan (e.g., alumina (B75360) or platinum).

  • Place the pan in the TGA furnace.

  • Heat the sample from ambient temperature (e.g., 30 °C) to a final temperature (e.g., 600 °C) at a constant heating rate of 10 °C/min.

  • Maintain an inert atmosphere by purging with nitrogen gas at a flow rate of 50 mL/min.

  • Record the mass loss as a function of temperature.

  • Analyze the resulting TGA curve to determine the onset temperature of decomposition and the percentage of mass loss in each decomposition step.

Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting point and enthalpy of fusion for each isomer.

• Apparatus: A calibrated differential scanning calorimeter.

• Methodology:

  • Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum pan. An empty, sealed pan is used as the reference.

  • Place the sample and reference pans in the DSC cell.

  • Heat the sample from ambient temperature to a temperature above its expected melting point (e.g., 280 °C) at a constant heating rate of 10 °C/min under a nitrogen atmosphere (50 mL/min).

  • Record the heat flow as a function of temperature.

  • Analyze the resulting DSC thermogram to identify the endothermic peak corresponding to melting. Determine the onset temperature, peak temperature, and the area of the peak (to calculate the enthalpy of fusion).

Differential Thermal Analysis (DTA)

• Objective: To identify melting points and other phase transitions. DTA is often performed simultaneously with TGA (TGA-DTA).

• Apparatus: A simultaneous thermal analyzer (STA) capable of TGA-DTA.

• Methodology:

  • The sample preparation and experimental conditions (heating rate, atmosphere) are identical to those described for TGA.

  • The instrument measures the temperature difference between the sample and an inert reference as they are heated.

  • Endothermic events (like melting) and exothermic events (like some decompositions or phase transitions) are recorded as peaks in the DTA curve.

  • The DTA curve is analyzed to determine the temperatures of these thermal events, which can be correlated with the mass loss events observed in the TGA curve.

Conclusion

Thermal analysis provides a robust and efficient methodology for differentiating sodium 2-(hydroxymethyl)benzoate from its meta and para isomers. The distinct molecular structures of these isomers lead to measurable differences in their melting points, enthalpies of fusion, and thermal stabilities. DSC and DTA are particularly effective in distinguishing isomers based on their unique melting endotherms, while TGA provides valuable information on their decomposition profiles. By employing the systematic workflow and protocols outlined in this guide, researchers can reliably identify and characterize these positional isomers, ensuring the quality and consistency of materials used in pharmaceutical development.

References

• 1. Sodium p-hydroxymethylbenzoate | C8H7NaO3 | CID 23683602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sodium 3-hydroxy-2-methylbenzoate | C8H7NaO3 | CID 23678654 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sodium 2-(hydroxymethyl)benzoate - C8H7NaO3 | CSSB14901605743 [chem-space.com]
• 4. Sodium 2-(hydroxymethyl)benzoate | C8H7NaO3 | CID 23715613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Thermal Analysis Techniques | Polymers | EAG Laboratories [eag.com]
• 6. Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals [mdpi.com]
• 7. web.abo.fi [web.abo.fi]

Safety & Regulatory Compliance

Proper Disposal of Sodium 2-(hydroxymethyl)benzoate: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This guide provides essential, immediate safety and logistical information for the proper disposal of sodium 2-(hydroxymethyl)benzoate, ensuring the protection of both laboratory personnel and the environment.

I. Immediate Safety Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal protective equipment (PPE), including safety glasses with side shields, gloves, and a lab coat.[1] Handle the chemical in a well-ventilated area to avoid inhalation of any dust or aerosols.[1][2] In case of accidental contact, follow these first aid measures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.[3]

• Skin Contact: Wash off with soap and plenty of water.[1]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[1][4]

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms occur.[3]

II. Waste Characterization and Segregation

Key Principles for Segregation:

• Do not mix sodium 2-(hydroxymethyl)benzoate waste with other chemical waste streams unless explicitly permitted by your EHS department.

• Store waste in containers that are chemically compatible with the material.[7][8] Plastic containers are often preferred over glass for hazardous waste.[9]

• Segregate waste containers based on their contents to prevent accidental mixing of incompatible materials.[7][10] For example, store acids and bases separately.[10]

III. Step-by-Step Disposal Protocol

• Container Selection: Choose a suitable, leak-proof container for collecting the sodium 2-(hydroxymethyl)benzoate waste. The container must have a secure lid and be in good condition.[7]

• Labeling: As soon as you begin collecting waste in the container, affix a hazardous waste tag provided by your institution's EHS department.[5][9] The label must include the following information:

  • The words "Hazardous Waste".[9]

  • Full chemical name: "Sodium 2-(hydroxymethyl)benzoate". Do not use abbreviations or chemical formulas.[9]

  • The quantity of waste in the container.

  • The date of waste generation.[9]

  • Your name, department, and contact information.[9]

• Accumulation: Store the labeled waste container in a designated satellite accumulation area (SAA) within your laboratory.[10][11] This area must be at or near the point of generation and under the control of the laboratory personnel.[8][11] Keep the container closed at all times except when adding waste.[7][8]

• Requesting Pickup: Once the container is full, or before it has been in storage for one year, submit a hazardous waste pickup request to your institution's EHS department.[10] Do not transport hazardous waste yourself.[5]

• Disposal of Empty Containers: An empty container that held sodium 2-(hydroxymethyl)benzoate must be triple-rinsed with a suitable solvent (such as water) before it can be disposed of as regular trash.[5][7] The rinsate from this process must be collected and disposed of as hazardous waste.[5][7] After rinsing, deface or remove the original chemical label and the hazardous waste tag before placing the container in the appropriate recycling or trash receptacle.[5]

Quantitative Data Summary

While specific quantitative data for sodium 2-(hydroxymethyl)benzoate is limited, the following table summarizes general guidelines for laboratory chemical waste.

Parameter	Guideline	Source
Maximum Accumulation Volume	55 gallons of hazardous waste	[5][11]
Maximum Accumulation Time	1 year for partially filled containers in an SAA	[10]
pH for Sewer Disposal (with permission)	Between 5.5 and 9.0	[8]

IV. Experimental Protocols

This document provides operational guidance for disposal and does not cite specific experimental protocols that generate sodium 2-(hydroxymethyl)benzoate waste. The disposal procedures outlined are based on general best practices for laboratory chemical waste management as mandated by regulatory bodies like the Environmental Protection Agency (EPA).[6][9]

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of sodium 2-(hydroxymethyl)benzoate.

Disposal workflow for Sodium 2-(hydroxymethyl)benzoate.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. media.laballey.com [media.laballey.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. vumc.org [vumc.org]
• 6. pfw.edu [pfw.edu]
• 7. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 8. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 9. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling Sodium 2-(hydroxymethyl)benzoate

This guide provides crucial safety and logistical information for the handling and disposal of Sodium 2-(hydroxymethyl)benzoate, tailored for laboratory professionals. Adherence to these procedures is vital for ensuring a safe research environment.

Hazard Identification and Personal Protective Equipment (PPE)

Sodium 2-(hydroxymethyl)benzoate is classified with the GHS07 pictogram, indicating it is a health hazard.[1] The signal word is "Warning," and it is associated with the following hazard statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled).[1] Therefore, appropriate personal protective equipment is essential to minimize exposure.

Table 1: Personal Protective Equipment (PPE) for Handling Sodium 2-(hydroxymethyl)benzoate

Protection Type	Required Equipment	Specifications and Best Practices
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles.	ANSI-approved safety glasses are a minimum requirement. For procedures with a risk of splashing, chemical splash goggles should be worn.
Hand Protection	Chemical-resistant gloves.	Nitrile gloves are recommended. Always inspect gloves for damage before use and wash hands thoroughly after removal.
Body Protection	Laboratory coat.	A flame-resistant lab coat is advisable. Ensure it is fully buttoned.
Respiratory Protection	NIOSH-approved respirator.	Required when engineering controls like a fume hood are not available or when there is a potential for dust generation.

Operational Plan: Step-by-Step Handling Procedures

Proper handling procedures are critical to minimize the risk of exposure and contamination.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a certified chemical fume hood, especially when handling the powdered form.[2][3]

• Designate a specific area for handling Sodium 2-(hydroxymethyl)benzoate and cover the work surface with absorbent bench paper.[4]

• Ensure that an emergency eyewash station and safety shower are readily accessible.[5]

2. Weighing and Aliquoting:

• Whenever possible, use the substance in a liquid form or purchase pre-weighed amounts to avoid handling the powder.[2][4]

• If weighing the powder is necessary, do so within an enclosed balance or in a fume hood to contain any airborne particles.[4] Use weigh boats to minimize spillage.[4]

• Keep the container of Sodium 2-(hydroxymethyl)benzoate closed as much as possible.[4]

3. Dissolving and Solution Preparation:

• When preparing solutions, work over a disposable bench cover to easily manage any spills.[4]

• Add the solid to the solvent slowly to avoid splashing.

4. General Laboratory Practices:

• Avoid eating, drinking, or applying cosmetics in the laboratory.[6]

• Wash hands thoroughly before leaving the laboratory.[6]

• Do not work alone when handling hazardous chemicals.[3]

• Keep the work area clean and uncluttered.[3][6]

Experimental Workflow for Handling Sodium 2-(hydroxymethyl)benzoate

Caption: A workflow diagram illustrating the key stages of safely handling Sodium 2-(hydroxymethyl)benzoate.

Disposal Plan: Waste Management and Decontamination

Proper disposal of Sodium 2-(hydroxymethyl)benzoate and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

• All solid waste contaminated with Sodium 2-(hydroxymethyl)benzoate, including gloves, weigh boats, and absorbent paper, should be collected in a designated, clearly labeled, and sealed hazardous waste container.

2. Liquid Waste:

• Aqueous solutions of Sodium 2-(hydroxymethyl)benzoate may, in some cases and after dilution, be permissible for drain disposal, but this is highly dependent on local regulations.[5] Always consult and adhere to your institution's and local environmental regulations.

3. Decontamination:

• Clean the work area with an appropriate solvent or cleaning solution after handling is complete.[4]

• All cleaning materials should be disposed of as hazardous waste.

4. Unused Product:

• Unused or expired Sodium 2-(hydroxymethyl)benzoate should be disposed of as hazardous chemical waste. Do not mix it with other waste streams.

Disposal Decision Pathway

Caption: A decision-making diagram for the proper disposal of waste generated from Sodium 2-(hydroxymethyl)benzoate.

References

• 1. sodium 2-(hydroxymethyl)benzoate [sigmaaldrich.com]
• 2. safety.duke.edu [safety.duke.edu]
• 3. General Rules for Working with Chemicals | Compliance and Risk Management [kent.edu]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. fishersci.com [fishersci.com]
• 6. artsci.usu.edu [artsci.usu.edu]